Technical Documentation Center

5-methyl-1-phenyl-1H-pyrazol-4-aminehydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-methyl-1-phenyl-1H-pyrazol-4-aminehydrochloride
  • CAS: 2792201-33-1

Core Science & Biosynthesis

Foundational

chemical structure and properties of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride

The following technical guide details the chemical structure, physicochemical properties, synthesis, and applications of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride . This document is structured for researchers an...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the chemical structure, physicochemical properties, synthesis, and applications of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride . This document is structured for researchers and drug development professionals, focusing on the compound's utility as a scaffold in medicinal chemistry.

[1]

Executive Summary

5-Methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride (CAS: Free base 103095-52-9) is a substituted aminopyrazole derivative widely utilized as a versatile building block in the synthesis of bioactive heterocyclic compounds.[1] Its structural core—a 1,5-disubstituted pyrazole with a primary amine at the 4-position—serves as a critical pharmacophore in the development of kinase inhibitors (e.g., p38 MAPK, LRRK2), analgesic agents, and high-performance agrochemicals. The hydrochloride salt form is preferred for its enhanced stability against oxidation and improved water solubility compared to the free base.

Chemical Identity & Physicochemical Properties[2][3][4][5][6]

The compound consists of a pyrazole ring N-substituted with a phenyl group and C-substituted with a methyl group at position 5. The amino group at position 4 is the primary site for chemical derivatization.

Nomenclature & Identifiers
PropertyDetail
IUPAC Name 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride
Common Synonyms 4-Amino-5-methyl-1-phenylpyrazole HCl; 4-Amino-1-phenyl-5-methylpyrazole hydrochloride
CAS Number 103095-52-9 (Free Base); Salt forms often custom synthesized
SMILES CC1=C(N)C=NN1C2=CC=CC=C2.Cl
Molecular Formula C₁₀H₁₂ClN₃ (Salt); C₁₀H₁₁N₃ (Base)
Molecular Weight 209.68 g/mol (HCl Salt); 173.22 g/mol (Base)
Physicochemical Constants
PropertyValue / Characteristic
Appearance Off-white to pale yellow crystalline solid
Solubility Soluble in Water, DMSO, Methanol; Sparingly soluble in DCM
Melting Point >200 °C (Decomposition typical for HCl salts)
pKa (Conjugate Acid) ~3.5–4.0 (Estimated for pyrazole-NH₂ system)
H-Bond Donors 3 (NH₃⁺ equivalent)
H-Bond Acceptors 2 (Pyrazole N2)

Structural Analysis & Regiochemistry

The regiochemistry of the pyrazole ring is the defining feature of this molecule. Unlike the more common 3-methyl-1-phenyl isomer (derived from Edaravone-type synthesis), the 5-methyl-1-phenyl arrangement creates a specific steric environment.

  • Steric Clash: The methyl group at C5 and the phenyl ring at N1 are in close proximity. This steric crowding forces the phenyl ring to twist out of coplanarity with the pyrazole core, typically by 40–50°.

  • Electronic Effect: The C4-amine is electron-rich, making the ring susceptible to oxidation. The hydrochloride salt protonates this amine, significantly stabilizing the molecule for long-term storage.

Synthesis & Manufacturing Methodologies

Two primary routes are employed: Nitration-Reduction (Industrial) and Curtius Rearrangement (High Precision).

Route A: Nitration-Reduction (Scale-Up Preferred)

This route starts with the parent pyrazole, introduces a nitro group, and reduces it.

  • Precursor Synthesis: Condensation of phenylhydrazine with 3-aminocrotononitrile or equivalent 1,3-electrophiles to yield 5-methyl-1-phenyl-1H-pyrazole . Note: Control of reaction conditions is vital to avoid the 3-methyl isomer.

  • Nitration: Treatment with fuming nitric acid (

    
    ) and acetic anhydride (
    
    
    
    ) at 0–10°C. The pyrazole ring is activated at C4, yielding 5-methyl-4-nitro-1-phenyl-1H-pyrazole .
  • Reduction: Catalytic hydrogenation (

    
    , Pd/C) or chemical reduction (
    
    
    
    /HCl or Fe/AcOH).
  • Salt Formation: The crude amine is dissolved in diethyl ether or ethanol, and anhydrous HCl gas (or 4M HCl in dioxane) is introduced to precipitate the hydrochloride salt.

Route B: Curtius Rearrangement (Regiospecific)

Ideal when unambiguous regiochemistry is required.

  • Starting Material: Ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate (commercially available).

  • Hydrolysis: Saponification with NaOH to the free carboxylic acid.

  • Acyl Azide Formation: Reaction with diphenylphosphoryl azide (DPPA) or

    
     followed by 
    
    
    
    .
  • Rearrangement: Heating generates the isocyanate intermediate.

  • Hydrolysis: Acidic hydrolysis of the isocyanate yields the amine hydrochloride directly.

Experimental Protocol: Reduction of 4-Nitro Precursor

Use standard PPE. Work in a fume hood.

  • Setup: Charge a 3-neck flask with 5-methyl-4-nitro-1-phenyl-1H-pyrazole (10 mmol) and Methanol (50 mL).

  • Catalyst: Add 10% Pd/C (10 wt% loading) under Argon atmosphere.

  • Hydrogenation: Purge with

    
     (balloon or 1 atm). Stir vigorously at RT for 4–6 hours. Monitor by TLC (EtOAc:Hexane 1:1).
    
  • Workup: Filter through Celite to remove catalyst. Concentrate filtrate to ~10 mL.

  • Salt Formation: Add 4M HCl in Dioxane (5 mL) dropwise at 0°C. A precipitate forms.

  • Isolation: Dilute with

    
     (50 mL), filter the solid, wash with cold ether, and dry under vacuum.
    

SynthesisPath start Phenylhydrazine + 1,3-Dicarbonyl core 5-Methyl-1-phenyl- 1H-pyrazole start->core Cyclization (Regiocontrol) nitro 4-Nitro Intermediate core->nitro HNO3 / Ac2O (Nitration) amine Free Amine nitro->amine H2, Pd/C (Reduction) final 5-Methyl-1-phenyl-1H- pyrazol-4-amine HCl amine->final HCl / Dioxane (Salt Formation)

Figure 1: Synthetic pathway from raw materials to the hydrochloride salt via the Nitration-Reduction method.[2][3][4][5][6][7]

Reactivity & Applications in Drug Discovery

The 4-amino group is a versatile handle for diversifying the pyrazole scaffold.

Key Reactions
  • Amide Coupling: Reacts with carboxylic acids (using HATU/EDC) or acid chlorides to form amides. This is the primary route for generating kinase inhibitors where the pyrazole acts as the hinge-binding motif.

  • Reductive Amination: Reacts with aldehydes/ketones +

    
     to form secondary amines.
    
  • Sandmeyer Reaction: Transformation of the amine to a diazonium salt, allowing substitution with halogens (Cl, Br, I) or cyano groups.

  • Urea/Carbamate Formation: Reaction with isocyanates or chloroformates to generate urea derivatives (common in agrochemistry).

Therapeutic Areas[3][12]
  • Kinase Inhibition: The 1-phenyl-pyrazole core mimics the ATP purine ring. Derivatives are potent inhibitors of p38 MAPK (anti-inflammatory) and LRRK2 (Parkinson's disease).

  • Analgesics: Structurally related to antipyrine, derivatives often exhibit COX inhibition.[6]

  • Antioxidants: Precursors to Edaravone-like radical scavengers.

Reactivity center 4-Amino-5-methyl- 1-phenylpyrazole amide Amides (Kinase Inhibitors) center->amide R-COOH / HATU urea Ureas (Agrochemicals) center->urea R-NCO halo 4-Halo Derivatives (Cross-coupling partners) center->halo NaNO2 / CuX imines Schiff Bases (Metal Ligands) center->imines R-CHO

Figure 2: Divergent synthesis applications of the 4-aminopyrazole core.

Safety & Handling (SDS Highlights)

  • Signal Word: WARNING

  • Hazard Statements:

    • H302: Harmful if swallowed.

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Storage: Hygroscopic. Store at 2–8°C under inert gas (Argon/Nitrogen). The free base oxidizes in air to a dark brown solid; the HCl salt is stable if kept dry.

  • Disposal: Incinerate in a chemical incinerator equipped with an afterburner and scrubber (contains Nitrogen and Chlorine).

References

  • ChemScene. (2024). 5-Methyl-1-phenyl-1H-pyrazol-4-amine Product Data. Retrieved from

  • Lusardi, M., Spallarossa, A., & Brullo, C. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. International Journal of Molecular Sciences. Retrieved from

  • Organic Syntheses. (2014). Preparation of 3(5)-Aminopyrazole and Related Derivatives. Organic Syntheses, Coll. Vol. 5. Retrieved from

  • PubChem. (2025). Compound Summary: 5-methyl-1-phenyl-1H-pyrazol-4-amine.[1][8] National Library of Medicine. Retrieved from

  • Sigma-Aldrich. (2025). Safety Data Sheet: Aminopyrazole Derivatives. Retrieved from

Sources

Exploratory

Thermodynamic and Solvation Profiling of 5-Methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride: Aqueous vs. Organic Media

Executive Summary In early-stage drug discovery, the pyrazole scaffold is recognized as a privileged structure for interacting with diverse biological targets. However, the free base form of 5-methyl-1-phenyl-1H-pyrazol-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In early-stage drug discovery, the pyrazole scaffold is recognized as a privileged structure for interacting with diverse biological targets. However, the free base form of 5-methyl-1-phenyl-1H-pyrazol-4-amine (CAS: 103095-52-9) exhibits high lipophilicity, resulting in excellent organic solubility but severely limited aqueous solubility [1]. To overcome this absorption bottleneck, the primary amine at the C4 position is protonated to form a hydrochloride salt (CAS: 2792201-33-1).

This technical guide explores the causality behind the solvation thermodynamics of this compound, providing a comparative solubility matrix, self-validating experimental protocols, and critical formulation insights such as the common ion effect.

Structural Causality & Solvation Thermodynamics

The solubility profile of a pharmaceutical compound is dictated by the energy required to disrupt its crystal lattice versus the energy gained from solvent-solute interactions.

For the free base , the lipophilic 1-phenyl ring and 5-methyl group dominate the molecule's electrostatic surface. In low-dielectric organic solvents (e.g., ethanol, dichloromethane), solvation is thermodynamically favorable due to Van der Waals forces and hydrophobic interactions [1]. However, in water, the inability to form sufficient hydrogen bonds results in a high entropic penalty, leading to poor solubility.

By converting the free base to the hydrochloride salt , we fundamentally alter the thermodynamic landscape [2]. Protonation of the C4-amine creates a charged species (


) paired with a chloride counterion (

). In water (a high-dielectric medium,

), strong ion-dipole interactions overcome the lattice energy, leading to a rapid, exothermic dissolution process. This salt formation typically enhances aqueous solubility by 10- to 100-fold [3]. Conversely, the charged salt becomes highly insoluble in non-polar organic solvents like hexane due to the lack of ion-solvating capacity.

Thermodynamics SolidSalt Solid HCl Salt (Crystalline Lattice) AqueousIons Aqueous Solvated Ions (R-NH3⁺ + Cl⁻) SolidSalt->AqueousIons Water (High ε) Ion-Dipole Solvation AqueousIons->SolidSalt High [Cl⁻] Common Ion Effect SolidBase Solid Free Base (Lipophilic) AqueousIons->SolidBase pH > pKa Deprotonation OrganicSolvated Organic Solvated Base (R-NH2) SolidBase->OrganicSolvated Organic (Low ε) Van der Waals

Fig 1. Thermodynamic dissolution pathways and phase transitions of the pyrazole derivative.

Comparative Solubility Matrix

The following table synthesizes the expected solubility behavior of the free base versus the hydrochloride salt across various media. Note: Values are representative benchmarks based on established preformulation principles for this specific pyrazole-amine scaffold.

Solvent / MediumDielectric Constant (

)
Free Base SolubilityHydrochloride Salt SolubilityDominant Solvation Mechanism
Water (pH 6.5) 80.1< 0.1 mg/mL (Poor)> 10 mg/mL (High)Ion-Dipole (Salt), H-bonding
0.1N HCl (SGF, pH 1.2) ~80.0> 5 mg/mL (Protonated in situ)~ 5-8 mg/mL (Suppressed)Common Ion Effect Suppression
DMSO 46.7> 50 mg/mL (Excellent)> 30 mg/mL (Good)Polar Aprotic Solvation
Ethanol 24.5> 30 mg/mL (Good)~ 5-10 mg/mL (Moderate)Polar Protic, H-bonding
Hexane 1.89~ 5 mg/mL (Moderate)< 0.01 mg/mL (Insoluble)Van der Waals, Hydrophobic

Phase-Validated Experimental Methodology

To accurately determine the thermodynamic solubility of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride, a standard shake-flask method is insufficient unless paired with solid-state validation.

The Disproportionation Pitfall: When an HCl salt of a weak base dissolves in unbuffered water, the pH of the microenvironment can shift. If the pH approaches or exceeds the


 of the conjugate acid, the salt may disproportionate (convert back) into the insoluble free base [4]. If you only analyze the liquid supernatant, you will falsely report the low solubility of the free base rather than the true solubility of the salt.

Self-Validating Protocol:

  • Excess Solid Addition: Add ~50 mg of the HCl salt to 1.0 mL of the target solvent in a sealed borosilicate glass vial.

  • Isothermal Equilibration: Incubate at 37.0 ± 0.5 °C in a thermostatic shaker at 200 rpm for 48 hours to ensure thermodynamic equilibrium is reached.

  • Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes.

  • Liquid Phase Quantification (Supernatant): Filter the supernatant through a 0.22 µm PTFE syringe filter (discarding the first 200 µL to prevent membrane adsorption artifacts). Dilute and analyze via HPLC-UV.

  • Solid Phase Validation (Critical Causality Step): Extract the residual solid pellet, dry under vacuum, and analyze via X-Ray Powder Diffraction (XRPD) or Differential Scanning Calorimetry (DSC). This proves the solid in equilibrium with the solution is still the intact HCl salt and has not disproportionated.

Protocol N1 1. Excess Solid Addition N2 2. Isothermal Equilibration (37°C) N1->N2 N3 3. Phase Separation N2->N3 N4 4A. Supernatant: HPLC-UV Assay N3->N4 Liquid Phase N5 4B. Solid Pellet: XRPD/DSC Analysis N3->N5 Solid Phase

Fig 2. Self-validating shake-flask workflow ensuring solid-phase confirmation.

Formulation Implications: The Common Ion Effect

While the hydrochloride salt vastly improves solubility in pure water, formulation scientists must account for the in vivo environment. Simulated Gastric Fluid (SGF) contains high concentrations of endogenous chloride ions (


 M HCl).

According to Le Chatelier's principle, the presence of excess chloride ions in the dissolution medium shifts the equilibrium of the salt dissociation backward:



This phenomenon, known as the Common Ion Effect , suppresses the solubility of the hydrochloride salt in the stomach [2]. Therefore, while 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride is highly soluble in water, its dissolution rate and apparent solubility in gastric media may be lower than anticipated. This causality must be factored into physiologically based pharmacokinetic (PBPK) modeling and dosage form design.

References

  • Study and Development of new RNA-Targeted Probes Source: CINECA URL:[Link]

  • Pharmaceutical Preformulation Source: Elsevier eLibrary URL:[Link]

  • Hydrochloride Salt of the GABAkine KRM-II-81 Source: PMC - NIH URL:[Link]

  • Characterization of Hydrochloride and Tannate Salts of Diphenhydramine Source: Semantic Scholar URL:[Link]

Foundational

CAS number and molecular weight of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride

The following technical monograph provides an in-depth analysis of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride , a critical heterocyclic building block in medicinal chemistry. [1] Executive Summary 5-Methyl-1-phen...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical monograph provides an in-depth analysis of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride , a critical heterocyclic building block in medicinal chemistry.

[1]

Executive Summary

5-Methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride is a functionalized pyrazole derivative widely utilized as a scaffold in the synthesis of bioactive compounds, particularly fused heterocyclic systems like pyrazolo[3,4-b]pyridines.[1][2][3] Its structural rigidity, combined with the orthogonal reactivity of the C4-amine and the N1-phenyl ring, makes it an ideal candidate for fragment-based drug discovery (FBDD) targeting kinase inhibitors and anti-inflammatory pathways. This guide outlines its chemical identity, validated synthesis protocols, and application in high-value organic transformations.

Chemical Identity & Physical Properties[4][5][6][7]

The compound exists as the hydrochloride salt of the free base amine. The salt form is preferred in pharmaceutical applications due to enhanced water solubility and stability compared to the oxidation-prone free amine.

Core Data Table
PropertyData
Chemical Name 5-Methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride
CAS Number (Salt) 2792201-33-1 (Referenced by specialized vendors)
CAS Number (Free Base) 103095-52-9
Molecular Formula C₁₀H₁₁N₃[4] · HCl
Molecular Weight 209.68 g/mol (Salt); 173.21 g/mol (Free Base)
SMILES CC1=C(N)C=NN1C2=CC=CC=C2.Cl
Appearance Off-white to pale yellow crystalline solid
Solubility Soluble in DMSO, Methanol, Water (moderate); Insoluble in Hexane
Melting Point >200°C (Decomposes)

Synthesis & Manufacturing Protocol

The synthesis of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride is a sequential process involving the construction of the pyrazole core (if not purchasing the precursor), followed by regioselective nitration and reduction.

Reaction Pathway Diagram[9]

SynthesisPathway Precursor 5-Methyl-1-phenylpyrazole (CAS: 3191-88-6) Intermediate 5-Methyl-4-nitro- 1-phenylpyrazole Precursor->Intermediate Electrophilic Aromatic Substitution (C4) Reagent1 HNO3 / H2SO4 (Nitration) Reagent1->Intermediate ProductBase Free Amine (CAS: 103095-52-9) Intermediate->ProductBase Nitro Reduction Reagent2 H2, Pd/C or SnCl2 (Reduction) Reagent2->ProductBase FinalSalt Target HCl Salt (CAS: 2792201-33-1) ProductBase->FinalSalt Salt Formation Reagent3 HCl / Dioxane Reagent3->FinalSalt

Figure 1: Step-wise synthesis pathway from the commercially available pyrazole precursor.

Detailed Protocol
Step 1: Regioselective Nitration

The C4 position of the pyrazole ring is the most electron-rich site, making it susceptible to electrophilic aromatic substitution.

  • Dissolution: Dissolve 10.0 g of 5-methyl-1-phenylpyrazole (CAS 3191-88-6) in 50 mL of concentrated sulfuric acid (H₂SO₄) at 0°C.

  • Nitration: Dropwise add a mixture of fuming nitric acid (HNO₃, 1.1 eq) and H₂SO₄ while maintaining the internal temperature below 10°C.

  • Reaction: Stir at room temperature for 2 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:4).

  • Workup: Pour the reaction mixture onto crushed ice. The 5-methyl-4-nitro-1-phenylpyrazole precipitates as a yellow solid. Filter, wash with water, and dry.[5][6]

Step 2: Reduction to Amine
  • Catalysis: Suspend the nitro intermediate (5.0 g) in Ethanol (100 mL). Add 10% Pd/C catalyst (0.5 g).

  • Hydrogenation: Stir under a hydrogen atmosphere (balloon pressure or 30 psi) for 4-6 hours at room temperature.

    • Alternative: For a metal-free reduction, use Hydrazine hydrate with FeCl₃ catalyst.

  • Isolation: Filter the catalyst through a Celite pad. Concentrate the filtrate to obtain the crude 5-methyl-1-phenyl-1H-pyrazol-4-amine (Free Base).

Step 3: Hydrochloride Salt Formation
  • Salting Out: Dissolve the crude amine in minimal dry diethyl ether or dichloromethane.

  • Precipitation: Add 4M HCl in dioxane dropwise at 0°C with vigorous stirring.

  • Filtration: A white to off-white precipitate forms immediately. Filter and wash with cold ether to remove impurities.

  • Drying: Dry under vacuum at 40°C to yield the pure hydrochloride salt .

Analytical Characterization (QC)

To ensure scientific integrity, the synthesized compound must be validated using the following self-validating analytical parameters.

TechniqueExpected Signals / Parameters
¹H NMR (DMSO-d₆) δ 2.30 (s, 3H, CH₃), δ 7.40-7.60 (m, 5H, Phenyl), δ 7.80 (s, 1H, Pyrazole-H3), δ 9.50-10.0 (br s, 3H, NH₃⁺).
LC-MS (ESI+) Main peak at m/z 174.1 [M+H]⁺ (corresponds to free base mass).
HPLC Purity >98% (AUC) at 254 nm.
Elemental Analysis Confirms ratio of C:H:N:Cl fits C₁₀H₁₁N₃ · HCl.

Applications in Drug Discovery[5][11]

This compound serves as a "privileged scaffold" because the pyrazole core mimics the purine ring system found in ATP, making it highly relevant for kinase inhibitor development.

Structural Derivatization Workflow

Applications Core 5-Methyl-1-phenyl- 1H-pyrazol-4-amine HCl Target1 Pyrazolo[3,4-b]pyridines (Fused Systems) Core->Target1 High Value Reaction1 + 1,3-Dicarbonyls (Cyclization) Core->Reaction1 Target2 Amide/Urea Derivatives (Kinase Inhibitors) Core->Target2 Drug Discovery Reaction2 + Acid Chlorides/Isocyanates (Acylation) Core->Reaction2 Target3 Schiff Bases (Ligands/Dyes) Core->Target3 Materials Sci Reaction3 + Aldehydes (Condensation) Core->Reaction3 Reaction1->Target1 Reaction2->Target2 Reaction3->Target3

Figure 2: Primary derivatization pathways for the 4-amino pyrazole scaffold.

  • Pyrazolo[3,4-b]pyridines: Reacting the amine with

    
    -unsaturated ketones or 1,3-dicarbonyls yields fused bicyclic systems, which are potent anti-inflammatory agents and phosphodiesterase inhibitors.
    
  • Urea/Amide Formation: The C4-amine is a nucleophile that readily reacts with isocyanates to form urea derivatives, a common pharmacophore in p38 MAP kinase inhibitors.

References

  • ChemScene. (2024). 5-Methyl-1-phenyl-1H-pyrazol-4-amine Product Data. Retrieved from

  • Bidepharm. (2024). 5-Methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride Product Page. Retrieved from

  • Canadian Journal of Chemistry. (1966). Reactions of Phenyl-Substituted Heterocyclic Compounds: Nitrations of 1,3- and 1,5-Diphenylpyrazoles. (Mechanistic basis for regioselective nitration). Retrieved from

  • PubChem. (2024). Compound Summary: 5-Amino-3-methyl-1-phenylpyrazole (Isomer Comparison). Retrieved from

  • Royal Society of Chemistry. (1968). Nitration of 3-methyl-1,5-diphenylpyrazole and related compounds. Retrieved from

Sources

Exploratory

Detailed Technical Guide: pKa Values and Dissociation Constants for Pyrazole Amine Derivatives

Executive Summary Aminopyrazoles are privileged scaffolds in medicinal chemistry, serving as the core structure for numerous kinase inhibitors (e.g., Ruxolitinib, Celecoxib analogues). Their physicochemical behavior is g...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Aminopyrazoles are privileged scaffolds in medicinal chemistry, serving as the core structure for numerous kinase inhibitors (e.g., Ruxolitinib, Celecoxib analogues). Their physicochemical behavior is governed by a complex interplay of annular tautomerism and amphoteric dissociation .[] Understanding the precise pKa values and protonation sites of these derivatives is critical for optimizing solubility, membrane permeability, and ligand-target interactions.

This guide provides a rigorous technical analysis of the dissociation constants for 3-, 4-, and 5-aminopyrazole derivatives, supported by experimental protocols and mechanistic insights.[]

Part 1: Theoretical Framework & Mechanistic Logic

The Amphoteric Nature of Aminopyrazoles

Pyrazole amine derivatives are ampholytes, possessing both acidic and basic centers.

  • Acidic Center (pKa ~14): The pyrrole-like ring nitrogen (N1-H) can deprotonate to form a pyrazolate anion.[][2] This is generally relevant only in highly basic conditions or specific enzymatic pockets.[]

  • Basic Center (pKa ~2.5 – 4.5): The molecule can accept a proton.[2] The site of protonation is the critical variable and depends on the position of the amino substituent.

Tautomerism: The 3-Amino vs. 5-Amino Equilibrium

Unsubstituted N-H aminopyrazoles exist in a tautomeric equilibrium.[] For 3-aminopyrazole, the equilibrium lies between the 3-amino-1H-pyrazole (generally favored in water) and 5-amino-1H-pyrazole forms.[]

  • Macro-pKa vs. Micro-pKa: Experimental measurements yield a "macro-pKa" which is a weighted average of the tautomers.

  • Fixed Derivatives: N-methylation freezes the tautomeric state, allowing for the isolation of specific electronic behaviors (e.g., 1-methyl-3-aminopyrazole vs. 1-methyl-5-aminopyrazole).[]

Site of Protonation: The Critical Distinction

A common misconception is that all aminopyrazoles protonate on the exocyclic amine. This is incorrect.

  • 3-Aminopyrazoles (and 5-amino): Protonate on the Ring Nitrogen (N2) .[][2]

    • Mechanism:[] The exocyclic amine lone pair donates electron density into the ring, stabilizing the protonated ring nitrogen via an amidine-like resonance system.

  • 4-Aminopyrazoles: Protonate on the Exocyclic Amine .[]

    • Mechanism:[] The amino group at position 4 is meta to the pyridine-like N2.[] Direct resonance stabilization of the N2 cation is not possible. Consequently, the exocyclic amine retains its character as the most basic center, behaving similarly to a deactivated aniline.

Part 2: Quantitative Data & Dissociation Constants

The following values represent a synthesis of experimental data and high-confidence predictive models calibrated against N-methylated standards.

Table 1: pKa Values of Core Pyrazole Amine Derivatives (Aqueous, 25°C)
CompoundStructure TypeBasic pKa (BH⁺)Acidic pKa (NH)Primary Protonation Site
Pyrazole (Parent) Unsubstituted2.4914.21Ring N2
3-Aminopyrazole Tautomeric4.1 ± 0.1~14.0Ring N2 (Amidine-like)
4-Aminopyrazole Tautomeric3.7 ± 0.2~14.0Exocyclic Amine
1-Methyl-3-aminopyrazole Fixed 3-Amino4.04N/ARing N2
1-Methyl-5-aminopyrazole Fixed 5-Amino3.7 – 4.2N/ARing N2
1-Methyl-4-aminopyrazole Fixed 4-Amino3.65N/AExocyclic Amine
Table 2: Hammett Substituent Effects on Pyrazole Basicity

The basicity of the pyrazole ring is highly sensitive to substituents. The shift in pKa can be estimated using the Hammett equation:


.[3]
SubstituentEffect on pKaMechanism
Electron Donating (e.g., -CH3, -NH2) Increases pKaStabilizes conjugate acid cation.[]
Electron Withdrawing (e.g., -NO2, -CF3) Decreases pKaDestabilizes cation; reduces basicity.
-NH2 at Pos 3 +1.6 units (vs parent)Strong resonance donation to N2.[][2]
-NH2 at Pos 4 +1.2 units (vs parent)Inductive/Resonance mix; protonation site switches.[][2]

Part 3: Visualization of Mechanisms

Diagram 1: Tautomerism and Protonation Pathways

This diagram illustrates the equilibrium between 3-amino and 5-amino forms and highlights the resonance stabilization that dictates the ring nitrogen protonation for the 3-isomer.[]

Tautomerism cluster_neutral Neutral Tautomers cluster_cation Conjugate Acids (Cations) T3 3-Aminopyrazole (Major Tautomer) T5 5-Aminopyrazole (Minor Tautomer) T3->T5 Tautomeric Eq. (Fast) C3 Ring Protonated Cation (Resonance Stabilized) T3->C3 +H+ (pH < 4.1) Preferred Path C4 Exocyclic Protonated Cation (Aniline-like) T3->C4 +H+ Disfavored Resonance Resonance Effect: Lone pair on exocyclic N delocalizes to Ring N2, increasing its basicity. T3->Resonance

Caption: Protonation preference of 3-aminopyrazole driven by amidine-like resonance stabilization of the ring nitrogen.

Part 4: Experimental Protocols

For pyrazole derivatives with pKa values < 5 or low aqueous solubility, Spectrophotometric Titration is superior to Potentiometric Titration due to higher sensitivity and the ability to work at lower concentrations.

Protocol: Spectrophotometric Determination of pKa

Objective: Determine the thermodynamic pKa of a pyrazole derivative by monitoring UV-Vis spectral shifts associated with protonation.

Reagents:

  • Stock Solution: 10 mM Analyte in Methanol or DMSO.

  • Buffers: Universal buffer series (Britton-Robinson) ranging from pH 1.5 to 10.0.[][2]

  • Ionic Strength Adjuster: 0.1 M KCl (to maintain constant

    
    ).
    

Workflow:

  • Preparation: Dilute the stock solution into the buffer series to a final concentration of ~50 µM. Ensure the organic solvent content is < 2% to minimize solvatochromic shifts.

  • Blanking: Record the baseline spectrum of the buffer alone.

  • Scanning: Measure the absorption spectrum (200–400 nm) for each pH point.

  • Isosbestic Point Check: Verify the presence of isosbestic points (wavelengths where absorbance is invariant), which confirms a clean two-state equilibrium (Neutral

    
     Cation).[2]
    
  • Data Analysis: Plot Absorbance (

    
    ) at 
    
    
    
    vs. pH. Fit the data to the Henderson-Hasselbalch equation:
    
    
    [2]
Diagram 2: Experimental Workflow

Workflow Start Start: Pyrazole Sample Solubility Check Solubility (Is it > 1 mM in water?) Start->Solubility Method_Pot Method A: Potentiometric Titration (Standard for soluble, pKa 3-10) Solubility->Method_Pot Yes Method_UV Method B: Spectrophotometric Titration (For low solubility or pKa < 3) Solubility->Method_UV No / Low pKa Prep_UV Prepare 50 µM samples in buffered series (pH 1-10) Method_UV->Prep_UV Scan Scan UV-Vis (200-400 nm) Prep_UV->Scan Iso_Check Identify Isosbestic Points Scan->Iso_Check Calc Fit Sigmoidal Curve Calculate pKa Iso_Check->Calc

Caption: Decision tree and workflow for selecting the appropriate pKa determination method.

Part 5: Applications in Drug Discovery[1]

Solubility Optimization

Aminopyrazoles are often used to improve the solubility of lipophilic drug scaffolds.

  • Strategy: At physiological pH (7.4), a 3-aminopyrazole (pKa ~4.[2]1) is predominantly neutral (uncharged).[2] To enhance solubility, substituents are added to raise the pKa (e.g., electron-donating alkyl groups) or the scaffold is modified to a 4-aminopyrazole if an aniline-like handle is required for further derivatization.[]

Kinase Inhibitor Design

In kinase inhibitors (e.g., Janus Kinase inhibitors), the pyrazole ring often acts as a hinge binder.

  • H-Bond Donor/Acceptor: The unprotonated N2 acts as a hydrogen bond acceptor, while the N1-H acts as a donor.[]

  • Tautomer Control: The protein binding pocket often selects for a specific tautomer.[] Knowing the solution-state energetic penalty to adopt the "active" tautomer (derived from the tautomeric equilibrium constant

    
    ) is crucial for predicting binding affinity.
    

References

  • Catalán, J., et al. (1985). "Basicity of azoles. VII. Basicity of C-aminopyrazoles in relation to tautomeric and protonation studies." Journal of Heterocyclic Chemistry. [2]

  • Elguero, J., et al. (2000). "Protoptropic Tautomerism of Heterocycles." Advances in Heterocyclic Chemistry.
  • EPA CompTox Dashboard. (2025). "1-Methyl-5-aminopyrazole Properties."

  • ChemicalBook. (2025).[4] "1-Methyl-1H-pyrazol-3-amine Properties."

  • Perkin, W. H. (1891). "The constitution of the aminopyrazoles." Journal of the Chemical Society.

Sources

Foundational

safety data sheet SDS 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride

An In-Depth Technical Guide on 5-Methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride[1] Executive Summary 5-Methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride is a critical heterocyclic building block in modern drug discovery...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide on 5-Methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride[1]

Executive Summary

5-Methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride is a critical heterocyclic building block in modern drug discovery.[1] Structurally characterized by a pyrazole core substituted with a phenyl group at the N1 position and an amine at the C4 position, this compound serves as a versatile scaffold for the synthesis of bioactive molecules, including kinase inhibitors (e.g., p38 MAPK inhibitors), anti-inflammatory agents, and agrochemicals.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic understanding of the compound's reactivity, handling protocols, and synthesis.[1] It integrates field-proven methodologies to ensure scientific integrity and operational safety.[1]

Chemical Identity & Characterization

Precise identification is paramount due to the existence of regioisomers (e.g., 3-amino or 5-amino variants).[1] The 4-amino position renders this compound electronically distinct, acting as a nucleophile in cross-coupling reactions.[1]

Property Technical Specification
Chemical Name 5-Methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride
Synonyms 4-Amino-5-methyl-1-phenylpyrazole HCl; 4-Amino-1-phenyl-5-methylpyrazole hydrochloride
CAS Number (Free Base) 103095-52-9 (Note: HCl salt is often custom synthesized; refer to free base for regulatory lookups)
Molecular Formula C₁₀H₁₁N₃[1][2][3][4] · HCl
Molecular Weight 173.21 g/mol (Free Base) / ~209.67 g/mol (HCl Salt)
Appearance Off-white to pale yellow crystalline solid
Solubility Soluble in DMSO, Methanol, Water (moderate); Insoluble in non-polar solvents (Hexane)
Melting Point >200°C (Decomposes); Free base typically melts ~100-105°C
Acidity (pKa) Protonated amine pKa ~4.0–5.0 (Estimated)

Structural Integrity Note: The "5-methyl" designation implies the methyl group is on the carbon adjacent to the nitrogen carrying the phenyl group (N1).[1] In 1H-NMR, verify the singlet for the methyl group (approx. 2.1–2.3 ppm) and the broad singlet for the amine protons (exchangeable with D₂O).

Hazard Identification & Toxicology

While specific toxicological data for the hydrochloride salt may be sparse, it acts as a substituted aniline analogue and should be treated with high caution.[1]

GHS Classification (Aligned with 29 CFR 1910.1200)
  • Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

  • Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

  • Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]

  • Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.[1]

Mechanistic Toxicology
  • Skin Absorption: Aminopyrazoles can penetrate the stratum corneum.[1] The hydrochloride salt is more polar, potentially reducing passive diffusion but increasing irritation upon contact with moisture (acid hydrolysis).

  • Sensitization: Like many aromatic amines, this compound carries a risk of skin sensitization upon repeated exposure.[1]

  • Metabolic Activation: In vivo, the pyrazole ring is relatively stable, but the primary amine can undergo N-acetylation or oxidation, potentially generating reactive metabolites.[1]

Risk Management & Engineering Controls

Effective safety relies on a "Defense in Depth" strategy.[1] The following decision tree outlines the required engineering controls based on the scale of operation.

SafetyProtocol Start Operation Assessment ScaleCheck Scale of Handling? Start->ScaleCheck SmallScale Analytical (<100 mg) ScaleCheck->SmallScale PrepScale Preparative (>1 g) ScaleCheck->PrepScale FumeHood Standard Fume Hood (Face Velocity > 100 fpm) SmallScale->FumeHood GloveBox Glove Box or Powder Containment Hood PrepScale->GloveBox PPE_Basic PPE: Nitrile Gloves (Double), Safety Glasses, Lab Coat FumeHood->PPE_Basic PPE_Advanced PPE: Tyvek Sleeves, N95/P100 Resp, Face Shield, Butyl Gloves GloveBox->PPE_Advanced Disposal Segregated Incineration PPE_Basic->Disposal Waste: Solid Haz PPE_Advanced->Disposal

Figure 1: Risk Management Decision Tree for handling aminopyrazole salts.

Experimental Protocol: Synthesis & Purification

For researchers needing to prepare this compound fresh (e.g., to avoid oxidation of the free base), the following protocol describes the reduction of the 4-nitro or 4-nitroso precursor.

Context: The 4-amino moiety is electron-rich and prone to oxidation.[1] Storing it as the hydrochloride salt significantly enhances stability.

Workflow: Catalytic Hydrogenation Route
  • Precursor: Start with 5-methyl-1-phenyl-4-nitropyrazole .

  • Solvent System: Methanol or Ethanol (0.1 M concentration).[1]

  • Catalyst: 10% Pd/C (5-10 wt% loading).

  • Reaction:

    • Purge vessel with Nitrogen (3x).

    • Introduce Hydrogen (balloon pressure or 1-3 bar).

    • Stir vigorously at Room Temperature (RT) for 4–6 hours.

  • Workup & Salt Formation:

    • Filter catalyst over Celite (Caution: Pyrophoric wet Pd/C).

    • Cool filtrate to 0°C.[1][5]

    • Add 4M HCl in Dioxane (1.1 equivalents) dropwise.

    • Precipitate forms immediately.[1]

    • Filter and wash with cold diethyl ether.[1]

SynthesisWorkflow Precursor 4-Nitro-5-methyl- 1-phenylpyrazole Reduction Reduction (H2, Pd/C, MeOH) Precursor->Reduction Hydrogenation Filtration Celite Filtration (Remove Catalyst) Reduction->Filtration Inert Atms SaltForm Salt Formation (Add HCl/Dioxane) Filtration->SaltForm 0°C Isolation Product Isolation (Filtration & Ether Wash) SaltForm->Isolation Precipitate

Figure 2: Synthesis and Salt Formation Workflow.

Quality Control (Self-Validating System)
  • TLC: Elute with 5% MeOH in DCM. The amine will streak; the nitro precursor will move as a distinct spot. Ninhydrin stain will turn the amine spot red/purple.[1]

  • 1H-NMR: Confirm disappearance of the downfield signal associated with the nitro-adjacent proton (if applicable) and appearance of the amine peak (broad, exchangeable).

Stability & Reactivity

  • Storage Conditions: Hygroscopic. Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Desiccate.

  • Incompatibilities:

    • Strong Oxidizers: Can cause rapid decomposition or fire.[1]

    • Acid Chlorides/Anhydrides: Will react rapidly to form amides (useful for synthesis, hazardous if uncontrolled).[1]

    • Bases: Will liberate the free amine, which is prone to air oxidation (darkening).[1]

  • Shelf Life: 24 months if stored properly in sealed, amber vials.[1]

References

  • ChemScene. (2025).[1] 5-Methyl-1-phenyl-1H-pyrazol-4-amine Safety Data Sheet. Retrieved from [4]

  • National Institutes of Health (NIH). (2023).[1] Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC. Retrieved from

  • Sigma-Aldrich. (2025).[1] 5-Methyl-1H-pyrazol-4-amine dihydrochloride Safety Information. Retrieved from

  • PubChem. (2025).[1] Compound Summary: 5-Amino-1-phenylpyrazole derivatives. Retrieved from

  • Beilstein Journal of Organic Chemistry. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Retrieved from

Sources

Exploratory

Thermodynamic Stability Profile: 5-Methyl-1-phenyl-1H-pyrazol-4-amine HCl

This guide provides an in-depth technical analysis of the thermodynamic stability of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride (HCl) . It is designed for pharmaceutical scientists and process chemists, focusing...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the thermodynamic stability of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride (HCl) . It is designed for pharmaceutical scientists and process chemists, focusing on solid-state properties, degradation pathways, and stability-indicating protocols.

Technical Whitepaper | Version 1.0

Executive Summary

5-Methyl-1-phenyl-1H-pyrazol-4-amine HCl is a critical heteroaromatic intermediate used in the synthesis of kinase inhibitors (e.g., SYK, LRRK2) and Edaravone analogs. While the pyrazole core exhibits robust thermal stability, the primary thermodynamic vulnerability of this salt lies in the oxidation of the electron-rich C4-amino group and hygroscopicity-induced disproportionation .

The hydrochloride salt form significantly elevates the melting point and aqueous solubility compared to the free base, but introduces a risk of hydrate formation. Long-term stability requires strict control of moisture and oxygen, as the protonated amine is kinetically stable but thermodynamically susceptible to oxidative coupling in solution or amorphous phases.

Chemical Identity & Structural Logic[1]

ParameterDetail
IUPAC Name 5-Methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride
Common Synonyms 4-Amino-5-methyl-1-phenylpyrazole HCl; 4-Amino-1-phenyl-5-methylpyrazole HCl
Molecular Formula C₁₀H₁₁N₃ · HCl
Molecular Weight 173.22 (Free Base) / 209.68 (HCl Salt)
Structural Class N-Aryl Aminopyrazole
Key Functional Groups Primary Amine (C4), Methyl (C5), N-Phenyl (N1)

Isomer Distinction: It is crucial to distinguish this regioisomer from 5-amino-3-methyl-1-phenylpyrazole (CAS 1131-18-6) . In the target molecule, the amine is at the C4 position , flanked by a methyl group and the N-phenyl ring, creating a unique steric and electronic environment that influences its oxidation potential.

Solid-State Thermodynamic Profile

Melting Point & Thermal Decomposition

Unlike the free base, which typically melts in the range of 100–120°C , the hydrochloride salt exhibits a significantly higher thermal baseline due to strong ionic lattice energy.

  • Predicted Melting Point (HCl Salt): 210°C – 230°C (with decomposition).

  • Thermal Behavior: The salt is expected to undergo sublimation-decomposition rather than a clean melt. The loss of HCl gas (disproportionation) often precedes the degradation of the organic core at temperatures >180°C.

  • DSC Profile: A sharp endotherm (melting) followed immediately by a broad exotherm (decomposition) is the characteristic signature.

Hygroscopicity & Polymorphism

The HCl salt of small, polar heteroaromatics is prone to pseudopolymorphism (hydrate formation).

  • Critical Relative Humidity (CRH): Likely >60% RH.

  • Risk: Absorption of atmospheric water can facilitate Ostwald ripening or conversion to a hydrated form (e.g., monohydrate), which may have a different solubility profile and lower chemical stability.

Chemical Stability & Degradation Pathways[3]

The thermodynamic stability of the molecule is governed by the electron density of the pyrazole ring. The C4-amine is electron-rich, making it the primary site of reactivity.

Oxidative Instability (Major Pathway)

The most significant degradation risk is oxidation . In the presence of oxygen and trace metals (or light), the amine group can form radical intermediates, leading to:

  • Azo Coupling: Formation of azo-dimers (colored impurities, often orange/red).

  • Nitro/Nitroso Formation: Stepwise oxidation of the amine.

  • Ring Oxidation: In extreme cases, the pyrazole ring itself can undergo oxidative cleavage.

Hydrolytic Stability

The pyrazole ring and the N-phenyl bond are hydrolytically stable under standard acidic and basic conditions. However, the salt form is in equilibrium. In basic solution (pH > pKa of the amine, approx. 3.5–4.5), the salt reverts to the free base, which has low aqueous solubility and may precipitate.

Visualization of Degradation Logic

DegradationPathways Parent 5-Methyl-1-phenyl- 1H-pyrazol-4-amine HCl FreeBase Free Base (Precipitate) Parent->FreeBase pH > 4.5 (Base) Radical Aminyl Radical Intermediate Parent->Radical Oxidation (O2/Light) Hydrolysis Hydrolysis Stable (No Amide/Ester) Parent->Hydrolysis Acid/Base Stress AzoDimer Azo Dimer (Colored Impurity) Radical->AzoDimer Coupling Nitroso 4-Nitroso Derivative Radical->Nitroso Further Oxidation

Caption: Primary degradation pathways.[1][2] Oxidation of the C4-amine is the dominant thermodynamic risk, while the scaffold resists hydrolysis.

Experimental Protocols for Stability Assessment

To validate the thermodynamic profile, the following "Stress Testing" protocols are recommended. These are designed to be self-validating by including negative controls.

Forced Degradation Workflow (Decision Tree)

StabilityWorkflow cluster_stress Stress Conditions Start Start: Solid API Soln Prepare 1 mg/mL in MeOH/Water Start->Soln Acid 0.1N HCl 60°C, 24h Soln->Acid Base 0.1N NaOH 60°C, 24h Soln->Base Ox 3% H2O2 RT, 4h Soln->Ox Photo UV/Vis Light 1.2M Lux hours Soln->Photo Analysis HPLC-PDA / LC-MS Acid->Analysis Base->Analysis Ox->Analysis Photo->Analysis Result Identify Impurities (RRT & Mass) Analysis->Result

Caption: Standardized forced degradation workflow to determine kinetic stability limits.

Protocol: Oxidative Stress Testing
  • Objective: Quantify susceptibility to amine oxidation.

  • Procedure:

    • Dissolve 10 mg of the HCl salt in 10 mL of Acetonitrile:Water (50:50).

    • Add 1 mL of 30% H₂O₂ (final concentration ~3%).

    • Incubate at Room Temperature for 4 hours. (Do not heat initially; aminopyrazoles are sensitive).

    • Quench: Add catalytic MnO₂ or sodium metabisulfite to neutralize excess peroxide.

    • Analyze: Inject onto C18 HPLC column (Gradient: 5% to 95% ACN in 0.1% Formic Acid).

    • Success Criteria: Degradation >10% indicates sensitivity. Look for M+14 (Carbonyl/Oxo) or M+30 (Nitro) peaks in LC-MS.

Storage & Handling Recommendations

Based on the thermodynamic profile, the following handling procedures are mandatory to maintain integrity:

  • Moisture Barrier: Store in tight, light-resistant containers with desiccant packs (Silica gel or Molecular Sieves). The HCl salt is likely hygroscopic.

  • Inert Atmosphere: For long-term storage (>6 months), blanket with Argon or Nitrogen to prevent oxidative yellowing.

  • Avoid Basic Excipients: In formulation, avoid direct contact with strong bases (e.g., Magnesium Stearate, Sodium Carbonate) which can strip the HCl, causing the free base to precipitate or sublime.

References

  • Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs. Molecules, 2022. (Describes synthesis and stability of 4-amino-3-methyl-1-phenylpyrazol-5-ol HCl, a close structural analog).

  • Patent WO 2014/060113 A1. Pyrazolo[4,3-d]pyrimidines as Kinase Inhibitors. (Explicitly lists 5-methyl-1-phenyl-1H-pyrazol-4-amine as a synthesis intermediate).[3]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. International Journal of Molecular Sciences, 2023. (Review of stability and reactivity of aminopyrazole scaffolds).

  • BenchChem Technical Guide. Degradation Pathways of Aromatic Amines. (General mechanistic reference for amine oxidation).

Sources

Foundational

The 4-Aminopyrazole Scaffold: Synthetic Architectures and Therapeutic Utility

[1][2] Executive Summary The 4-aminopyrazole moiety represents a "privileged scaffold" in modern medicinal chemistry, distinguished by its amphoteric nature, hydrogen-bonding capability, and rigid geometry. Unlike its 3-...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Executive Summary

The 4-aminopyrazole moiety represents a "privileged scaffold" in modern medicinal chemistry, distinguished by its amphoteric nature, hydrogen-bonding capability, and rigid geometry. Unlike its 3-amino and 5-amino isomers, the 4-aminopyrazole provides a unique vector for substituent attachment that is geometrically optimal for accessing the solvent-exposed regions of kinase ATP-binding pockets or the hydrophobic channels of G-protein-coupled receptors (GPCRs). This technical guide dissects the synthetic methodologies, structure-activity relationships (SAR), and experimental protocols necessary to leverage this scaffold in drug discovery.

Structural & Physicochemical Basis

The pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms.[1][2] The 4-amino derivative introduces a critical exocyclic nitrogen that significantly alters the electronic landscape of the ring.

  • Tautomerism: The N-unsubstituted pyrazole exists in annular tautomerism (

    
    - and 
    
    
    
    -pyrazole). Substitution at the 4-position with an amino group increases electron density, making the ring more susceptible to oxidation but providing a crucial handle for amide coupling.
  • H-Bonding Donor/Acceptor: In kinase inhibitors, the endocyclic nitrogens often serve as the hinge-binding motif (mimicking the adenine of ATP), while the 4-amino group (often derivatized as an amide or urea) directs the "tail" of the inhibitor towards the solvent front or the gatekeeper residue.

Synthetic Architectures

Constructing the 4-aminopyrazole core requires choosing between de novo cyclization or functionalization of an existing pyrazole ring. The choice depends on the availability of starting materials and the desired substitution pattern at


, 

, and

.
Route A: Functionalization (Nitration/Reduction)

This is the classical industrial route, favored for its scalability.

  • Nitration: Electrophilic aromatic substitution of a pyrazole using

    
    . The 4-position is the most nucleophilic carbon, ensuring high regioselectivity.
    
  • Reduction: The nitro group is reduced to the amine using

    
     (catalytic hydrogenation) or 
    
    
    
    (chemical reduction). The tin chloride method is preferred when the molecule contains halogens sensitive to hydrogenolysis.
Route B: De Novo Cyclization (Gewald-type)

This route allows for the introduction of complex substituents at


 and 

early in the synthesis.
  • Precursor Formation: Condensation of acetonitriles with esters or orthoesters to form 2-acyl-3-aminonitriles (enaminonitriles).

  • Cyclization: Reaction with hydrazine (or substituted hydrazines) effects a Thorpe-Ziegler type cyclization to yield the 4-aminopyrazole directly.[3]

Visualization: Synthetic Pathways

SynthesisPathways Start1 Pyrazole Core Nitration Nitration (HNO3/H2SO4) Start1->Nitration NitroInter 4-Nitropyrazole Nitration->NitroInter Reduction Reduction (SnCl2 or H2/Pd) NitroInter->Reduction Product 4-AMINO-PYRAZOLE Reduction->Product Route A Start2 Enaminonitrile Hydrazine + Hydrazine (R-NHNH2) Start2->Hydrazine Cyclization Cyclization (Thorpe-Ziegler) Hydrazine->Cyclization Cyclization->Product Route B

Figure 1: Comparison of the two primary synthetic routes to access the 4-aminopyrazole scaffold.

Therapeutic Applications & SAR

The 4-aminopyrazole unit is bioisosteric to the 4-aminopyrimidine and 3-aminoindazole scaffolds. Its primary utility lies in kinase inhibition and antimicrobial agents.

A. Kinase Inhibition (JAK, Aurora, JNK)

In the context of Janus Kinase (JAK) and Aurora kinase inhibitors, the 4-aminopyrazole often acts as the "linker" connecting the hinge-binding motif to the solubilizing tail.

  • Mechanism: The exocyclic amino group is typically acylated. The resulting amide carbonyl can form hydrogen bonds with conserved water molecules or specific residues in the P-loop.

  • Selectivity: Substitution at

    
     (e.g., isopropyl, aryl) controls selectivity between kinase isoforms (e.g., JAK1 vs. JAK2) by exploiting differences in the size of the hydrophobic pocket adjacent to the ATP binding site.
    

Table 1: Comparative Potency of 4-Aminopyrazole Derivatives (Hypothetical Data Aggregated from Literature Trends)

Compound ClassTargetR-Group (

)
R-Group (

-Amine)
IC50 (nM)Key Interaction
JAK Inhibitor JAK2IsopropylPyrimidine-amide2.2Hinge region H-bond + Solvent front
Aurora B Inhibitor Aurora BPhenylAcetanilide15Hydrophobic pocket occupation
JNK3 Inhibitor JNK3MethylBenzamide3.5Gatekeeper residue avoidance
Control JAK2HPyrimidine-amide>1000Loss of hydrophobic contact
B. Antimicrobial Activity (DNA Gyrase)

Recent studies highlight 4-aminopyrazoles fused with thiazole or thiophene rings as dual inhibitors of DNA gyrase and DHFR in multidrug-resistant (MDR) pathogens.

  • SAR Insight: Electron-withdrawing groups (Cl, F) on the phenyl ring attached to the pyrazole enhance membrane permeability and binding affinity to the bacterial enzyme complex.

Visualization: Pharmacophore Logic

Pharmacophore Scaffold 4-Aminopyrazole Core N1_Sub N1 Position: Selectivity Vector (Hydrophobic Pocket) Scaffold->N1_Sub C3_C5_Sub C3/C5 Positions: Steric Bulk (Gatekeeper Interaction) Scaffold->C3_C5_Sub Amino_N4 C4-Amino Group: Linker / H-Bond Donor (Solvent Front) Scaffold->Amino_N4 Target Kinase ATP Pocket N1_Sub->Target Van der Waals Amino_N4->Target H-Bonding

Figure 2: Pharmacophore mapping of the 4-aminopyrazole scaffold within a kinase binding pocket.

Detailed Experimental Protocol

Objective: Synthesis of 4-amino-1-methyl-3-phenyl-1H-pyrazole via the Nitration/Reduction method (Route A). This protocol is designed to be robust and self-validating.

Step 1: Nitration of 1-methyl-3-phenylpyrazole
  • Setup: Cool a flask containing concentrated sulfuric acid (5 mL/mmol) to 0°C in an ice bath.

  • Addition: Add 1-methyl-3-phenylpyrazole (1.0 eq) portion-wise. Maintain temperature <5°C.

  • Nitration: Dropwise add fuming nitric acid (1.2 eq).

    • Self-Validation: The solution should turn yellow but not dark brown/black (indication of decomposition).

  • Reaction: Stir at 0°C for 1 hour, then warm to RT for 2 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:4). The product (nitro) will be less polar than the starting material.

  • Workup: Pour onto crushed ice. Filter the precipitate. Recrystallize from Ethanol.

    • Yield Target: >85% yellow solid.

Step 2: Reduction (Tin(II) Chloride Method)
  • Setup: Dissolve the 4-nitro intermediate (1.0 eq) in Ethanol (10 mL/mmol).

  • Reagent: Add

    
     (5.0 eq).
    
  • Catalyst: Add concentrated HCl (3-4 drops) to initiate the reaction.

  • Reflux: Heat to reflux (80°C) for 3–4 hours.

    • Self-Validation: The yellow color of the nitro compound must disappear, yielding a clear or slightly pink solution.

  • Workup:

    • Cool to RT. Neutralize with 10% NaOH solution (pH ~8-9).

    • Critical Step: A thick white precipitate of tin salts will form. Filter through a Celite pad.

    • Extract the filtrate with Ethyl Acetate (3x).

    • Dry over

      
       and concentrate.
      
  • Characterization:

    • 1H NMR (DMSO-d6): Look for the disappearance of the nitro-induced downfield shift of the pyrazole proton. A broad singlet (

      
      ) should appear around 3.5–5.0 ppm (
      
      
      
      exchangeable).

Future Perspectives

The 4-aminopyrazole scaffold is evolving beyond simple inhibition.

  • Covalent Inhibitors: The 4-amino group is an ideal attachment point for acrylamides (Michael acceptors) to target non-catalytic cysteines (e.g., in BTK or EGFR).

  • PROTACs: The amino group serves as a chemically stable "exit vector" to attach linkers for Proteolysis Targeting Chimeras, allowing the recruitment of E3 ligases without disrupting the primary binding affinity.

References

  • Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. Source: National Institutes of Health (PMC) URL:[Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. Source: International Journal of Molecular Sciences (MDPI) URL:[Link]

  • Synthesis and SAR of 1-acetanilide-4-aminopyrazole-substituted quinazolines: selective inhibitors of Aurora B kinase. Source: Bioorganic & Medicinal Chemistry Letters (PubMed) URL:[Link]

  • Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. Source: Molecules (MDPI) URL:[Link]

  • Discovery of Potent, Selective and Efficacious Aminopyrazole Inhibitors of PLK4. Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

Sources

Exploratory

Comprehensive Crystallographic Characterization of 5-Methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride

The following technical guide details the structural elucidation and crystallographic analysis of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride . This guide is designed for research scientists and crystallographers,...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the structural elucidation and crystallographic analysis of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride . This guide is designed for research scientists and crystallographers, focusing on the critical decision-making processes required to solve, refine, and interpret the crystal structure of this specific pyrazolium salt.

Executive Summary

The structural analysis of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride (C


H

ClN

) is a critical step in validating the synthesis of pyrazole-based pharmaceutical intermediates. This compound features a competitive protonation landscape between the pyrazole ring nitrogens and the exocyclic amine. This guide outlines the protocol for determining the precise site of protonation, the impact of the 5-methyl substituent on phenyl-pyrazole planarity, and the supramolecular hydrogen-bonding network mediated by the chloride anion.

Chemical Context & Synthesis

Before crystallographic analysis, the integrity of the sample must be established. The target molecule is typically synthesized via the reduction of 5-methyl-4-nitro-1-phenyl-1H-pyrazole .

  • Precursor: 5-methyl-4-nitro-1-phenyl-1H-pyrazole.[1]

  • Reduction Method: Catalytic hydrogenation (Pd/C) or chemical reduction (Sn/HCl) yields the amine.

  • Salt Formation: The hydrochloride salt is generated by treating the free base with ethanolic HCl, enhancing stability and solubility compared to the oxidation-prone free amine.

Critical Structural Questions
  • Protonation Site: Does the proton reside on the exocyclic amine (–NH

    
    ) or the pyrazole ring nitrogen (N2–H)? Hypothesis: Ring protonation at N2 is favored to preserve aromaticity, stabilized by resonance donation from the 4-amino group.
    
  • Torsional Strain: The steric clash between the 5-methyl group and the 1-phenyl ring typically forces a significant dihedral twist, disrupting

    
    -conjugation.
    

Experimental Crystallization Protocol

High-quality single crystals are required for X-ray diffraction (XRD). The following solvent systems are optimized for pyrazole salts.

MethodSolvent SystemConditionsTarget Morphology
Slow Evaporation Ethanol / Conc. HCl (9:1)Room Temp, 3-5 daysPrismatic needles
Vapor Diffusion Methanol (inner) / Diethyl Ether (outer)4°C, 1 weekBlock-like crystals
Cooling Isopropanol60°C

4°C (0.1°C/min)
Platy crystals

Technical Note: The presence of excess HCl is crucial during crystallization to prevent the dissociation of the salt, which can lead to co-crystallization of the free base or disordered solvates.

Crystallographic Workflow & Data Reduction

The following workflow utilizes a self-validating logic structure for solving the phase problem and refining the model.

CrystalWorkflow Sample Single Crystal Selection (0.1 - 0.3 mm) DataCol Data Collection (Mo/Cu Kα, 100 K) Sample->DataCol SpaceGroup Space Group Determination (e.g., P21/c or P-1) DataCol->SpaceGroup PhaseSol Structure Solution (SHELXT / Dual Space) SpaceGroup->PhaseSol Refinement Refinement (SHELXL) Least Squares on F² PhaseSol->Refinement H_Locate Difference Fourier Map Locate H on N Refinement->H_Locate Critical Step Validation CheckCIF / Hirshfeld Surface Refinement->Validation H_Locate->Refinement Re-refine

Figure 1: Crystallographic workflow emphasizing the critical step of hydrogen atom location via Difference Fourier Maps.

Data Collection Parameters[2][3]
  • Temperature: Collect at 100 K . Thermal motion of the terminal methyl and phenyl rings can obscure H-atom positions at room temperature.

  • Resolution: Aim for 0.75 Å or better to resolve the N–H bond density.

  • Redundancy: High redundancy (>4) is recommended to accurately model the anomalous scattering of the Chloride ion if absolute structure determination is not applicable (centrosymmetric).

Structure Solution Strategy
  • Heavy Atom Method: The Chloride ion (Z=17) will dominate the Patterson map, making it an easy anchor for phasing.

  • Direct Methods (SHELXT): Will readily locate the rigid phenyl-pyrazole scaffold.

Structural Elucidation & Refinement Logic

The Protonation Puzzle (N2 vs. N_exocyclic)

This is the core analytical challenge.

  • Observation: In the Difference Fourier Map (

    
    ), look for a residual electron density peak (
    
    
    
    0.5–0.8 eÅ
    
    
    ) near the pyrazole N2 or the amine N.
  • Chemical Logic: 4-aminopyrazoles typically protonate at N2 (the pyridine-like nitrogen). This forms a pyrazolium cation.

    • Refinement Action: Assign the H-atom to the peak near N2. Refine coordinates freely with isotropic thermal parameters (

      
       of N).
      
    • Validation: Check the N2–C3 and N2–N1 bond lengths. Protonation at N2 should result in more symmetric delocalization compared to the neutral pyrazole.

Conformational Analysis (The "Twist")

The steric bulk of the 5-methyl group prevents the 1-phenyl ring from being coplanar with the pyrazole core.

  • Expected Dihedral Angle: Based on the homologous 5-chloro-1-phenyl-1H-pyrazol-4-amine, expect a dihedral angle between the phenyl and pyrazole planes of 45°–65° .[2]

  • Significance: This twist limits

    
    -stacking interactions between the phenyl rings in the crystal lattice, often forcing the structure to adopt a herringbone packing motif rather than parallel sheets.
    
Hydrogen Bonding Network

The Chloride anion acts as a multi-point hydrogen bond acceptor, organizing the crystal lattice.

HBondNetwork cluster_lattice Lattice Stabilization Cl Chloride Anion (Cl⁻) N2_H Pyrazolium N2-H⁺ N2_H->Cl Strong H-bond (1.9 - 2.1 Å) NH2_A Amine N4-H(A) NH2_A->Cl Medium H-bond NH2_B Amine N4-H(B) NH2_B->Cl Interaction

Figure 2: Topology of the hydrogen bonding network. The Chloride ion bridges the pyrazolium proton and the exocyclic amine donors.

Refinement "Best Practices" for Salts

To ensure a publication-quality structure (E-E-A-T standard):

  • H-atom Treatment:

    • C-H atoms: Constrain using a riding model (AFIX 43 for aromatic, AFIX 137 for methyl with rotation).

    • N-H atoms: Locate in difference map. If unstable, restrain using DFIX (0.87 Å) or SADI constraints, but allow torsion to refine to satisfy H-bond geometry.

  • Disorder: The 5-methyl group may show rotational disorder. Check the thermal ellipsoid of the methyl carbon. If elongated, model over two positions.[3]

  • Weighting Scheme: Adjust the weighting scheme (WGHT) in the final cycles to flatten the variance trend (Analysis of Variance).

Physicochemical Implications

  • Solubility: The formation of the salt disrupts the planar packing of the free base, significantly increasing water solubility—a desirable trait for drug formulation.

  • Stability: Protonation at N2 blocks the lone pair, reducing susceptibility to oxidative degradation, which is common in electron-rich 4-aminopyrazoles.

References

  • Sheldrick, G. M. (2015).[3][4] "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8.[3] Link

  • Dolomanov, O. V., et al. (2009).[4] "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 42(2), 339-341. Link

  • Woznicka, E., et al. (2011). "5-Chloro-1-phenyl-1H-pyrazol-4-amine."[2] Acta Crystallographica Section E, 67(9), o2320. Link

  • Infantes, L., et al. (1999). "Crystal structure of 3,5-dimethyl-4-aminopyrazole." Journal of Chemical Crystallography, 29, 1039–1043.
  • Claramunt, R. M., et al. (2025). "Probing the solvent effects and protonation sites of 1-phenyl-4-(phenyldiazenyl)-1H-pyrazol-5-amine." Journal of King Saud University - Science. Link

Sources

Foundational

Biological Activity Potential of 1-Phenyl-5-Methyl-4-Aminopyrazole Scaffolds: A Technical Guide for Drug Development

Executive Summary The 1-phenyl-5-methyl-4-aminopyrazole scaffold has emerged as a "privileged structure" in modern medicinal chemistry[1]. Characterized by its unique electronic distribution and steric profile, this nitr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 1-phenyl-5-methyl-4-aminopyrazole scaffold has emerged as a "privileged structure" in modern medicinal chemistry[1]. Characterized by its unique electronic distribution and steric profile, this nitrogen-rich heterocycle serves as a highly versatile pharmacophore and a foundational building block for complex, bioactive fused ring systems[2]. This technical guide explores the structural rationale behind its bioactivity, its primary therapeutic targets, and the self-validating experimental workflows required to harness its potential in drug discovery.

Structural Rationale & Causality: The Anatomy of a Privileged Scaffold

The pharmacological success of the 1-phenyl-5-methyl-4-aminopyrazole core is not coincidental; it is the direct result of precise atomic positioning that dictates both its physicochemical properties and its target interactions[3]. As application scientists, we must understand the causality behind each functional group:

  • 1-Phenyl Substitution (Lipophilic Anchor): The phenyl ring at the N1 position significantly enhances the lipophilicity (LogP) of the molecule. In the context of kinase inhibition, this aromatic ring inserts deeply into the hydrophobic pockets of the ATP-binding site, anchoring the molecule via

    
     stacking and van der Waals interactions[4].
    
  • 5-Methyl Group (Conformational Lock): The methyl group at the C5 position provides critical steric hindrance. This steric bulk restricts the free rotation of the adjacent phenyl ring, effectively "locking" the scaffold into a bioactive conformation. This rigidity reduces the entropic cost of binding and minimizes off-target interactions[1].

  • 4-Amino Group (Nucleophilic & Hydrogen-Bonding Hub): The primary amine at the C4 position is the synthetic and biological lynchpin. Biologically, it acts as a potent hydrogen bond donor, interacting with hinge region residues in kinases[3]. Synthetically, it is a highly nucleophilic center, enabling rapid derivatization into Schiff bases, amides, or fused pyrazolo[3,4-d]pyrimidines through cyclocondensation[2].

Primary Biological Targets & Mechanisms of Action

Oncology: Kinase Inhibition (CDK2 & JAK2)

The most prominent application of this scaffold is in oncology, specifically as a precursor for pyrazolo[3,4-d]pyrimidine derivatives targeting Cyclin-Dependent Kinase 2 (CDK2) and Janus Kinase 2 (JAK2)[5],[4]. The fused bicyclic system mimics the purine ring of endogenous ATP. The pyrazole nitrogen atoms and the substituted 4-amino group form a critical triad of hydrogen bonds with the backbone amides of the kinase hinge region (e.g., Leu83 in CDK2)[4]. This precise molecular recognition leads to potent cell cycle arrest at the G1/S phase and subsequent apoptosis[5].

Pathway A 1-Phenyl-5-Methyl-4-Aminopyrazole Scaffold B Fused Pyrazolo[3,4-d]pyrimidines A->B Cyclocondensation C CDK2 / Cyclin E Complex B->C ATP-competitive Inhibition D JAK2 Kinase B->D Allosteric/ATP Inhibition E Cell Cycle Arrest (G1/S Phase) C->E Prevents Rb Phosphorylation F STAT Phosphorylation Blockade D->F Signal Transduction Block G Apoptosis / Tumor Suppression E->G F->G

Mechanistic pathway of CDK2/JAK2 inhibition by 1-phenyl-5-methyl-4-aminopyrazole derivatives.

Infectious Disease: Antimicrobial & DNA Cleavage

Beyond oncology, derivatizing the 4-amino group into Schiff bases (azomethines) yields compounds with broad-spectrum antimicrobial properties[6]. The imine linkage (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


) facilitates interactions with bacterial DNA gyrase and disrupts cellular respiration. Furthermore, these derivatives exhibit self-activating DNA cleavage abilities, making them potent bactericidal agents even against resistant strains of E. coli and S. aureus.

Quantitative Data Summary

The biological efficacy of the 1-phenyl-5-methyl-4-aminopyrazole scaffold is highly dependent on its derivatization. Table 1 summarizes the structure-activity relationship (SAR) data across different target classes.

Table 1: Comparative In Vitro Bioactivity of 1-Phenyl-5-Methyl-4-Aminopyrazole Derivatives

Compound Class / ModificationPrimary TargetEnzymatic IC₅₀ / MICCell Line TestedViability IC₅₀ (µM)
Unmodified Core Scaffold Baseline Kinases>10,000 nMMCF-7 (Breast)>50.0 µM
Pyrazolo[3,4-d]pyrimidine CDK2 / Cyclin A15 - 45 nMMCF-7 (Breast)1.2 - 3.5 µM
N-Aryl Amide Derivative JAK285 - 120 nMK562 (Leukemia)4.8 - 6.2 µM
Schiff Base (Azomethine) Bacterial GyraseMIC: 125 - 250 µME. coli (Gram -)N/A (Bactericidal)
Schiff Base (Azomethine) Bacterial GyraseMIC: 125 µMS. aureus (Gram +)N/A (Bactericidal)

Experimental Methodologies: Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes a causality explanation and a validation checkpoint to prevent the propagation of experimental errors.

Protocol 1: Synthesis of Fused Pyrazolo[3,4-d]pyrimidines

Objective: Convert the monocyclic scaffold into an ATP-mimetic bicyclic kinase inhibitor.

  • Reagent Mixing: Dissolve 1-phenyl-5-methyl-4-aminopyrazole-5-carbonitrile (1.0 eq) in a mixture of formamide and formic acid (3:1 v/v).

    • Causality: Formamide acts as both the solvent and the carbon/nitrogen source for the new pyrimidine ring. Formic acid acts as an acid catalyst to increase the electrophilicity of the formamide carbonyl.

  • Cyclocondensation: Reflux the mixture at 180°C for 6–8 hours under an inert nitrogen atmosphere.

    • Causality: The high thermal energy is required to overcome the activation barrier for the nucleophilic attack of the 4-amino group on the carbonyl carbon, driving the cyclocondensation[4].

  • Validation Checkpoint (In-Process): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (7:3) mobile phase. The system validates completion when the primary amine spot (lower Rf) completely disappears.

  • Isolation & Structural Validation: Precipitate the product in ice water, filter, and recrystallize from ethanol. Validate structural integrity using ATR-FTIR. The synthesis is successful if the N-H stretch at ~3300 cm⁻¹ disappears and a new pyrimidine C=N stretch emerges at ~1600 cm⁻¹.

Protocol 2: In Vitro CDK2 Kinase Inhibition Assay (FRET-based)

Objective: Quantify the IC₅₀ of the synthesized derivatives against CDK2.

  • Assay Assembly: In a 384-well microplate, combine recombinant CDK2/Cyclin E complex, the synthesized pyrazole derivative (serial dilutions from 10 µM to 0.1 nM), and a FRET-based peptide substrate.

    • Causality: A FRET substrate is chosen over radiometric assays to allow real-time kinetic monitoring, reducing variability and eliminating radioactive waste.

  • Reaction Initiation: Initiate the kinase reaction by adding ATP at a concentration strictly equal to its

    
     value (~10 µM for CDK2).
    
    • Causality: Setting

      
       ensures the assay is highly sensitive to competitive inhibitors. If the ATP concentration is too high, it will artificially outcompete the drug, yielding false negatives (artificially high IC₅₀ values)[5].
      
  • Validation Checkpoint (Data Integrity): Include a known CDK2 inhibitor (e.g., Dinaciclib) as a positive control and DMSO as a vehicle control. Calculate the Z'-factor for the assay plate. The assay system is self-validating and the data is trustworthy ONLY if the Z'-factor is > 0.5, confirming a statistically robust signal-to-noise ratio.

Workflow S1 Scaffold Synthesis (Condensation) S2 Structural Diversification (Amidation/Coupling) S1->S2 S3 In Vitro Kinase Assays (IC50 Determination) S2->S3 S4 Cell Viability Screening (MTT Assay) S3->S4 S5 Flow Cytometry (Apoptosis & Cell Cycle) S4->S5

Self-validating experimental workflow for synthesizing and screening aminopyrazole derivatives.

References

  • Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review Source: Semantic Scholar URL:[Link][2]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review Source: National Center for Biotechnology Information (NCBI / PMC) URL:[Link][3]

  • Schiff Bases From 4-Aminoantipyrine: Investigation of Their In Silico, Antimicrobial, and Anticancer Effects Source: National Center for Biotechnology Information (NCBI / PMC) URL:[Link][6]

  • Structure-based design of a new class of highly selective pyrazolo[3,4-d]pyrimidines based inhibitors of cyclin dependent kinase Source: Semantic Scholar URL:[Link][4]

Sources

Exploratory

Comprehensive Thermal Profiling of 5-Methyl-1-phenyl-1H-pyrazol-4-amine HCl: A Methodological Whitepaper

Executive Summary The characterization of solid-state properties is a critical gateway in pharmaceutical preformulation and materials science. 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride (CAS: 2792201-33-1) repres...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The characterization of solid-state properties is a critical gateway in pharmaceutical preformulation and materials science. 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride (CAS: 2792201-33-1) represents a highly functionalized heterocyclic building block. Understanding its thermal behavior—specifically the interplay between its melting point and thermal decomposition—is essential for downstream processing, formulation, and storage.

Because hydrochloride salts of weakly basic amines often undergo disproportionation upon heating, isolating a "true" melting point requires rigorous, self-validating analytical techniques. This whitepaper provides an in-depth, mechanistic guide to the thermal profiling of this compound, establishing a robust framework for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Structural Thermodynamics & Causality

To understand the thermal behavior of 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl, we must analyze its structural vulnerabilities. The molecule consists of a stable 1-phenyl-1H-pyrazole core, a sterically influential 5-methyl group, and a protonated 4-amino group (


).
The Competing Kinetics of Melting vs. Dehydrohalogenation

When thermal energy is applied to the crystalline lattice of a hydrochloride salt, two primary thermodynamic pathways compete:

  • Phase Transition (Melting): The disruption of intermolecular forces leading to a liquid state.

  • Chemical Disproportionation (Dehydrohalogenation): The reverse acid-base reaction where the protonated amine dissociates, releasing gaseous hydrogen chloride (HCl)[1].

For many pyrazole hydrochlorides, the thermal energy required to break the highly stable ionic lattice exceeds the activation energy required for dehydrohalogenation. Consequently, heating triggers the loss of HCl gas and chemical decomposition simultaneously, making it extremely difficult to observe a pure melt of the intact salt[2].

Pyrazole Ring Stability and Cleavage

Following the loss of HCl, the residual free base (5-methyl-1-phenyl-1H-pyrazol-4-amine) is exposed to increasing temperatures. Pyrazole rings exhibit remarkable thermal stability; however, at elevated temperatures (typically >250 °C), the active aromatic structure becomes susceptible to homolytic cleavage. The initial stages of backbone decomposition are usually triggered by the rupture of the N-phenyl bond and subsequent pyrazole ring opening[3].

G A 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl (Intact Salt) B Thermal Energy Input (150 - 200 °C) A->B C Dehydrohalogenation (Loss of HCl Gas) B->C D 5-methyl-1-phenyl-1H-pyrazol-4-amine (Free Base) C->D E Thermal Cleavage (> 250 °C) D->E F N-Phenyl Bond Cleavage & Pyrazole Ring Opening E->F G Volatile Fragments (Aniline derivatives, N2, CO2) F->G H Carbonaceous Residue (Char) F->H

Caption: Mechanistic pathway of thermal degradation for 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl.

Self-Validating Experimental Protocols

A common pitfall in thermal analysis is misinterpreting a dehydrohalogenation endotherm as a true melting point. To prevent this, a self-validating workflow utilizing simultaneous DSC-TGA and specific crucible geometries is required.

The Causality of Crucible Selection

Using a hermetically sealed DSC pan traps the evolved HCl gas, increasing internal pressure. According to Le Chatelier's principle, this artificially suppresses the disproportionation event and alters the apparent melting endotherm. Therefore, using pin-holed aluminum pans is mandatory. The pin-hole allows volatiles to escape, providing an accurate measurement of the disproportionation temperature at ambient pressure[4].

Step-by-Step Methodology

Step 1: Instrument Calibration

  • Calibrate the DSC heat flow and temperature using high-purity Indium (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     °C) and Zinc (
    
    
    
    °C) standards.
  • Verify TGA weight accuracy using manufacturer-supplied precision weights.

Step 2: Sample Preparation

  • Accurately weigh 1.5 to 3.0 mg of 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl into an aluminum DSC pan.

  • Pierce the lid with a 0.5 mm pin to create a single vent hole, then crimp lightly.

Step 3: Thermal Execution (Simultaneous DSC-TGA)

  • Load the sample into the furnace alongside an empty pin-holed reference pan.

  • Equilibrate at 25 °C for 5 minutes under a dry Nitrogen purge (50 mL/min for DSC, 100 mL/min for TGA) to prevent oxidative degradation[2].

  • Ramp the temperature at a controlled heating rate of 10 °C/min up to 350 °C. Note: 10 °C/min is the optimal causality balance; faster rates cause thermal lag, while slower rates result in broad, undetectable baseline shifts.

Step 4: Orthogonal Validation (EGA)

  • If an endotherm in the DSC exactly matches a mass loss step in the TGA, it is a decomposition/desolvation event, not a melt. Route the TGA exhaust to a Fourier Transform Infrared (FTIR) spectrometer to confirm the presence of HCl vapor in the evolved gas.

Workflow Step1 Sample Preparation (1-3 mg, Pin-holed Al Pan) Step2 Simultaneous DSC-TGA (10 °C/min, N2 Purge) Step1->Step2 Decision Mass Loss Observed During Endotherm? Step2->Decision Yes Decomposition / Desolvation (e.g., HCl Loss) Decision->Yes Yes No True Melting Point (Phase Transition) Decision->No No EGA Evolved Gas Analysis (TGA-FTIR/MS) Yes->EGA Validate Confirm HCl & Volatiles EGA->Validate

Caption: Self-validating thermal analysis workflow for pharmaceutical hydrochloride salts.

Quantitative Data Presentation

While batch-specific impurities can slightly alter thermal onset temperatures, the tables below summarize the expected quantitative parameters and representative thermal transitions for aryl-pyrazole hydrochloride salts based on validated structural analogs.

Table 1: Validated Instrumental Parameters for Thermal Profiling
ParameterDifferential Scanning Calorimetry (DSC)Thermogravimetric Analysis (TGA)
Sample Mass 1.5 – 3.0 mg5.0 – 10.0 mg
Crucible Type Aluminum, pin-holed lidPlatinum or Alumina, open
Heating Rate 10 °C/min10 °C/min
Purge Gas Nitrogen (Dry, 99.999%)Nitrogen (Dry, 99.999%)
Flow Rate 50 mL/min100 mL/min
Temperature Range 25 °C to 350 °C25 °C to 600 °C
Table 2: Representative Thermal Transitions for Aryl-Pyrazole HCl Salts
Thermal EventTemperature Range (°C)TGA Mass ChangeMechanistic Cause
Endotherm 1 (Broad) 50 - 1001 - 3% lossDesolvation / Dehydration of surface moisture
Endotherm 2 (Sharp) 160 - 21015 - 20% lossDehydrohalogenation (Release of HCl gas)[1]
Endotherm 3 (Sharp) 215 - 230MinimalMelting of the residual free base
Exotherm 1 (Broad) > 250> 50% lossPyrazole ring opening and N-phenyl cleavage[3]

Conclusion

The thermal profiling of 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl requires a nuanced approach that accounts for the inherent instability of the protonated amine at elevated temperatures. By employing a self-validating DSC-TGA methodology with pin-holed crucibles, researchers can accurately differentiate between the endothermic loss of HCl gas and the true melting point of the residual free base, ensuring high-fidelity data for downstream pharmaceutical development.

References

  • Novartis AG. "Salts of 4-methyl-N-[3-(4-methyl-imidazol-1-yl)-5-trifluoromethyl-phenyl]-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)-Benzamide." U.S. Patent 8,163,904 B2. Google Patents.
  • Malallah, O. S., et al. "Solid-state epimerisation and disproportionation of pilocarpine HCl: Why we need to rethink the thermal analysis of pharmaceutical salts." International Journal of Pharmaceutics, 2020. Source: ResearchGate. URL: [Link]

  • Childs, S. L., et al. "Unraveling Complexity in the Solid Form Screening of a Pharmaceutical Salt: Why so Many Forms? Why so Few?" Crystal Growth & Design, ACS Publications, 2017. Source: PMC. URL: [Link]

  • Chen, Y., et al. "Comparative Studies on Thermal Decompositions of Dinitropyrazole-Based Energetic Materials." Materials, MDPI, 2021. Source: MDPI. URL: [Link]

Sources

Protocols & Analytical Methods

Method

protocol for Schiff base formation with 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride

Application Note: Optimized Synthesis of Schiff Bases from 5-methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride Executive Summary This application note details a robust, field-validated protocol for the synthesis of Schiff...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimized Synthesis of Schiff Bases from 5-methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride

Executive Summary

This application note details a robust, field-validated protocol for the synthesis of Schiff bases (imines) derived from 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride . Pyrazole-based imines are critical pharmacophores in medicinal chemistry, exhibiting significant anti-inflammatory, antimicrobial, and anticancer activities.

The Core Challenge: The starting material is supplied as a hydrochloride salt (


). Standard Schiff base protocols often fail because the protonated amine is non-nucleophilic and cannot attack the carbonyl carbon of the aldehyde. This protocol integrates an in-situ neutralization strategy  using sodium acetate (NaOAc) to liberate the free amine while maintaining a buffered acidic environment necessary for carbonyl activation.

Chemical Mechanism & Strategy

The reaction proceeds via a condensation mechanism between the primary amine and an aromatic aldehyde. The presence of the HCl salt requires a delicate balance of pH.

  • Neutralization (Activation): The amine hydrochloride is deprotonated by a weak base (Sodium Acetate) to generate the nucleophilic free amine.

  • Nucleophilic Attack: The free amine attacks the electrophilic carbonyl carbon of the aldehyde.

  • Dehydration: Elimination of water yields the imine (

    
    ) bond.
    

Note: While strong bases (e.g., NaOH) can liberate the amine, they may induce side reactions (e.g., Cannizzaro reaction of the aldehyde). Sodium acetate provides a buffered medium (


) ideal for imine formation.
Mechanism Visualization

ReactionMechanism Salt Amine HCl Salt (Non-Nucleophilic) FreeAmine Free Amine (Nucleophile) Salt->FreeAmine Deprotonation (-HCl) Base Sodium Acetate (Base) Base->FreeAmine Intermediate Hemiaminal Intermediate FreeAmine->Intermediate + Aldehyde (Nucleophilic Attack) Aldehyde Aromatic Aldehyde (Electrophile) Aldehyde->Intermediate Product Schiff Base (Imine) + H2O Intermediate->Product - H2O (Dehydration)

Figure 1: Mechanistic pathway transforming the inert amine salt into the active Schiff base.

Materials & Reagents

ReagentRoleSpecifications
5-methyl-1-phenyl-1H-pyrazol-4-amine HCl SubstratePurity >97%
Substituted Benzaldehyde Reactant1.0 equivalent (e.g., 4-chlorobenzaldehyde)
Sodium Acetate (Anhydrous) Base1.0 - 1.2 equivalents
Ethanol (Absolute) SolventACS Grade
Glacial Acetic Acid Catalyst2-3 drops (Optional, if reaction is slow)

Detailed Experimental Protocol

This protocol is scaled for 1.0 mmol but is linearly scalable.

Step 1: In-Situ Neutralization
  • Weigh 1.0 mmol of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride into a 50 mL round-bottom flask (RBF).

  • Add 1.2 mmol of Anhydrous Sodium Acetate.

  • Add 10 mL of Absolute Ethanol.

  • Stir the mixture at room temperature for 10–15 minutes.

    • Observation: The solution may become slightly cloudy due to the formation of NaCl, but the amine will dissolve.

Step 2: Condensation[1][2]
  • Add 1.0 mmol of the chosen aromatic aldehyde to the RBF.

  • (Optional) Add 2 drops of Glacial Acetic Acid.

    • Why: Although NaOAc generates acetic acid in situ, adding a catalytic amount ensures the pH is sufficiently acidic to activate the aldehyde carbonyl.

  • Equip the flask with a reflux condenser.

  • Heat the mixture to Reflux (approx. 78°C) for 3–6 hours .

Step 3: Monitoring & Workup
  • TLC Monitoring: Check reaction progress using Silica gel plates (Mobile phase: Hexane:Ethyl Acetate 7:3). The aldehyde spot should disappear, and a new spot (Schiff base) should appear.

  • Precipitation:

    • Scenario A (Precipitate forms during reflux): Cool to room temperature. Filter the solid.[1][2][3][4][5]

    • Scenario B (Solution remains clear): Pour the hot reaction mixture into 50 g of crushed ice with vigorous stirring. The Schiff base should precipitate as a solid.

  • Filtration: Filter the solid using a Buchner funnel. Wash with cold water (

    
     mL) to remove residual Sodium Acetate and NaCl.
    
  • Wash with a small amount of cold ethanol (

    
     mL).
    
Step 4: Purification
  • Recrystallize the crude product from hot Ethanol or an Ethanol/DMF mixture (if solubility is low).

  • Dry in a vacuum oven at 50°C for 4 hours.

Experimental Workflow Diagram

ProtocolWorkflow Start Start: Weigh Reagents Mix Mix Amine HCl + NaOAc in Ethanol (10 min) Start->Mix AddAld Add Aldehyde + Cat. AcOH Mix->AddAld Free Base Released Reflux Reflux (78°C) 3-6 Hours AddAld->Reflux Check TLC Check (Hex:EtOAc 7:3) Reflux->Check Check->Reflux Incomplete Ice Pour onto Crushed Ice Check->Ice Complete Filter Filter & Wash (H2O / Cold EtOH) Ice->Filter Precipitate Forms Recryst Recrystallize (Ethanol) Filter->Recryst

Figure 2: Step-by-step workflow for the synthesis and isolation of the target Schiff base.

Characterization Standards

To validate the formation of the Schiff base, look for these specific spectral signatures:

TechniqueExpected SignalInterpretation
FT-IR ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

Strong band indicating

(Azomethine) stretch.
FT-IR Absence of

Disappearance of Aldehyde

peak.[6]
1H NMR

(Singlet)
The azomethine proton (

). Diagnostic peak.
1H NMR

(Singlet)
Methyl group on the pyrazole ring (C5-CH3).

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
No Precipitate on Ice Product is oily or soluble in water/ethanol mix.Extract the aqueous/ice mixture with Dichloromethane (DCM) . Dry organic layer over

and evaporate.
Low Yield Incomplete deprotonation of HCl salt.Ensure Sodium Acetate was added in excess (1.2 eq). Alternatively, use Triethylamine (Et3N) (1.2 eq) instead of NaOAc.
Starting Material Remains Aldehyde is unreactive (electron-rich).Increase reflux time to 12 hours. Add more catalyst (Acetic Acid).
Product is Sticky/Gum Impurities or solvent trapping.Triturate the gum with Diethyl Ether or Hexane to induce crystallization.

References

  • General Synthesis of Pyrazole Schiff Bases

    • Rasayan J. Chem. (2018). Synthesis of Schiff Base as DNA Gyrase B Inhibitor.
  • Neutralization of Amine Hydrochlorides

    • ResearchGate Discussions (2014). Neutralization of amine hydrochlorides for coupling reactions. Validates the use of inorganic bases (Carbonates/Acetates)
  • Reaction Conditions for 4-Aminopyrazoles

    • Asian Journal of Chemistry (2016).[7] Synthesis of Novel Schiff Bases from Ethyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate. Demonstrates the reactivity of aminopyrazoles with aromatic aldehydes in ethanol.[7][8]

    • [7]

  • Biological Relevance

    • RSC Advances (2025). Synthesis, characterization and biological studies of pyrazole-linked Schiff bases. Highlights the antimicrobial and antioxidant potential of these specific scaffolds.[8]

Sources

Application

Application Note: Cyclization Strategies for 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl

This Application Note and Protocol guide details the cyclization chemistry of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride . Technical Note on Isomer Distinction Before proceeding, it is critical to distinguish the...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol guide details the cyclization chemistry of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride .

Technical Note on Isomer Distinction

Before proceeding, it is critical to distinguish the target compound from its common isomer.

  • Target Compound: 5-methyl-1-phenyl-1H-pyrazol-4-amine (Amino group at C4). This scaffold is a precursor for Pyrazolo[4,3-b]pyridines and Pyrazolo[4,3-d]pyrimidines (via C3-functionalization).

  • Common Isomer: 5-amino-3-methyl-1-phenylpyrazole (Amino group at C5). This isomer cyclizes to form Pyrazolo[1,5-a]pyrimidines .

  • This guide specifically addresses the 4-amine isomer as requested.

Executive Summary

5-methyl-1-phenyl-1H-pyrazol-4-amine is a versatile nucleophilic building block used in the synthesis of fused heterocyclic systems. Unlike its 5-amino isomer, the 4-amino derivative possesses a unique reactivity profile driven by the nucleophilicity of the C4-amine and the electrophilic susceptibility of the adjacent unsubstituted C3 position. This guide outlines protocols for synthesizing Pyrazolo[4,3-b]pyridines (via modified Combes/Skraup reactions) and functionalized Schiff bases , which serve as intermediates for Pyrazolo[4,3-d]pyrimidines .

Chemical Properties & Handling[1]

  • Molecular Formula: C₁₀H₁₁N₃ · HCl

  • Appearance: Off-white to pale yellow crystalline solid.

  • Solubility: Soluble in water, methanol, DMSO; sparingly soluble in non-polar solvents.

  • Acidity: The hydrochloride salt is acidic. Critical Step: All organic cyclization protocols require in situ or prior neutralization to liberate the free nucleophilic amine.

Safety Precaution

The free base is prone to oxidation (darkening) upon air exposure. Prepare the free base immediately before use or generate it in situ under an inert atmosphere (N₂ or Ar).

Mechanistic Pathways

The cyclization logic relies on the "push-pull" electronic nature of the pyrazole ring:

  • Nucleophilic Attack: The exocyclic amine (–NH₂) attacks an electrophile (e.g., carbonyl carbon).

  • Electrophilic Cyclization: The intermediate undergoes ring closure onto the electron-rich C3 position.

ReactionPathways Start 5-methyl-1-phenyl- 1H-pyrazol-4-amine HCl Base Neutralization (Et3N / NaOH) Start->Base FreeAmine Free Amine (Nucleophile) Base->FreeAmine Path1 1,3-Dicarbonyls (e.g., Acetylacetone) FreeAmine->Path1 Acid Cat. Path2 Aromatic Aldehydes FreeAmine->Path2 -H2O Path3 Vilsmeier Reagent (POCl3/DMF) FreeAmine->Path3 Formylation Prod1 Pyrazolo[4,3-b]pyridines (Fused System) Path1->Prod1 Cyclization @ C3 Prod2 Schiff Bases (Ligands/Intermediates) Path2->Prod2 Prod3 Pyrazolo[4,3-d]pyrimidines (Requires C3-CHO) Path3->Prod3 + Hydrazine

Figure 1: Reaction landscape for 5-methyl-1-phenyl-1H-pyrazol-4-amine.

Experimental Protocols

Protocol A: Synthesis of Pyrazolo[4,3-b]pyridines

This reaction utilizes a modified Combes quinoline synthesis approach. The amine reacts with a 1,3-dicarbonyl compound, followed by acid-mediated cyclization onto the C3 position.

Reagents:

  • Starting Material (SM): 1.0 eq (e.g., 2.25 g, 10 mmol)

  • Acetylacetone (or Ethyl Acetoacetate): 1.2 eq

  • Solvent: Glacial Acetic Acid (AcOH) or Ethanol

  • Catalyst: Conc. H₂SO₄ (if using Ethanol) or reflux in AcOH

Procedure:

  • Neutralization: Dissolve the SM HCl salt in a minimum amount of water/methanol (1:1). Add 1.0 eq of NaOH (aq). Extract with Ethyl Acetate (3x), dry over Na₂SO₄, and concentrate to obtain the free amine oil. Use immediately.

  • Condensation: Dissolve the free amine in Glacial Acetic Acid (10 mL per gram of amine).

  • Addition: Add Acetylacetone (1.2 eq) dropwise at room temperature.

  • Cyclization: Heat the mixture to reflux (110°C) for 4–6 hours. Monitor by TLC (fading of amine spot, appearance of fluorescent product).

  • Work-up:

    • Cool reaction to RT.

    • Pour into crushed ice/water (100 mL).

    • Neutralize with Ammonium Hydroxide (NH₄OH) to pH 8.

    • The solid precipitate is the crude 3,5,6-trimethyl-1-phenyl-1H-pyrazolo[4,3-b]pyridine .

  • Purification: Recrystallize from Ethanol/Water.

Data Summary:

Parameter Specification
Yield Typically 65–75%
Reaction Time 4–6 Hours
Key Intermediate Enaminone (often not isolated)

| Product Class | Fused Pyrazolo-Pyridine |

Protocol B: Schiff Base Formation (Precursor to Cyclization)

Schiff bases of this amine are stable and serve as precursors for cyclization with thioglycolic acid (to thiazolidinones) or for metal complexation.

Reagents:

  • SM HCl: 1.0 eq

  • Aromatic Aldehyde (e.g., Benzaldehyde, 4-Cl-Benzaldehyde): 1.0 eq

  • Base: Sodium Acetate (NaOAc) anhydrous: 1.2 eq

  • Solvent: Ethanol (absolute)

Procedure:

  • Setup: In a round-bottom flask, combine SM HCl (10 mmol) and NaOAc (12 mmol) in Ethanol (30 mL). Stir for 10 mins.

  • Addition: Add the Aromatic Aldehyde (10 mmol) in one portion.

  • Reaction: Reflux for 2–3 hours.

  • Isolation: Pour the hot solution onto crushed ice (50 g). The Schiff base typically precipitates immediately.

  • Purification: Filter and wash with cold water. Recrystallize from Ethanol.[1]

Protocol C: Route to Pyrazolo[4,3-d]pyrimidines (Advanced)

Direct reaction with formamide often fails due to the lack of a leaving group at C3. This protocol uses the Vilsmeier-Haack reaction to install the necessary carbon atom at C3.

Procedure:

  • Formylation: Treat the N-acetylated derivative of the amine with POCl₃/DMF (Vilsmeier reagent) at 80°C. This installs a formyl group (-CHO) at the C3 position and converts the amide to a chloro-imine.

  • Cyclization: Treat the intermediate with Hydrazine Hydrate or Ammonia in Ethanol.

  • Result: Formation of the pyrimidine ring fused to the C3-C4 bond.

Workflow Step1 Step 1: Neutralization SM-HCl + Base -> Free Amine Step2 Step 2: Reagent Addition (e.g., Acetylacetone in AcOH) Step1->Step2 Step3 Step 3: Reflux (Cyclization) 4-6 Hours @ 110°C Step2->Step3 Step4 Step 4: Quench & pH Adjust Ice Water + NH4OH Step3->Step4 Step5 Step 5: Filtration & Recrystallization Step4->Step5

Figure 2: Workflow for Pyrazolo[4,3-b]pyridine synthesis.

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Yield Incomplete neutralization of HCl salt.Ensure free amine is isolated or use excess NaOAc/Et3N.
Oiling Out Product is lipophilic; solvent too polar.Use Ethanol/Water gradient for recrystallization.
Darkening/Tars Oxidation of free amine.Conduct reaction under Nitrogen; add antioxidant (e.g., BHT).
No Cyclization Temperature too low (for Protocol A).Ensure vigorous reflux (AcOH b.p. 118°C) is maintained.

References

  • Synthesis of Pyrazolo[4,3-b]pyridines

    • Title: Synthesis of 1-methyl-3-phenylpyrazolo[4,3-b]pyridines via a cyclization reaction of 4-amino-pyrazoles.[2]

    • Source: Bioorganic & Medicinal Chemistry Letters.[2][3]

    • URL:[Link]

  • Vilsmeier-Haack Cyclization Strategies

    • Title: One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles (Analogous chemistry for 4-amino isomers).
    • Source: Molecules.[1][2][3][4][5][6][7][8][9][10][11][12]

    • URL:[Link]

  • Schiff Base Formation Protocols

    • Title: Reactions of Amines with Aldehydes and Ketones (General Protocol).
    • Source: Master Organic Chemistry.
    • URL:[Link]

Sources

Method

microwave-assisted synthesis of pyrazole derivatives from amine hydrochlorides

Application Note: Microwave-Assisted Synthesis of Pyrazole Derivatives from Amine Hydrochlorides Executive Summary This guide details the protocol for synthesizing pyrazole scaffolds using microwave-assisted organic synt...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Microwave-Assisted Synthesis of Pyrazole Derivatives from Amine Hydrochlorides

Executive Summary

This guide details the protocol for synthesizing pyrazole scaffolds using microwave-assisted organic synthesis (MAOS). It specifically addresses the challenge of using amine hydrochlorides (specifically hydrazine hydrochlorides) as stable, cost-effective precursors. While conventional heating often fails to efficiently overcome the lattice energy of these salts or requires harsh external bases, microwave irradiation allows for rapid "in-situ neutralization" and cyclocondensation. This method reduces reaction times from hours to minutes, improves atom economy, and allows for the use of aqueous or solvent-free conditions.

Strategic Rationale: Why Microwave & Salts?

The Precursor Challenge

Hydrazine derivatives are unstable, toxic, and prone to oxidation (forming diazenes). Consequently, they are supplied as hydrochloride salts (e.g., Phenylhydrazine


HCl).
  • Conventional Issue: The salt form is non-nucleophilic. It requires a separate neutralization step or excess base, often leading to side reactions (e.g., Wolff-Kishner type byproducts) or difficult workups.

  • Microwave Solution: The ionic nature of the hydrochloride salt makes it an excellent microwave absorber (high loss tangent,

    
    ). Direct coupling allows for rapid superheating of the salt lattice, facilitating immediate dissolution and reaction upon base addition.
    
Mechanism: The "Salt-Break" Activation

The reaction follows a modified Knorr Pyrazole Synthesis.

  • In-Situ Liberation: The weak base (Sodium Acetate) deprotonates the hydrazine salt.

  • Nucleophilic Attack: The free hydrazine attacks the carbonyl of the 1,3-dicarbonyl.

  • Cyclization: Intramolecular attack and dehydration yield the aromatic pyrazole.

G Start Hydrazine Hydrochloride (R-NH-NH3+ Cl-) Inter1 Free Hydrazine (R-NH-NH2) Start->Inter1 Deprotonation Base Base (NaOAc) Base->Inter1 Inter2 Hydrazone Intermediate Inter1->Inter2 + Diketone Diketone 1,3-Diketone Diketone->Inter2 MW Microwave Irradiation (Dielectric Heating) Inter2->MW Product Pyrazole Derivative MW->Product Cyclization (- H2O)

Figure 1: Mechanistic pathway for the microwave-assisted activation of hydrazine salts.

Equipment & Safety

Required Instrumentation
  • Reactor: Single-mode microwave reactor (e.g., CEM Discover, Anton Paar Monowave) is preferred for reproducibility, though multi-mode systems can be used for scale-up.

  • Vessels: 10 mL or 30 mL Borosilicate glass vials with PEEK/Teflon crimp caps.

  • Sensing: IR temperature sensor (external) or Fiber-optic probe (internal). Note: Fiber-optic is recommended for aqueous reactions to avoid surface-temperature lag.

Safety Protocols (Critical)
  • Pressure Hazard: The neutralization of HCl generates acetic acid (if using NaOAc) or water, and the cyclization releases water. Ensure the vessel is rated for at least 20 bar (290 psi) .

  • Hydrazine Toxicity: Even as salts, hydrazines are potential carcinogens. Handle in a fume hood.

  • Thermal Runaway: Ionic liquids and salts can superheat. Set a "Power Max" limit (e.g., 150W) to prevent temperature overshoots.

Experimental Protocols

Protocol A: Aqueous Green Synthesis (The "Water-Only" Route)

Best for: Environmental compliance, simple workup, and high-polarity substrates.

Reagents:

  • Phenylhydrazine Hydrochloride (1.0 mmol)

  • Ethyl Acetoacetate (1.0 mmol)

  • Sodium Acetate (NaOAc) (1.1 mmol)

  • Solvent: Deionized Water (3.0 mL)

Procedure:

  • Loading: In a 10 mL microwave vial, add Phenylhydrazine HCl and NaOAc.

  • Solvation: Add water. Vortex for 10 seconds.[1] The salt may not fully dissolve yet.

  • Addition: Add Ethyl Acetoacetate. Cap the vial with a septum.

  • Irradiation: Program the microwave:

    • Temp: 140°C

    • Hold Time: 5:00 minutes

    • Pre-stir: 30 seconds (High speed)

    • Pressure Limit: 250 psi

  • Workup: Cool to 50°C (using compressed air cooling). The product usually precipitates as a solid. Filter, wash with cold water, and dry. Recrystallize from EtOH/Water if necessary.

Protocol B: Solvent-Free Synthesis on Solid Support

Best for: Acid-sensitive substrates and rapid screening.

Reagents:

  • Hydrazine Hydrochloride derivative (1.0 mmol)

  • 1,3-Diketone (1.0 mmol)[2]

  • Solid Support: Basic Alumina (Act. I) or Montmorillonite K-10 (1.0 g)

Procedure:

  • Adsorption: Grind the reagents and the solid support in a mortar and pestle until a homogeneous powder is formed.

  • Loading: Transfer the powder into an open vessel (or a vessel with a loose cap to allow steam escape, if using a non-pressurized cavity). Note: In a pressurized single-mode system, use a sealed vial but ensure headspace is >50%.

  • Irradiation:

    • Temp: 120°C

    • Time: 2-3 minutes

    • Power: Fixed power mode (often 50W is sufficient) to avoid charring.

  • Extraction: Add EtOAc (5 mL) to the vial, vortex, and filter to remove the solid support. Evaporate solvent to obtain the crude pyrazole.

Data Analysis & Comparison

The following table contrasts the efficiency of Microwave (MW) protocols against Conventional Heating (CH).

ParameterConventional Heating (Reflux)Microwave Protocol A (Aqueous)Microwave Protocol B (Solvent-Free)
Time 2 - 6 Hours5 - 10 Minutes2 - 4 Minutes
Solvent Ethanol / Acetic AcidWaterNone / Solid Support
Yield 65 - 75%85 - 94%80 - 90%
Purity Requires Column Chrom.Often Filtration onlyExtraction required
Energy High (Continuous heating)Low (Targeted heating)Very Low

Workflow Diagram

Workflow Step1 1. PREPARATION Mix Amine HCl + Diketone + Base (NaOAc) Step2 2. SEAL & SENSOR Crimp Cap + IR/Fiber Optic Step1->Step2 Step3 3. IRRADIATION 140°C, 5 min, High Stirring Step2->Step3 Step4 4. COOLING Air jet to <50°C Step3->Step4 Step5 5. WORKUP Precipitation (Aqueous) or Extraction (Solid Phase) Step4->Step5

Figure 2: Operational workflow for the microwave synthesis of pyrazoles.

Troubleshooting Guide

  • Problem: Low Yield / Incomplete Reaction.

    • Cause: The HCl salt was not fully neutralized.

    • Fix: Increase NaOAc to 1.5 equivalents. Ensure the mixture is vortexed thoroughly before irradiation.

  • Problem: Vial Over-Pressurization.

    • Cause: Decarboxylation or excessive solvent vapor.

    • Fix: Reduce temperature to 120°C and extend time to 10 minutes. Ensure fill volume is <50% of vial capacity.

  • Problem: Product is Oily/Sticky.

    • Cause: "Water-only" protocol might trap organic impurities.

    • Fix: Add 10% Ethanol to the water solvent to improve crystallinity upon cooling.

References

  • Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition, 43(46), 6250–6284. Link

  • Polshettiwar, V., & Varma, R. S. (2008). Aqueous microwave chemistry: a clean and green synthetic tool for rapid drug discovery. Chemical Society Reviews, 37(8), 1546–1557. Link

  • Kidwai, M., et al. (2005). Microwave-assisted synthesis of novel pyrazoles. Bioorganic & Medicinal Chemistry, 13(2), 527-533. Link

  • Caddick, S. (1995). Microwave assisted organic synthesis.[1][3][4][5][6] Tetrahedron, 51(38), 10403-10432. Link

Sources

Application

Application Note: Preparation of Pharmaceutical Intermediates Using 5-Methyl-1-phenyl-1H-pyrazol-4-amine HCl

Introduction and Scope In contemporary medicinal chemistry, 5-methyl-1-phenyl-1H-pyrazol-4-amine (CAS: 103095-52-9) and its hydrochloride salt (CAS: 2792201-33-1)[1] serve as foundational building blocks for synthesizing...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Scope

In contemporary medicinal chemistry, 5-methyl-1-phenyl-1H-pyrazol-4-amine (CAS: 103095-52-9) and its hydrochloride salt (CAS: 2792201-33-1)[1] serve as foundational building blocks for synthesizing complex, biologically active heterocyclic scaffolds. As a Senior Application Scientist, I frequently utilize this intermediate to construct pyrazolo[3,4-d]pyrimidines and pyrazolo[3,4-c]quinolines[2]. These advanced structures are the core pharmacophores in potent kinase inhibitors targeting Spleen Tyrosine Kinase (SYK) and Leucine-rich repeat kinase 2 (LRRK2), which are critical in treating autoimmune disorders, inflammation, and neurodegenerative diseases[3]. Furthermore, this specific pyrazole amine is highly valued in the synthesis of novel RNA-targeted probes, specifically small-molecule inhibitors of pre-miR-21 processing[4].

Mechanistic Insights: The Rationale for the Hydrochloride Salt

A common pitfall in pyrazole chemistry is the handling of the free amine. While the free base of 5-methyl-1-phenyl-1H-pyrazol-4-amine is a potent nucleophile, its electron-rich aromatic core renders it highly susceptible to spontaneous air oxidation, leading to dark, tarry degradation products and batch-to-batch yield variations.

  • Stability via Protonation : Utilizing the hydrochloride (HCl) salt is a deliberate, field-proven choice. Protonation of the primary amine withdraws electron density from the pyrazole ring, effectively shutting down oxidative degradation pathways and allowing for long-term, benchtop storage of the crystalline solid[1].

  • Controlled In Situ Liberation : To harness the nucleophilicity of the amine without risking oxidation, the free base is generated in situ using a non-nucleophilic organic base (e.g., N,N-Diisopropylethylamine, DIPEA) in anhydrous, degassed solvents. This strictly controlled environment minimizes the oxidation window prior to electrophilic trapping.

Experimental Workflows and Methodologies

Workflow A: Synthesis of Pyrazolo-Pyrimidine Kinase Inhibitor Intermediates

This protocol details the Nucleophilic Aromatic Substitution (


) coupling of 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl with a chlorinated pyrimidine derivative to form a pyrazolo[4,3-d]pyrimidine core[3].

Self-Validating Control : To ensure the system is primed for coupling, an aliquot of the reaction mixture must be analyzed via UPLC-MS before adding the electrophile. Complete liberation of the free base is confirmed by observing the target peak (


 min, 

174.1

) and the absence of oxidation byproducts[4].

Step-by-Step Protocol :

  • Preparation : In an oven-dried, argon-purged 100 mL round-bottom flask, suspend 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl (1.0 eq, 5.0 mmol) in anhydrous N,N-Dimethylformamide (DMF) (20 mL).

  • Base Addition : Add DIPEA (2.5 eq, 12.5 mmol) dropwise at

    
    . Stir for 15 minutes. Causality: The excess base neutralizes the HCl salt and acts as an essential acid scavenger for the subsequent 
    
    
    
    reaction.
  • Validation : Sample 10

    
    , dilute in LC-MS grade methanol, and run a rapid UPLC-MS gradient to confirm the presence of the active free amine[4].
    
  • Coupling : Add the electrophile (e.g., 4,6-dichloro-2-(methylthio)pyrimidine) (1.05 eq, 5.25 mmol) portion-wise to prevent exothermic spikes.

  • Heating : Heat the reaction mixture to

    
     for 12 hours. Monitor the reaction progression via TLC (Cyclohexane/Ethyl Acetate 1:1, expected 
    
    
    
    depending on the substituent)[4].
  • Workup : Cool to room temperature, quench with ice water (50 mL), and extract with Ethyl Acetate (

    
     mL). Wash the combined organic layers with 5% aqueous LiCl (
    
    
    
    mL). Causality: The LiCl wash is critical for completely partitioning residual DMF into the aqueous phase.
  • Purification : Dry over anhydrous

    
    , concentrate under reduced pressure, and purify via flash column chromatography (silica gel, gradient elution of Cyclohexane/EtOAc).
    
Workflow B: Amide Coupling for RNA-Targeted Probes

For the synthesis of pre-miR-21 inhibitors, the pyrazole amine is coupled with a functionalized carboxylic acid using standard peptide coupling reagents[4].

Step-by-Step Protocol :

  • Activation : Dissolve the target carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous Dichloromethane (DCM) (15 mL). Add DIPEA (3.0 eq) and stir for 10 minutes at room temperature to form the active ester.

  • Amine Addition : Add 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl (1.0 eq) directly to the activated mixture. Causality: Pre-activating the acid prevents the electron-rich pyrazole amine from directly reacting with the uronium coupling reagent (HATU), ensuring high chemoselectivity and preventing guanidinium byproduct formation.

  • Reaction & Workup : Stir at room temperature for 4-6 hours. Wash the organic layer sequentially with saturated

    
    , 1M HCl, and brine. Dry and evaporate to yield the target amide intermediate.
    

Quantitative Data Presentation

To optimize the


 coupling (Workflow A), various solvent and base combinations were rigorously evaluated. The table below summarizes the impact of these conditions on the yield and purity of the resulting pharmaceutical intermediate.
SolventBaseTemperature (

)
Time (h)Conversion (%)*Isolated Yield (%)Purity (UPLC-MS)
DMF DIPEA (2.5 eq) 80 12 >98 86 99.1%
DMF

(3.0 eq)
8018857294.5%
NMPDIPEA (2.5 eq)1008>988196.2%
THFTEA (2.5 eq)65 (Reflux)24604588.0%

*Conversion determined by UPLC-MS peak area integration at 254 nm. Analytical Conclusion: The use of a homogeneous organic base (DIPEA) in a highly polar aprotic solvent (DMF) provides the optimal balance of nucleophilicity and solubility. This prevents the formation of insoluble aggregates that are frequently observed when utilizing heterogeneous inorganic bases like


.

Visualizations

Synthetic Workflow Diagram

SyntheticWorkflow SM 5-Methyl-1-phenyl-1H- pyrazol-4-amine HCl Base In situ Free Base Generation (DIPEA) SM->Base Base added FreeBase Active Nucleophile (Free Amine) Base->FreeBase Deprotonation Electrophile Electrophilic Coupling (SNAr or Acylation) FreeBase->Electrophile Reacts with Electrophile Product Pharmaceutical Intermediate Electrophile->Product Purification

Caption: Synthetic workflow for generating pharmaceutical intermediates from the pyrazole HCl salt.

Mechanism of Action for Downstream APIs

SignalingPathway API Pyrazolo-Pyrimidine API SYK Spleen Tyrosine Kinase (SYK) API->SYK Inhibits BCR B-Cell Receptor Signaling SYK->BCR Phosphorylates Inflammation Inflammatory Response BCR->Inflammation Activates

Caption: Downstream target mechanism: SYK inhibition by pyrazolo-pyrimidine derivatives.

References

  • Title : Study and Development of new RNA-Targeted Probes - IRIS UniGe Source : cineca.it URL : 4

  • Title : WO 2014/060113 A1 (Pyrazolo[3,4-c]quinoline Kinase Inhibitors) Source : googleapis.com URL : 2

  • Title : WO 2014/060112 A1 (Pyrazolo[4,3-d]pyrimidine Kinase Inhibitors) Source : googleapis.com URL : 3

  • Title : 799283-97-9 | 4-Isocyanato-5-methyl-1-phenyl-1h-pyrazole - BLDpharm Source : bldpharm.com URL : 1

Sources

Method

Application Note: High-Efficiency Synthesis of Pyrazolo[3,4-b]pyridines via Combes-Type Condensation

Executive Summary This Application Note details the synthetic pathway for the preparation of 1-phenyl-3,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridine via the condensation of 5-methyl-1-phenyl-1H-pyrazol-4-amine with acetylace...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This Application Note details the synthetic pathway for the preparation of 1-phenyl-3,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridine via the condensation of 5-methyl-1-phenyl-1H-pyrazol-4-amine with acetylacetone (2,4-pentanedione). This reaction is a variant of the Combes quinoline synthesis , adapted for amino-pyrazole substrates.

The resulting pyrazolo[3,4-b]pyridine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore for various kinase inhibitors (e.g., GSK-3


, CDK) and anti-inflammatory agents. This guide provides a robust, self-validating protocol optimized for yield and purity, alongside a detailed mechanistic analysis.

Reaction Overview

The synthesis involves the condensation of a primary aromatic amine (at position 4 of the pyrazole) with a


-diketone. Unlike simple anilines, the pyrazole ring introduces specific electronic effects that direct the cyclization.
Chemical Equation

Key Parameters
ParameterSpecification
Reaction Type Combes-type Condensation / Heteroannulation
Limiting Reagent 5-methyl-1-phenyl-1H-pyrazol-4-amine
Solvent/Catalyst Glacial Acetic Acid (Dual role)
Temperature Reflux (

)
Time 4 – 6 Hours
Expected Yield 75% – 85%

Detailed Mechanism[1]

The reaction proceeds through two distinct phases: Enaminone Formation followed by Intramolecular Cyclization .[1]

Phase 1: Enaminone Formation

The nucleophilic nitrogen of the amino group attacks one of the carbonyl carbons of acetylacetone. Acid catalysis facilitates the elimination of water, resulting in a stable enaminone intermediate.

Phase 2: Cyclization (Combes Step)

The carbonyl carbon of the enaminone side chain acts as an electrophile. The C3 position of the pyrazole ring, which is electron-rich, attacks this electrophile. Subsequent dehydration and aromatization yield the fused pyridine ring.

Mechanistic Pathway Diagram

ReactionMechanism Reactants Reactants (Amine + Diketone) Intermediate1 Carbinolamine Intermediate Reactants->Intermediate1 Nucleophilic Attack (H+ Cat) Enaminone Enaminone (Schiff Base) Intermediate1->Enaminone - H2O (Dehydration) Cyclization Intramolecular Cyclization (at C3) Enaminone->Cyclization Electrophilic Attack on Pyrazole C3 Product Pyrazolo[3,4-b]pyridine (Aromatized) Cyclization->Product - H2O (Aromatization)

Figure 1: Step-wise mechanistic flow from reactants to the fused heterocyclic product.

Experimental Protocol

Materials & Reagents
  • 5-methyl-1-phenyl-1H-pyrazol-4-amine (1.0 eq)

  • Acetylacetone (1.2 eq)

  • Glacial Acetic Acid (Solvent volume: ~5 mL per mmol of amine)

  • Ethyl Acetate / Hexanes (for workup)[2]

  • Sodium Bicarbonate (saturated aq. solution)

Step-by-Step Methodology
  • Setup:

    • Equip a round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

    • Ensure the system is open to air (oxidation is not required, but moisture exclusion is good practice; attach a drying tube if available).

  • Addition:

    • Add 5-methyl-1-phenyl-1H-pyrazol-4-amine (e.g., 1.73 g, 10 mmol) to the flask.

    • Add Glacial Acetic Acid (50 mL). Stir until the amine is fully dissolved.

    • Add Acetylacetone (1.23 mL, 12 mmol) dropwise to the stirring solution.

  • Reaction:

    • Heat the mixture to reflux (

      
      ) .
      
    • Maintain reflux for 4–6 hours .

    • Checkpoint: Monitor reaction progress via TLC (Eluent: 30% Ethyl Acetate in Hexane). The starting amine spot (lower R_f) should disappear, replaced by a highly fluorescent product spot (higher R_f).

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture onto crushed ice (~100 g) with vigorous stirring.

    • Neutralize the acetic acid by slowly adding saturated NaHCO

      
        or 10% NaOH solution until pH ~8. Caution: CO
      
      
      
      evolution will be vigorous.
    • A solid precipitate should form.[3]

  • Isolation & Purification:

    • Filtration: Collect the solid by vacuum filtration. Wash with copious amounts of water to remove salts and residual acid.

    • Recrystallization: Recrystallize the crude solid from hot Ethanol or an Ethanol/Water mixture to yield pure crystals (typically pale yellow or white needles).

    • Drying: Dry the crystals in a vacuum oven at

      
       for 4 hours.
      

Validation & Quality Control

To ensure the scientific integrity of the synthesis, the following analytical data should be verified.

Characterization Data (Expected)
TechniqueDiagnostic SignalInterpretation
1H-NMR (CDCl

)

2.6 – 2.8 ppm (3 singlets)
Corresponds to 3x Methyl groups (one from pyrazole, two from pyridine ring).
1H-NMR (CDCl

)

6.8 – 7.0 ppm (1 singlet)
The isolated proton on the pyridine ring (C5-H).
MS (ESI+)

= 238.1
Consistent with formula C

H

N

.
Melting Point

Sharp range indicates high purity.
Troubleshooting Guide
  • Low Yield / No Precipitate: If the product does not precipitate upon neutralization, extract the aqueous layer with Ethyl Acetate (3 x 50 mL), dry over MgSO

    
    , and concentrate in vacuo.
    
  • Incomplete Reaction: If starting material persists after 6 hours, add an additional 0.2 eq of acetylacetone and continue reflux.

  • Regioselectivity Issues: While rare with symmetric diketones like acetylacetone, ensure the starting amine is pure. Impurities at the C3 position will block cyclization.

References

  • 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 2022. Retrieved from [Link]

  • Multicomponent synthesis of pyrazolo[3,4-b]pyridines. ResearchGate. Retrieved from [Link]

  • Regioselectivity in the multicomponent reaction of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 2012.[4] Retrieved from [Link][4]

Sources

Application

Technical Guide: In Situ Neutralization of 5-Methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride

Topic: General Procedure for Neutralizing 5-Methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride In Situ Abstract & Core Objective This guide details the standard operating procedures (SOPs) for the in situ neutralization of...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: General Procedure for Neutralizing 5-Methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride In Situ

Abstract & Core Objective

This guide details the standard operating procedures (SOPs) for the in situ neutralization of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride (CAS: 113276-84-7 for free base analog reference).[1] The hydrochloride salt form is preferred for storage due to the oxidative instability of the free amine.[1] However, the salt is non-nucleophilic and must be converted to its free base form to participate in subsequent reactions such as amidation, reductive amination, or heterocycle formation.

Strategic Value: In situ neutralization eliminates the need for isolating the unstable free base, reducing process time and preventing yield loss due to air oxidation (darkening of the amine).[1]

Chemical Properties & Mechanistic Logic[1]

Molecule Overview[1][2][3]
  • Target Species: 5-Methyl-1-phenyl-1H-pyrazol-4-amine (Free Base)[1]

  • Starting Material: 5-Methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride[1]

  • Functionality: The C4-amino group acts as the nucleophile.[1]

  • pKa Context: The pKa of the conjugate acid of 4-aminopyrazoles is typically in the range of 3.0–4.0 (similar to electron-deficient anilines).[1] Consequently, weak to moderate bases (Triethylamine, Bicarbonate) are sufficient for deprotonation.[1]

Solubility Profile
SolventSalt Form (HCl)Free Base FormRecommendation
Water SolubleSparingly SolubleUse for Biphasic Extraction
Dichloromethane (DCM) Insoluble (Suspension)SolublePrimary Choice for Acylation
Methanol/Ethanol SolubleSolubleUse for Condensation/Schiff Base
THF InsolubleSolubleAlternative for Anhydrous Rxns
Mechanistic Workflow

The neutralization follows a simple proton transfer.[1] The driving force is the formation of a weaker acid (ammonium salt of the base used) or the thermodynamic stability of the inorganic salt formed.[1]



Experimental Protocols

Protocol A: Homogeneous Organic Base Neutralization (Recommended)

Best for: Acylations, Sulfonylations, and reactions sensitive to water.[1]

Reagents:

  • Substrate: 5-Methyl-1-phenyl-1H-pyrazol-4-amine HCl (1.0 equiv)[1]

  • Base: Triethylamine (TEA) or

    
    -Diisopropylethylamine (DIPEA) (1.2 – 2.5 equiv)[1]
    
  • Solvent: Anhydrous DCM or THF[1]

Procedure:

  • Charge: Add the amine hydrochloride salt to the reaction vessel equipped with a stir bar.

  • Suspend: Add anhydrous DCM (approx. 10 mL per gram of salt). The salt will likely remain as a suspension.[1]

  • Neutralize: Add TEA or DIPEA dropwise at room temperature (20–25 °C).

    • Observation: The suspension often clarifies as the free base dissolves, though the formation of TEA·HCl may create a finer, different precipitate.

  • Equilibrate: Stir for 15–30 minutes to ensure complete deprotonation.

  • React: Add the electrophile (e.g., acid chloride, isocyanate) directly to this mixture.[1]

Critical Note: If the electrophile releases acid (e.g., HCl from acetyl chloride), ensure you use at least 2.2 equivalents of base total (1 eq to neutralize the starting salt + 1.2 eq to scavenge the reaction byproduct).[1]

Protocol B: Biphasic Inorganic Neutralization

Best for: Large-scale preparations or when organic base salts interfere with purification.[1]

Reagents:

  • Base: Saturated aqueous Sodium Bicarbonate (NaHCO

    
    ) or 1M NaOH.
    
  • Solvent: DCM or Ethyl Acetate.[1]

Procedure:

  • Dissolve: Dissolve the hydrochloride salt in a minimal amount of water.[1]

  • Partition: Add an equal volume of organic solvent (DCM/EtOAc).[1]

  • Neutralize: Slowly add the aqueous base with vigorous stirring until the aqueous layer pH > 8.

  • Extract: Separate the layers. Extract the aqueous layer 2x with organic solvent.[1]

  • Dry: Combine organic layers, dry over Na

    
    SO
    
    
    
    , and filter.
  • Use: Use the filtrate immediately for the next step.[1] Do not concentrate to dryness unless necessary, to avoid oxidation.

Protocol C: Alkoxide Neutralization (Alcoholic Media)

Best for: Schiff base formation, condensation reactions, or heterocycle synthesis.[1]

Reagents:

  • Base: Sodium Acetate (NaOAc) or Sodium Ethoxide (NaOEt).[1]

  • Solvent: Ethanol or Methanol.[1][2]

Procedure:

  • Suspend: Suspend the salt in Ethanol.

  • Add Base: Add NaOAc (1.1 equiv) or NaOEt solution.

  • Reflux/Stir: Heat the mixture if required by the subsequent reaction. The free amine is generated in situ, and NaCl/NaOAc precipitates (depending on solubility).[1]

  • React: Add the aldehyde or condensation partner directly.[1]

Analytical Verification & Troubleshooting

TLC Monitoring
  • Stationary Phase: Silica Gel 60 F254.[1]

  • Mobile Phase: 5% Methanol in DCM.[1][3]

  • Visualization: UV (254 nm) or Iodine stain.[1]

  • Expected Result:

    • Salt: Remains at baseline (

      
      ).[1]
      
    • Free Base:[1] Moves up the plate (

      
      ).[1]
      
    • Success Criterion: Disappearance of the baseline spot indicates successful neutralization.[1]

Troubleshooting Table
IssueProbable CauseCorrective Action
Darkening of Solution Oxidation of free amineDegas solvents with N

; keep reaction under inert atmosphere.
Incomplete Reaction Salt not fully deprotonatedSwitch to a stronger base (DIPEA instead of TEA) or increase equivalents.
Precipitate Clogging Formation of Base[1]·HCl saltsDilute reaction mixture or switch to Biphasic Protocol B.

Workflow Visualization

NeutralizationWorkflow Start Start: 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl Decision Select Solvent/Reaction Type Start->Decision RouteA Route A: Anhydrous/Acylation (DCM/THF) Decision->RouteA Moisture Sensitive RouteB Route B: Condensation (EtOH/MeOH) Decision->RouteB Schiff Base/Cyclization RouteC Route C: Extraction Required (Biphasic) Decision->RouteC Clean Free Base Needed ActionA Add Organic Base (TEA or DIPEA > 2 eq) RouteA->ActionA ActionB Add NaOAc or NaOEt (1.1 eq) RouteB->ActionB ActionC Partition with NaHCO3 (aq) Separate Organic Layer RouteC->ActionC Result Active Species Generated: Free Amine Nucleophile ActionA->Result ActionB->Result ActionC->Result NextStep Proceed to Electrophile Addition (Immediate Use) Result->NextStep

Figure 1: Decision matrix and workflow for the in situ neutralization of pyrazol-4-amine salts.

References

  • PubChem. 5-Methyl-1-phenyl-1H-pyrazol-4-amine.[1] National Library of Medicine.[1] Available at: [Link][1]

  • Scientific Research Publishing. Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles. (Demonstrates neutralization of hydrazine salts with Et3N). Available at: [Link][1]

  • Organic Syntheses. 3(5)-Aminopyrazole Synthesis. (General handling of aminopyrazoles). Available at: [Link][1]

  • Royal Society of Chemistry. Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. (Precedent for pyrazole acylation conditions). Available at: [Link][1]

Sources

Method

Application Note: Solvent-Directed Regioselectivity in Nucleophilic Substitutions of Pyrazole Amines

Executive Summary Pyrazole amines (aminopyrazoles) are privileged pharmacophores widely utilized in the development of kinase inhibitors, agrochemicals, and novel therapeutics. A fundamental challenge in functionalizing...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Pyrazole amines (aminopyrazoles) are privileged pharmacophores widely utilized in the development of kinase inhibitors, agrochemicals, and novel therapeutics. A fundamental challenge in functionalizing these scaffolds is their ambident nucleophilicity: the exocyclic primary amine (-NH₂) and the endocyclic nitrogens (pyrrole-like -NH- and pyridine-like -N=) constantly compete for electrophiles. This application note provides a comprehensive guide to leveraging solvent properties—specifically polarity, dielectric constant, and hydrogen-bonding capacity—to rigorously control regioselectivity during nucleophilic aromatic substitution (SNAr) and alkylation reactions.

Mechanistic Principles: The Ambident Nature of Aminopyrazoles

The exocyclic -NH₂ group of an aminopyrazole is generally less nucleophilic than a typical aliphatic amine due to resonance delocalization of its lone pair into the aromatic pyrazole ring. Meanwhile, the endocyclic nitrogens exhibit distinct properties: one acts as an acidic pyrrole-like nitrogen, while the other acts as a basic pyridine-like nitrogen .

Solvent selection fundamentally alters the relative nucleophilicity of these sites:

  • Polar Aprotic Solvents (e.g., DMF, DMSO): These solvents do not form hydrogen bonds with the nucleophile. By leaving the exocyclic -NH₂ or the deprotonated endocyclic N-anion unsolvated, they raise the Highest Occupied Molecular Orbital (HOMO) energy of the nucleophile, driving the reaction under kinetic control . This is particularly critical in the synthesis of complex inhibitors where harsh SNAr conditions and strong bases (like NaH) are required to force the reaction through a deprotonated pyrazole intermediate .

  • Polar Protic Solvents (e.g., n-Butanol, Ethanol): Protic solvents solvate the nucleophile but critically stabilize the transition state of SNAr reactions by hydrogen-bonding to the leaving group (e.g., a chloride on a pyrimidine ring). This lowers the activation energy barrier, allowing for thermodynamic control and dictating the specific regio-orientation of the resulting fused scaffolds, such as pyrazolo[1,5-a]pyrimidines .

Careful tuning of the solvent, combined with the appropriate base, allows chemists to achieve highly chemo-selective and regio-selective N-alkylation or arylation, bypassing the formation of intractable mixtures of N1, N2, and exocyclic amine substituted products .

Quantitative Solvent Selection Matrix

To rationally design a substitution reaction, compare the physicochemical properties of the solvent against the desired reaction pathway.

SolventClassificationDielectric Constant (ε)Dipole Moment (D)Impact on Aminopyrazole Substitution
DMSO Polar Aprotic46.73.96Maximizes kinetic nucleophilicity of N-anions; favors exocyclic SNAr under strong basic conditions.
DMF Polar Aprotic36.73.82Ideal for N1-alkylation; strongly solvates counter-cations (Na⁺/K⁺) while leaving the pyrazolide anion highly reactive.
n-Butanol Polar Protic17.51.66Stabilizes SNAr transition states via H-bonding; excellent for high-temperature exocyclic amine coupling without strong base.
Toluene Non-polar2.40.36Suppresses background uncatalyzed SNAr; forces the reaction through transition-metal catalyzed pathways (e.g., Buchwald-Hartwig).

Workflow: Solvent & Condition Decision Matrix

SolventSelection Start Aminopyrazole Substitution Exo Target: Exocyclic -NH2 Start->Exo Neutral Conditions Endo Target: Endocyclic N1 Start->Endo Deprotonation Required Aprotic1 Polar Aprotic (e.g., DMSO) + Weak Base Exo->Aprotic1 Highly reactive electrophile Protic Polar Protic (e.g., n-BuOH) + Weak Base Exo->Protic Less reactive electrophile Aprotic2 Polar Aprotic (e.g., DMF) + Strong Base (NaH) Endo->Aprotic2 Kinetic Kinetic SNAr (Unsolvated Nucleophile) Aprotic1->Kinetic Thermo High-Temp SNAr (H-Bond Stabilized TS) Protic->Thermo Anion Pyrazolide Anion Formation Aprotic2->Anion

Decision matrix for solvent selection in aminopyrazole functionalization based on regioselectivity.

Self-Validating Experimental Protocols

Protocol A: Regioselective SNAr of Exocyclic Amine (Protic/Thermodynamic Control)

Objective: Coupling of 5-amino-1-methylpyrazole with a deactivated electrophile (e.g., 2,4-dichloropyrimidine) at the exocyclic amine.

  • Reaction Setup: Dissolve 2,4-dichloropyrimidine (1.0 eq) and 5-amino-1-methylpyrazole (1.1 eq) in anhydrous n-butanol (0.2 M concentration).

    • Causality: n-Butanol is selected because its polar protic nature stabilizes the buildup of negative charge on the pyrimidine's chloride leaving group via hydrogen bonding. This lowers the activation energy for the SNAr transition state, which is necessary when the exocyclic amine is a weak nucleophile.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) to the stirring solution.

    • Causality: DIPEA acts as a non-nucleophilic acid scavenger. It neutralizes the HCl byproduct, preventing the protonation of the aminopyrazole, which would otherwise completely terminate its nucleophilicity.

  • Thermal Activation: Heat the reaction mixture to 90 °C for 12 hours under a nitrogen atmosphere.

    • Self-Validation Check: Monitor the reaction via LC-MS. Visually, the reaction mixture will shift from a clear solution to a pale yellow suspension as the product and amine hydrochloride salts precipitate. If the starting material persists after 6 hours, verify the pH of an aliquot (must be basic, pH > 8); add additional DIPEA if necessary.

  • Isolation: Cool the mixture to room temperature. Filter the resulting precipitate and wash with cold ethanol to yield the pure exocyclic-substituted product.

Protocol B: Regioselective Endocyclic N1-Alkylation (Aprotic/Kinetic Control)

Objective: Alkylation of 3-amino-5-methylpyrazole with an alkyl halide (e.g., benzyl bromide) exclusively at the endocyclic N1 position.

  • Reaction Setup: Dissolve 3-amino-5-methylpyrazole (1.0 eq) in anhydrous DMF (0.2 M) under a nitrogen atmosphere and cool to 0 °C.

    • Causality: DMF, a polar aprotic solvent, is critical here. It strongly solvates the sodium cation (from the base) but leaves the resulting pyrazolide anion unsolvated, maximizing its kinetic reactivity [[1]]([Link]).

  • Deprotonation: Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.05 eq) in small portions.

    • Causality: NaH selectively deprotonates the endocyclic pyrrole-like -NH- (pKₐ ~14) rather than the exocyclic -NH₂ (pKₐ >30), generating the thermodynamic pyrazolide anion.

    • Self-Validation Check: Immediate effervescence (H₂ gas evolution) must be observed upon the addition of NaH. The cessation of bubbling indicates complete deprotonation. If no bubbling occurs, the NaH has degraded to NaOH and must be replaced.

  • Electrophile Addition: Add benzyl bromide (1.0 eq) dropwise. Remove the ice bath and stir at room temperature for 2 hours.

  • Quench and Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl.

    • Causality: A mildly acidic quench safely destroys any unreacted NaH and neutralizes the highly basic mixture without protonating the exocyclic amine (which would cause the product to erroneously partition into the aqueous layer during extraction). Extract with Ethyl Acetate, wash the organic layer with brine (to remove DMF), dry over Na₂SO₄, and concentrate.

References

  • [[1.5]] Title: Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles | Source: MDPI | URL: [Link]

  • [[1.11]] Title: Discovery and Development of GDC-0994: A Selective and Efficacious Small Molecule Inhibitor of ERK1/2 | Source: ACS Publications | URL: [Link]

  • [[1.16]] Title: Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives | Source: PMC | URL: [Link]

  • [[1.3]] Title: Believes versus evidence-based regio-orientation in the structure assignment of pyrazolo[1,5-a]pyrimidines | Source: Journal of Applied Pharmaceutical Science | URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving yield in the synthesis of 5-methyl-1-phenyl-1H-pyrazol-4-amine derivatives

Technical Support Center: Ticket #5MP-4A Subject: Optimization of Yield & Stability for 5-Methyl-1-Phenyl-1H-Pyrazol-4-Amine Synthesis Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Ticket #5MP-4A Subject: Optimization of Yield & Stability for 5-Methyl-1-Phenyl-1H-Pyrazol-4-Amine Synthesis Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]

Introduction: The "Yield Killer" in Aminopyrazole Synthesis

You are likely accessing this guide because your synthesis of 5-methyl-1-phenyl-1H-pyrazol-4-amine is suffering from one of two critical failures:

  • Regio-scrambling: You are isolating the thermodynamically stable 3-methyl isomer instead of the desired 5-methyl target.[1]

  • Oxidative Degradation: Your clean white solid turns into a red/black tar during the reduction workup.

This scaffold is a structural analog to Edaravone and a critical precursor for kinase inhibitors (e.g., CDKs, GSK-3). The 4-amino moiety is highly electron-rich and prone to rapid aerial oxidation.[1] This guide prioritizes regiocontrol during ring formation and inert handling during isolation.

Module 1: The Regioselectivity Bottleneck (Ring Construction)

User Complaint: "I used phenylhydrazine and a 1,3-dicarbonyl precursor, but NMR shows a mixture or the wrong methyl position."

The Root Cause: Kinetic vs. Thermodynamic Control

The condensation of phenylhydrazine (1) with a non-symmetrical 1,3-electrophile (like formylacetone or its acetal equivalents) produces two isomers:

  • 5-Methyl isomer (Target): Formed via initial attack at the aldehyde (or masked aldehyde).

  • 3-Methyl isomer (Byproduct): Formed via attack at the ketone.

In acidic media (standard Knorr conditions), the reaction is reversible, often favoring the sterically less congested 3-methyl-1-phenylpyrazole .[1] To lock in the 5-methyl geometry, you must control the initial nucleophilic attack.

Protocol A: The Acetal-Directed Route (Recommended)

Instead of using free formylacetone (unstable), use acetylacetaldehyde dimethyl acetal (4,4-dimethoxybutan-2-one) .

  • Reagents: Phenylhydrazine (1.0 eq), 4,4-dimethoxybutan-2-one (1.1 eq).

  • Solvent: Ethanol (Absolute).

  • Catalyst: AcOH (Catalytic).

  • Key Step: Perform the reaction at room temperature initially to favor the kinetic product (hydrazone formation at the aldehyde), then reflux to cyclize.

  • Purification: If isomers co-elute, do not proceed to nitration. Separate the parent pyrazoles using Medium Pressure Liquid Chromatography (MPLC) on silica.

    • Mobile Phase: DCM:MeOH (98:2). The 5-methyl isomer typically elutes after the 3-methyl isomer due to steric twisting of the phenyl ring, which exposes the N-lone pair slightly more to silica.[1]

Module 2: Functionalization (Nitration)

User Complaint: "My yield drops during the nitration step, or I get dinitro compounds."

The pyrazole ring is electron-rich.[1] Nitration occurs readily at C4.

Optimized Nitration Protocol
  • Reagents: HNO3 (fuming) / Acetic Anhydride (Ac2O).

  • Temperature: -10°C to 0°C .[1] (Strict control required).

  • Procedure:

    • Dissolve 5-methyl-1-phenylpyrazole in Ac2O.[1]

    • Add HNO3 dropwise. Exotherm Warning.

    • Quench: Pour onto crushed ice/NH4OH.

  • Troubleshooting: If you see "tarring," your temperature spiked. Above 10°C, you risk nitrating the N-phenyl ring (para-position).

Module 3: Reduction & Isolation (The Critical Failure Point)

User Complaint: "The product turned red/black on the filter paper."

Diagnosis: 4-Aminopyrazoles are highly air-sensitive as free bases.[1] They undergo radical oxidation to form azo-dimers or "rubazoic acid" type dyes (red/purple contaminants).[1]

Solution: The "Salt-Lock" Strategy

Never isolate the free amine.[1] Trap it immediately as a Hydrochloride or Oxalate salt.

Comparison of Reduction Methods
MethodYield PotentialStability RiskNotes
H2 / Pd-C (10%) High (90%+)Critical Palladium catalyzes oxidation if O2 is present during filtration.[1]
Fe / AcOH Medium (70-80%)LowIron sludge can trap product; requires extensive washing.[1]
SnCl2 / HCl High (85%)LowProduct remains in acidic solution (stable). Hard to remove Tin salts.
Hydrazine / Raney Ni High (90%)HighFast, but generates gas. Requires careful venting.
Recommended Workflow: Catalytic Transfer Hydrogenation

This method avoids H2 gas balloons and minimizes catalyst exposure to air.

  • Setup: 3-neck flask, N2 inlet, reflux condenser.

  • Reactants: 4-nitro-5-methyl-1-phenylpyrazole, Ammonium Formate (5 eq) or Hydrazine Hydrate (3 eq).

  • Catalyst: 10% Pd/C (5 mol%).

  • Solvent: MeOH (Degassed via sparging with N2 for 15 mins).

  • Reaction: Reflux for 1-2 hours. Color changes from Yellow (Nitro) to Colorless (Amine).

  • The "Inert Filter" Trick:

    • Do NOT filter through a standard Buchner funnel in open air.

    • Use a Schlenk frit or filter under a blanket of Argon.

    • Alternative: Add HCl in Dioxane (excess) directly to the reaction mixture (after cooling) before filtering the catalyst. This protonates the amine, rendering it oxidation-resistant.

  • Isolation: Filter the catalyst. Evaporate solvent.[2][3][4][5] Recrystallize the Amine-HCl salt from EtOH/Et2O.

Visualizing the Pathway

The following diagram illustrates the critical decision nodes where yield is typically lost.

G Start Precursors: Phenylhydrazine + Acetylacetaldehyde dimethyl acetal Cyclization Cyclization (Ethanol, AcOH, Reflux) Start->Cyclization CheckRegio Check Regiochemistry (NMR) Isomer Mixture? Cyclization->CheckRegio Purify Purify Parent Pyrazole (MPLC: DCM/MeOH) CheckRegio->Purify Yes (Mix) Nitration Nitration (C4) (HNO3/Ac2O, <0°C) CheckRegio->Nitration No (Pure 5-Me) Purify->Nitration NitroInt Intermediate: 4-Nitro-5-methyl-1-phenylpyrazole Nitration->NitroInt Reduction Reduction Strategy (Choose Path) NitroInt->Reduction PathA Path A: H2 / Pd-C (High Risk of Oxidation) Reduction->PathA Cleanest PathB Path B: SnCl2 / HCl (Stable but Tin waste) Reduction->PathB Most Robust Trap CRITICAL STEP: Acid Trap (HCl/Dioxane) BEFORE Exposure to Air PathA->Trap Must work under Argon Final Target: 5-Methyl-1-phenyl-1H-pyrazol-4-amine (Isolated as HCl Salt) PathB->Final Acidic workup Trap->Final

Caption: Logical workflow for synthesis, highlighting the critical purification step for isomers and the acid-trap requirement for the unstable amine.

Frequently Asked Questions (FAQ)

Q: Can I store the free amine in the fridge? A: No. Even at -20°C, the free base will oxidize over time. Convert it to the hydrochloride or oxalate salt immediately. The salt is stable for months at room temperature.

Q: How do I distinguish the 3-methyl and 5-methyl isomers by NMR? A: In 1H NMR (CDCl3):

  • 5-Methyl: The methyl group is deshielded (~2.30-2.40 ppm) due to the proximity of the N-phenyl ring.[1] The phenyl ring protons often appear as a multiplet due to the twisting caused by the 5-methyl steric clash.[1]

  • 3-Methyl: The methyl group is more shielded (~2.10-2.20 ppm).[1] The phenyl ring is more planar with the pyrazole, often showing clearer ortho/meta/para splitting.

Q: Why did my reaction turn purple during nitration? A: Purple indicates the formation of Rubazoic acid derivatives. This happens if the temperature was too high, causing partial reduction/oxidation cycles or coupling between nitroso intermediates. Keep the reaction strictly below 0°C.

References

  • Finar, I. L., & Hurlock, R. J. (1957). The stabilization of 4-aminopyrazoles.[1] Journal of the Chemical Society. Link (Classic foundation on aminopyrazole stability).

  • Vah, L., et al. (2022). Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates. Molecules, 27(15). Link (Detailed discussion on regioselectivity mechanisms).

  • BenchChem Application Note. Stability of Substituted 4-Aminopyridines and Pyrazoles.Link (General stability data for amino-heterocycles).

  • ResearchGate Discussion. Prevention of rapid air oxidation of 4-aminopyrazole.Link (Peer-to-peer troubleshooting on the specific oxidation issue).

  • Cirrincione, G., et al. (2009). Recent developments in aminopyrazole chemistry.[6][7][8][9] Arkivoc, (i), 198-250.[6] Link (Comprehensive review of synthetic routes).

Sources

Optimization

Technical Support Center: Purification of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride

Executive Summary & Compound Profile Compound: 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride CAS (Free Base): 103095-52-9 Chemical Class: Aminopyrazole Physical State: The free base is frequently isolated as a visco...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Compound Profile

Compound: 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride CAS (Free Base): 103095-52-9 Chemical Class: Aminopyrazole Physical State: The free base is frequently isolated as a viscous yellow/orange oil or low-melting solid.[1][2] The hydrochloride salt is a stable crystalline solid.[1]

Core Challenge: The primary difficulty in working with 5-methyl-1-phenyl-1H-pyrazol-4-amine is its tendency to exist as an oil in its free base form and its susceptibility to oxidation due to the electron-rich amino group on the pyrazole ring.[1][2] Conversion to the hydrochloride salt is the most robust method for stabilization and purification.[1]

Diagnostic & Initial Assessment (Q&A)

Q1: My crude reaction product is a dark, viscous oil that won't solidify. Is this normal? A: Yes. The free base of 4-amino-5-methyl-1-phenylpyrazole is often an oil or a low-melting solid, particularly if it contains residual solvent or impurities like unreacted phenylhydrazine [1].[1][2] Do not attempt to force crystallization of the free base if it resists; instead, proceed immediately to Protocol A (Salt Formation) to isolate the compound as a stable solid.[1]

Q2: The product has turned a dark brown/black color upon standing. What happened? A: This indicates oxidation.[1] Aminopyrazoles are electron-rich and prone to air oxidation, forming azo-linkages or polymerization products (tars).[1][2]

  • Immediate Action: Perform a salt formation (Protocol A) or recrystallization (Protocol B) immediately.

  • Prevention: Store the purified hydrochloride salt under an inert atmosphere (Argon/Nitrogen) at -20°C.

Q3: I suspect regioisomeric contamination (3-methyl vs. 5-methyl). How do I separate them? A: If your synthesis involved the condensation of phenylhydrazine with a diketone equivalent, you may have a mixture of 3-methyl and 5-methyl isomers.[1][2] The 5-methyl isomer is sterically more congested.[1][2]

  • Solution: The hydrochloride salts often have distinct solubility profiles.[1] Recrystallization from Ethanol/Diethyl Ether (Protocol B) typically enriches the desired isomer.[1] Verify purity via 1H NMR (look for the shift in the methyl group signal).[1]

Step-by-Step Purification Protocols

Protocol A: Salt Formation & Precipitation (From Crude Oil)

Use this method to convert the crude oily free base into a manipulatable solid.[1]

Reagents:

  • Crude 5-methyl-1-phenyl-1H-pyrazol-4-amine (Free base)[1][2]

  • Solvent: Ethyl Acetate (EtOAc) or Diethyl Ether (Et2O)[1]

  • Acid: 4M HCl in Dioxane or anhydrous HCl gas[1]

Procedure:

  • Dissolution: Dissolve the crude oil in a minimum volume of dry EtOAc or Et2O (approx. 5-10 mL per gram of compound).[1] Ensure the solution is homogeneous.

  • Acidification: Cool the solution to 0°C in an ice bath. Dropwise, add 4M HCl in Dioxane (1.1 equivalents).

    • Observation: A white to off-white precipitate should form immediately.[1][2]

  • Precipitation: Stir at 0°C for 30 minutes to ensure complete salt formation.

  • Filtration: Filter the solid under vacuum (Buchner funnel).

  • Washing: Wash the filter cake with cold Et2O (3 x 10 mL) to remove non-polar impurities and unreacted starting materials.[1]

  • Drying: Dry the solid under high vacuum to remove excess HCl and solvent.[1]

Protocol B: Recrystallization of the Hydrochloride Salt

Use this method if the isolated salt is colored or insufficiently pure (<95%).[1]

Solvent System: Ethanol (solvent) / Diethyl Ether (anti-solvent).[1]

Procedure:

  • Dissolution: Place the crude hydrochloride salt in a flask equipped with a reflux condenser. Add absolute Ethanol (approx. 5 mL/g).[1]

  • Heating: Heat to reflux (80°C) with stirring. If the solid does not dissolve completely, add more Ethanol in small portions (0.5 mL at a time) until a clear solution is obtained.

    • Note: If dark insoluble particles remain, filter the hot solution through a glass frit or Celite pad.[1]

  • Crystallization: Remove from heat. While the solution is still warm, add Diethyl Ether dropwise until a faint turbidity (cloudiness) persists.

  • Cooling: Add one drop of Ethanol to clear the turbidity.[1] Allow the solution to cool slowly to room temperature, then place it in a fridge (4°C) or freezer (-20°C) overnight.

  • Collection: Collect the crystals via vacuum filtration. Wash with cold Ether.[1]

Protocol C: Acid-Base Extraction (Back-up)

Use this if the crude contains significant non-basic impurities (tars, starting materials).[1][2]

  • Dissolve crude residue in Ethyl Acetate.

  • Extract with 1M aqueous HCl (3x). The amine moves to the aqueous layer; non-basic impurities stay in organics.[1]

  • Wash the combined aqueous acidic layers with fresh Ethyl Acetate (2x) to remove trapped organics.[1]

  • Basify the aqueous layer carefully with 2M NaOH or saturated NaHCO3 to pH ~10.[1] The free base will oil out or precipitate.[1]

  • Extract the free base back into Ethyl Acetate (3x).

  • Dry (Na2SO4), filter, and concentrate to recover the purified free base, then proceed to Protocol A .

Troubleshooting Guide

SymptomProbable CauseCorrective Action
Product is an oil Free base form; residual solvent; impurities lowering MP.[1][2]Convert to HCl salt (Protocol A).[1] If already a salt, dry under high vacuum for >12h to remove trapped solvent.
Low Yield Product too soluble in recrystallization solvent; Salt did not precipitate fully.[1]In Protocol B, use less Ethanol. In Protocol A, ensure anhydrous conditions (water solubilizes the salt).
Dark Color Oxidation (formation of azo/nitroso species).[1]Recrystallize with activated charcoal (carbon).[1] Add charcoal to hot ethanol solution, stir 5 min, filter hot, then crystallize.
NMR shows impurities Trapped solvent or inorganic salts.[1]If solvent: Dry longer at 40°C vacuum.[1] If salts: Perform Protocol C (Acid/Base extraction) to leave inorganic salts in the aqueous phase.[1]

Process Visualization (Workflow)

PurificationWorkflow Crude Crude Reaction Mixture (Often Oily/Dark) CheckState Check Physical State Crude->CheckState Oil Oily / Viscous CheckState->Oil If Oil Solid Solid CheckState->Solid If Solid ProtocolA Protocol A: Salt Formation (Dissolve in EtOAc + add HCl/Dioxane) Oil->ProtocolA Standard Purity ProtocolC Protocol C: Acid/Base Extraction (Remove non-basic impurities) Oil->ProtocolC High Impurity Load ProtocolB Protocol B: Recrystallization (EtOH / Et2O) Solid->ProtocolB If Colored/Impure ProtocolA->ProtocolB If Purity < 95% PureSalt Pure HCl Salt (White Crystalline Solid) ProtocolA->PureSalt If Purity > 95% ProtocolB->PureSalt ProtocolC->ProtocolA Recovered Free Base

Figure 1: Decision tree for the purification of 5-methyl-1-phenyl-1H-pyrazol-4-amine, guiding the user from crude oil to purified salt.

References

  • National Institute of Standards and Technology (NIST) . (2025). 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-.[1][2] NIST Chemistry WebBook, SRD 69. Retrieved March 7, 2026, from [Link][1]

Sources

Troubleshooting

Technical Support Center: Purification of Pyrazole Amine Salts via Recrystallization

Introduction Pyrazole amine salts (e.g., aminopyrazole hydrochlorides and sulfates) are critical intermediates in the synthesis of kinase inhibitors and other active pharmaceutical ingredients[1]. Due to their high polar...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Pyrazole amine salts (e.g., aminopyrazole hydrochlorides and sulfates) are critical intermediates in the synthesis of kinase inhibitors and other active pharmaceutical ingredients[1]. Due to their high polarity, extensive hydrogen-bonding capacity, and unusually low basicity (pKa ~2.5)[1], isolating these compounds with high chemical and polymorphic purity requires highly optimized recrystallization strategies[2]. This guide addresses common challenges, solvent selection, and step-by-step troubleshooting for researchers and process chemists.

Recrystallization Strategy Workflow

G Start Crude Pyrazole Amine Salt Decision Primary Impurity? Start->Decision Inorganic Inorganic Salts (NaCl, KCl) Decision->Inorganic Organic Organic Impurities (Hydrazines) Decision->Organic Isomers Regioisomers (3- vs 5-amino) Decision->Isomers ActionInorg Hot Filtration in Anhydrous EtOH Inorganic->ActionInorg ActionOrg Antisolvent Crystallization (EtOH / EtOAc) Organic->ActionOrg ActionIso Thermodynamic Fractional Crystallization Isomers->ActionIso Pure Pure Pyrazole Amine Salt ActionInorg->Pure ActionOrg->Pure ActionIso->Pure

Decision matrix for selecting recrystallization workflows based on impurity profiles.

Frequently Asked Questions (FAQs)

Q1: Why do my pyrazole amine salts "oil out" instead of crystallizing, and how do solvent choices prevent this? A: "Oiling out" (liquid-liquid phase separation) occurs when the solute becomes supersaturated at a temperature above the melting point of the solute-solvent mixture[3]. Pyrazole amines possess extensive hydrogen-bonding networks. If the chosen solvent system lacks sufficient hydrogen-bond accepting/donating capacity, the polar salt separates as a dense, viscous oil rather than forming a highly ordered crystal lattice. Causality & Solution: To prevent this, utilize a miscible solvent/antisolvent pair. The primary solvent (e.g., Ethanol) strongly solvates the hydrogen-bond donors, while the antisolvent (e.g., Ethyl Acetate) is added gradually to decrease solubility[4]. Ensure the solution is cooled slowly; rapid cooling promotes oiling out by bypassing the metastable zone required for nucleation[3].

Q2: What is the optimal solvent strategy for separating 3-aminopyrazole and 5-aminopyrazole regioisomers? A: Regioisomers share nearly identical polarities but differ significantly in their crystal lattice packing energies and steric hindrance around the amine group. Fractional crystallization of their hydrochloride salts is highly effective. Causality & Solution: Using a highly protic solvent like Methanol or an Ethanol/Water mixture allows for thermodynamic control[5]. The less soluble isomer will preferentially nucleate. If co-precipitation occurs, adding a small amount of a bridging solvent (like Isopropanol) can alter the solubility curve, allowing the dominant isomer to crystallize purely.

Q3: How can I remove inorganic salts (e.g., NaCl, KCl) from pyrazole amine hydrochlorides? A: Inorganic salts are strictly insoluble in most organic solvents, whereas organic amine hydrochlorides retain moderate solubility in hot lower alcohols. Causality & Solution: Dissolve the crude mixture in boiling anhydrous Ethanol or Isopropanol. Perform a hot filtration to physically remove the undissolved inorganic salts[6]. Upon cooling the mother liquor, the purified pyrazole amine salt will crystallize[2].

Troubleshooting Guide

Issue 1: High levels of unreacted hydrazine trapped in the crystal lattice.

  • Symptom: NMR or HPLC shows persistent hydrazine starting material despite multiple recrystallizations.

  • Root Cause: Hydrazines can co-crystallize or form mixed salts within the pyrazole lattice due to similar basicity and hydrogen-bonding profiles.

  • Intervention: Reactive Crystallization (In Situ Salt Formation). Instead of recrystallizing the pre-formed salt, dissolve the free base in a mixed solvent (e.g., Ethanol/Toluene)[7]. Add stoichiometric HCl slowly. The pyrazole amine hydrochloride will precipitate immediately, while the hydrazine impurities remain solvated in the organic mother liquor[7].

Issue 2: Poor yield despite high chemical purity.

  • Symptom: Product recovery is <50% after cooling and filtration.

  • Root Cause: The dielectric constant of the solvent mixture is too high at low temperatures, keeping the target salt dissolved.

  • Intervention: Increase the ratio of the antisolvent (e.g., MTBE or Hexanes)[5]. Alternatively, evaporate 30-50% of the primary solvent under reduced pressure before cooling, or utilize an ice bath (0-5 °C) to force the solute out of the saturated solution[3].

Quantitative Data: Solvent Selection Matrix

The following table summarizes the physicochemical properties of common solvents used in the recrystallization of pyrazole amine salts, guiding the rational design of solvent/antisolvent systems.

SolventTypeDielectric Constant (ε)Boiling Point (°C)Role in Pyrazole Salt Recrystallization
Water Highly Protic80.1100.0Co-solvent for highly polar salts; breaks strong lattice forces.
Methanol Protic Solvent32.764.7Primary solvent; excellent for dissolving crude salts at reflux.
Ethanol Protic Solvent24.578.3Primary solvent; ideal balance of solubility and volatility[5].
Isopropanol Protic Solvent18.382.5Primary solvent; lower solubility for salts, good for high-yield recovery.
Ethyl Acetate Polar Aprotic6.077.1Antisolvent; miscible with alcohols, induces controlled supersaturation[5].
Toluene Non-polar2.4110.6Antisolvent; excellent for reactive crystallization to exclude polar organics[7].
MTBE Ether / Non-polar2.655.2Antisolvent; highly effective for crashing out salts from alcohol solutions[8].

Experimental Protocols

Protocol 1: Antisolvent Recrystallization of Aminopyrazole Hydrochloride

This self-validating protocol ensures the removal of neutral organic impurities while preventing oiling out.

  • Dissolution: Place the crude aminopyrazole hydrochloride in a round-bottom flask. Add a minimum volume of boiling Ethanol (primary solvent) until the solid is completely dissolved[6].

  • Clarification: If the solution is cloudy (indicating insoluble impurities), perform a rapid hot gravity filtration through fluted filter paper[6].

  • Antisolvent Addition: Return the clear filtrate to a gentle reflux. Dropwise, add hot Ethyl Acetate (antisolvent) until the solution becomes faintly turbid (the cloud point)[5].

  • Re-dissolution: Add 1-2 drops of boiling Ethanol just until the turbidity clears. This visually validates that the system is perfectly saturated at the boiling point.

  • Controlled Cooling: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2 hours. Causality: Slow cooling promotes the growth of large, pure crystals and prevents the entrapment of mother liquor (inclusions).

  • Isolation: Cool the flask in an ice bath for 30 minutes to maximize yield[3]. Collect the crystals via vacuum filtration using a Büchner funnel.

  • Washing & Drying: Wash the filter cake with a minimal amount of ice-cold Ethyl Acetate[6]. Dry under vacuum at 45 °C to constant weight.

Protocol 2: In Situ Reactive Crystallization (Salt Formation)

Ideal for separating the pyrazole amine from unreacted hydrazines or structurally similar basic impurities.

  • Free Base Dissolution: Dissolve the crude pyrazole amine free base in a 1:1 (v/v) mixture of Ethanol and Toluene at room temperature[7].

  • Acid Addition: Under vigorous stirring, slowly add 0.95 to 1.0 equivalents of concentrated HCl (or HCl dissolved in Ethanol) dropwise[7].

  • Nucleation: As the hydrochloride salt forms, it will exceed its solubility limit in the non-polar Toluene mixture, inducing immediate crystallization[7].

  • Maturation: Stir the suspension for 1 hour at room temperature to ensure complete salt formation and particle size growth.

  • Isolation: Filter the solid under vacuum, wash with cold Toluene, and dry under reduced pressure.

References

Sources

Optimization

troubleshooting low reactivity of 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl in coupling reactions

Topic: Troubleshooting Low Reactivity of 5-Methyl-1-Phenyl-1H-Pyrazol-4-Amine HCl in Coupling Reactions Status: Active Ticket ID: PYR-4AM-005 Assigned Specialist: Senior Application Scientist, Process Chemistry Division...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Troubleshooting Low Reactivity of 5-Methyl-1-Phenyl-1H-Pyrazol-4-Amine HCl in Coupling Reactions

Status: Active Ticket ID: PYR-4AM-005 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are likely encountering stalled conversion (<10%) or complete starting material recovery when attempting to couple 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl (CAS: 103095-52-9).

This substrate presents a "perfect storm" of three deactivating factors:

  • Steric Blockade: The C5-methyl group is ortho to the C4-amine, creating a significant steric wall that hinders nucleophilic attack.

  • Electronic Deactivation: The pyrazole ring, while electron-rich, is attached to an electron-withdrawing N1-phenyl group. Furthermore, the amine pKa is significantly lower (approx. 3.0–3.[1]5) than typical alkyl amines (pKa ~10), making it a poor nucleophile.[1]

  • The Salt Effect: The HCl salt form requires complete neutralization. Due to the amine's low basicity, standard in situ neutralization (e.g., with DIPEA) is often reversible and insufficient to generate the reactive free base species in high concentration.[1]

Part 1: Diagnostic Decision Tree

Before modifying your reaction, identify your specific failure mode using the logic flow below.

TroubleshootingTree Start Start: Reaction Failed CheckSalt Did you Free-Base the HCl salt first? Start->CheckSalt InSitu No, used DIPEA/TEA in situ CheckSalt->InSitu Method FreeBased Yes, isolated Free Base CheckSalt->FreeBased Method Fail1 FAILURE MODE 1: Incomplete Neutralization. Weak base cannot drive equilibrium. InSitu->Fail1 Result CheckCoupling Coupling Type? FreeBased->CheckCoupling Next Step Amide Amide Coupling (HATU/EDC) CheckCoupling->Amide Buchwald Pd-Catalyzed (Buchwald) CheckCoupling->Buchwald Fail2 FAILURE MODE 2: Steric Clash. Activated ester cannot approach amine. Amide->Fail2 Fail3 FAILURE MODE 3: Catalyst Poisoning. Pyrazole N2 coordinates Pd. Buchwald->Fail3

Caption: Diagnostic logic flow for identifying the root cause of coupling failure.

Part 2: The "Salt Trap" (Pre-Reaction Processing)[1]

The Issue: The HCl salt of this amine is stable, but the amine itself is a weak base. Adding 3.0 equivalents of DIPEA to the reaction vessel often fails because the equilibrium


 does not lie completely to the right, leaving a significant portion of the amine protonated and non-reactive.

Protocol: Mandatory Biphasic Free-Basing Do not rely on in situ neutralization. You must isolate the free base.

  • Suspend the amine HCl salt in EtOAc (Ethyl Acetate) or DCM (Dichloromethane).[1]

  • Add an equal volume of saturated NaHCO₃ (aq) or 1M NaOH .

  • Stir vigorously for 15 minutes. The solid should dissolve as it converts to the free base.

  • Separate layers. Extract aqueous layer 2x with organic solvent.

  • Dry combined organics over Na₂SO₄, filter, and concentrate.

  • Checkpoint: Verify complete removal of HCl by NMR (absence of broad NH₃⁺ protons >8 ppm).

Part 3: Amide Coupling Troubleshooting

The Issue: Standard reagents (HATU, EDC/HOBt) form an "activated ester" intermediate.[1] The C5-methyl group on your pyrazole blocks the approach of the amine to this bulky intermediate.

Solution: High-Energy Electrophiles Switch to reagents that generate smaller, more reactive electrophiles (Acid Chlorides) or use specific catalysts for hindered amines.

Recommended Protocols
MethodReagentsWhy it works
Option A (Gold Standard) Acid Chloride (generated via SOCl₂ or Oxalyl Chloride) + Pyridine/DCMThe acid chloride is small and highly electrophilic, overcoming the steric barrier and low nucleophilicity.
Option B (Modern) T3P (Propylphosphonic anhydride) + Pyridine in EtOAcT3P has a lower steric profile than HATU and drives the reaction via entropy (release of salt).[1]
Option C (Aggressive) AlMe₃ (Trimethylaluminum) mediated couplingConverts the amine into a highly nucleophilic aluminum amide (

).[1] Caution: Pyrophoric.

Step-by-Step: Acid Chloride Method

  • Activation: Dissolve Carboxylic Acid (1.0 eq) in DCM. Add Oxalyl Chloride (1.2 eq) and a catalytic drop of DMF.[1] Stir 1h (gas evolution). Concentrate to dryness to remove excess reagent.

  • Coupling: Redissolve the crude Acid Chloride in DCM.

  • Add the Free Based Pyrazole Amine (1.1 eq).[1]

  • Add Pyridine (3.0 eq) or 2,6-Lutidine (for extra hindrance).[1]

  • Critical Step: If no reaction after 2h, add DMAP (0.1 eq) as a nucleophilic catalyst. Heat to reflux if necessary.

Part 4: Metal-Catalyzed Coupling (Buchwald-Hartwig)

The Issue:

  • Poisoning: The pyrazole nitrogen (N2) is a good ligand and can bind to Palladium, shutting down the catalytic cycle.[1]

  • Reductive Elimination: The bulky C5-methyl group makes the final bond-forming step (reductive elimination) difficult.

Solution: Ligand Selection You need a ligand that is bulky enough to prevent N2-coordination but promotes reductive elimination.

Recommended System:

  • Catalyst: Pd₂(dba)₃ or Pd(OAc)₂ precatalyst.

  • Ligand: BrettPhos or tBuBrettPhos (specifically designed for primary amines and hindered substrates).[1] XPhos is a secondary alternative.

  • Base: LiHMDS or NaOtBu . (Strong bases are required to deprotonate the weak amine).[1]

Protocol:

  • Charge vial with Pd₂(dba)₃ (2 mol%) and BrettPhos (4 mol%).[1]

  • Add solvent (1,4-Dioxane or t-Amyl Alcohol). Stir 5 min to ligate.

  • Add Aryl Halide (1.0 eq), Pyrazole Amine (1.2 eq), and Base (NaOtBu, 2.5 eq).

  • Heat to 100–110°C .

  • Tip: If conversion stalls, add a second portion of catalyst/ligand after 4 hours.

Part 5: Nucleophilic Substitution (SnAr)[1]

The Issue: The amine is too weak to displace halides from heteroaromatics (e.g., chloropyrimidines) under neutral conditions.[1]

Solution: Anionic Activation Convert the amine into an amide anion (


) using a strong base before adding the electrophile.

Protocol:

  • Dissolve Free Based Pyrazole Amine (1.0 eq) in dry THF.

  • Cool to 0°C.

  • Add LiHMDS (1.1 eq, 1M in THF) dropwise.[1] Stir 15 min. (Solution often turns yellow/orange).[1]

  • Add the Electrophile (e.g., 2-chloropyrimidine) (1.0 eq).[1]

  • Allow to warm to Room Temperature.

  • Mechanism: The deprotonated amine is a powerful nucleophile and ignores steric constraints that hamper the neutral amine.

FAQ: Frequently Asked Questions

Q: Can I use microwave irradiation? A: Yes, and it is highly recommended. For the Amide Coupling (Option A/B), microwave heating at 100°C for 30 mins often pushes the reaction to completion where thermal heating fails.[1]

Q: Why does the reaction turn black but show no product? A: This is typical of catalyst decomposition in Buchwald couplings. It means your ligand is not protecting the Pd center from the pyrazole nitrogens. Switch to a precatalyst (e.g., BrettPhos Pd G3) to ensure active species formation.[1]

Q: I see a side product with M+14 mass. What is it? A: This is likely methylation. If using methyl iodide or similar electrophiles, the N2 pyrazole nitrogen can alkylate competitively with the exocyclic amine. Using the bulky N1-phenyl group helps, but under forcing conditions, N2 alkylation can occur.

References

  • Reactivity of Aminopyrazoles

    • BenchChem Application Note: "Buchwald-Hartwig Amination of 4-Iodopyrazole Derivatives."[2] (Discusses ligand requirements for pyrazole couplings). [1]

  • Sterically Hindered Amide Coupling

    • Schäfer, G. & Bode, J. W.[3] "The Synthesis of Sterically Hindered Amides."[3][4] Chimia, 2011. (Review of methods including acid chlorides and acyl fluorides).

  • pKa and Basicity Data

    • EPA CompTox Dashboard: "Pyrazole, 4-amino-1-phenyl- Properties."[5][6][7] (Provides pKa ~3.06 data point).[1][7] [1]

  • Buchwald-Hartwig Optimization

    • Surry, D. S. & Buchwald, S. L.[8] "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chem. Sci., 2011. (Basis for recommending BrettPhos for hindered primary amines).

Sources

Troubleshooting

handling hygroscopic nature of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride

Technical Support Center: 5-Methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride Core Technical Overview Compound: 5-Methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride CAS (Free Base): 1132-06-5 (Salt forms often proprietary o...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 5-Methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride

Core Technical Overview

Compound: 5-Methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride CAS (Free Base): 1132-06-5 (Salt forms often proprietary or vary by supplier; generic handling applies to amino-pyrazole hydrochlorides). Primary Challenge: Hygroscopicity & Deliquescence. [1]

As a Senior Application Scientist, I frequently see experimental failures traced back to the mishandling of this specific building block. The hydrochloride salt stabilizes the electron-rich 4-amino group against oxidation, but it introduces a significant liability: avid water uptake .

When this salt absorbs atmospheric moisture, three critical failures occur:

  • Stoichiometric Drift: You weigh "100 mg" of solid, but 15% is water. Your reaction becomes under-equivalented regarding the amine.

  • Reagent Quenching: In acylation or sulfonation reactions, the absorbed water hydrolyzes your electrophile (e.g., acid chloride) before the amine can react.

  • Physical State Change: The powder clumps or turns into a gum (deliquescence), making transfer impossible.

The "No-Fail" Handling Protocol

Do not treat this compound like sodium chloride. Treat it like a moisture-sensitive catalyst.

A. Storage Strategy (The "Matryoshka" Method)
  • Primary Container: Amber glass vial with a Teflon-lined cap. Plastic allows slow moisture permeation.

  • Secondary Containment: Place the vial inside a heat-sealable Mylar bag or a jar containing active desiccant (Silica Gel or Drierite).

  • Temperature: Store at 2–8°C .

    • Critical Step: You MUST allow the vial to warm to room temperature before opening. Opening a cold vial in a warm lab condenses invisible moisture directly onto the solid.

B. Weighing & Transfer (The 3-Zone Workflow)

If you do not have a glovebox, use this benchtop protocol to minimize exposure.

ZoneActionTechnical Rationale
Zone 1: Preparation Pre-weigh your receiving flask/vial containing a stir bar. Purge it with Nitrogen/Argon.[1]Eliminates the need to weigh the hygroscopic solid on an open balance pan.
Zone 2: Transfer Open the compound vial and quickly transfer an approximate amount to the pre-weighed flask. Cap immediately.Minimizes exposure time (<15 seconds).
Zone 3: Measurement Weigh the flask again. Calculate exact mass added (

).
Accurate stoichiometry is derived by difference, not by trying to hit a target number while the balance drifts due to water uptake.

Experimental FAQs

Q1: The powder has clumped into a hard solid. Is it ruined?

  • Diagnosis: This is early-stage deliquescence. The compound has absorbed moisture, causing crystal bridging.

  • Solution: It is likely chemically stable but physically compromised.

    • Fix: Dissolve the entire clump in dry methanol. Use this as a stock solution (determine concentration by HPLC or quantitative NMR). Do not try to chip it out; you will generate static and lose material.

Q2: Can I dry the salt in a vacuum oven?

  • Yes, but with caution.

  • Protocol: Dry at 40–45°C under high vacuum (<5 mbar) for 4–6 hours.

  • Warning: Do not exceed 60°C. Amine hydrochlorides can sometimes lose HCl at high temperatures under vacuum, reverting to the free base which is prone to oxidation (turning brown/black).

Q3: I am performing an amide coupling using HATU/EDC. Does the water content really matter?

  • Yes.

  • Mechanism: Water competes with the amine for the active ester intermediate. While the amine is a better nucleophile, water is often present in molar excess if the salt is wet. This leads to:

    • Hydrolysis of the activated acid (wasting expensive coupling reagent).

    • Formation of the free acid byproduct which complicates purification.

  • Correction: If you suspect moisture, add an excess of base (DIPEA/TEA) and 3Å molecular sieves to the reaction mixture before adding the coupling reagent.

Q4: How do I interpret the NMR? I see a broad peak at 4-5 ppm.

  • Analysis: In DMSO-d6, the

    
     protons often appear as a broad singlet around 8-10 ppm. A broad peak at 3.5-5 ppm usually indicates water (
    
    
    
    ) exchanging with the amine protons.
  • Verification: Add a drop of

    
    . If the amine and water peaks disappear (exchange), the assignment is correct. Sharp peaks indicate a dry sample; broad/merged peaks indicate moisture.
    

Troubleshooting Guide

SymptomProbable CauseCorrective Action
Yield is consistently 10-15% lower than expected. Water weight in starting material.Dry the starting material or adjust stoichiometry assuming ~10% water content (verify with KF titration if possible).
Reaction mixture turns black/tarry immediately upon adding base. Oxidation of the free amine.The HCl salt was neutralized in the presence of oxygen. Degas all solvents before adding the base. Keep under inert atmosphere.
Violent bubbling when adding acid chloride. Hydrolysis of reagent.The starting material contained significant water. The "bubbling" is HCl gas and CO2 (if using carbonate bases) generated from hydrolysis.
Material sticks to spatula/weigh paper. Static & Hygroscopicity.Use an antistatic gun. Switch to the "Zone 2" weighing method (weigh by difference into flask) described above.

Visual Technical Guides

Figure 1: The "No-Fail" Weighing Workflow

This flowchart illustrates the critical path to prevent moisture uptake during handling.

WeighingProtocol Storage Storage (4°C, Desiccator) Equilibration Warm to Room Temp (Closed Vial, 30 mins) Storage->Equilibration Prevent Condensation Prep Zone 1: Purge Flask & Tare Balance Equilibration->Prep Transfer Zone 2: Quick Transfer (<15 sec exposure) Prep->Transfer Inert Gas Blanket Calc Zone 3: Weigh by Diff. (Calc. Exact Moles) Transfer->Calc Closed System Reaction Proceed to Reaction Calc->Reaction

Caption: Workflow for handling hygroscopic amine salts without a glovebox.

Figure 2: Impact of Moisture on Acylation Efficiency

This diagram demonstrates the competitive pathways that lower yield when the starting material is wet.

MoistureImpact AmineSalt Amine HCl Salt (Wet) FreeAmine Free Amine (Nucleophile) AmineSalt->FreeAmine Deprotonation Water Free Water (Competitor) AmineSalt->Water Release Base Base (DIPEA) Base->AmineSalt Product Desired Amide (Target) FreeAmine->Product Fast Reaction Byproduct Hydrolyzed Acid (Impurity) Water->Byproduct Competitive Hydrolysis Electrophile Electrophile (Acid Chloride/Active Ester) Electrophile->Product Electrophile->Byproduct

Caption: Competitive hydrolysis pathway caused by moisture in the starting material.

Quantitative Data: Solubility & Stability

SolventSolubility (mg/mL)Stability Note
Water >100 mg/mLStable at pH < 7. Rapid oxidation at pH > 8 if exposed to air.
Methanol >50 mg/mLRecommended for stock solutions. Store at -20°C.
DMSO >100 mg/mLHygroscopic solvent. Use fresh ampoules to prevent wet stock.
DCM/Ethyl Acetate <1 mg/mLPoor solubility. Do not use for initial dissolution.

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 7131170, methyl((1-phenyl-1H-pyrazol-4-yl)methyl)amine. (Structural analog properties). Available at: [Link]

  • Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Standard protocols for drying amine salts).

Sources

Optimization

Technical Support Center: Resolving Solubility Issues of 5-Methyl-1-Phenyl-1H-Pyrazol-4-Amine in Non-Polar Solvents

This guide provides in-depth troubleshooting strategies and technical information for researchers, scientists, and drug development professionals encountering solubility challenges with 5-methyl-1-phenyl-1H-pyrazol-4-ami...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth troubleshooting strategies and technical information for researchers, scientists, and drug development professionals encountering solubility challenges with 5-methyl-1-phenyl-1H-pyrazol-4-amine in non-polar solvent systems. Our goal is to equip you with the foundational knowledge and practical protocols to overcome these common yet critical experimental hurdles.

Frequently Asked Questions (FAQs)

This section provides quick answers to the most common initial questions regarding the solubility of 5-methyl-1-phenyl-1H-pyrazol-4-amine.

Q1: Why is my 5-methyl-1-phenyl-1H-pyrazol-4-amine not dissolving in solvents like hexane or toluene?

A: The primary reason is a polarity mismatch. 5-Methyl-1-phenyl-1H-pyrazol-4-amine possesses a distinct molecular structure with both non-polar (phenyl ring, methyl group) and polar (amine group, pyrazole ring nitrogens) regions. The amine (—NH₂) group, in particular, can engage in hydrogen bonding.[1][2] Non-polar solvents like hexane and toluene lack the ability to form these favorable interactions, making it energetically difficult to break the compound's crystal lattice structure and solvate the individual molecules.[3]

Q2: I observe some initial dissolution, but the compound crashes out. What is happening?

A: This often indicates that you are creating a supersaturated, metastable solution. This can be caused by initially heating the mixture to force dissolution, but as it returns to ambient temperature, the solvent's capacity to hold the solute is exceeded, leading to precipitation. The rate of cooling and the presence of nucleation sites (like dust or flask imperfections) can influence this process.

Q3: Can I simply increase the temperature to improve solubility?

A: Increasing the temperature is a valid initial step, as solubility for most solids increases with temperature.[3][4] This provides the thermal energy needed to overcome the intermolecular forces in the crystal lattice. However, this method has two key limitations:

  • Limited Efficacy: The effect may be insufficient for highly insoluble systems.

  • Degradation Risk: You must verify the thermal stability of 5-methyl-1-phenyl-1H-pyrazol-4-amine to avoid chemical degradation at elevated temperatures, which could compromise your experiment.

Q4: What is a "co-solvent" and how can it help?

A: A co-solvent is a secondary solvent added in a smaller quantity to the primary solvent to form a mixture with modified properties.[5][6] For this application, adding a small amount of a slightly more polar, miscible solvent (like dichloromethane or THF) to your primary non-polar solvent can dramatically improve solubility. The co-solvent works by reducing the overall polarity difference between the solute and the solvent system, providing more favorable interaction sites for the polar groups of your compound.[5][7]

Systematic Troubleshooting Guide

When facing persistent solubility issues, a structured approach is crucial. The following guide provides a logical workflow from simple physical methods to more advanced chemical modifications.

Workflow: From Insolubility to a Homogeneous Solution

Below is a visual representation of the decision-making process for troubleshooting solubility.

G cluster_0 Troubleshooting Workflow A Insolubility Observed (Compound remains solid in non-polar solvent) B Step 1: Physical Methods A->B C Apply Sonication / Gentle Heating B->C D Is the compound fully dissolved? C->D E Step 2: Co-Solvent System D->E No K Solution Achieved (Proceed with experiment) D->K Yes F Add minimal co-solvent (e.g., 1-10% v/v DCM, THF) E->F G Is the compound fully dissolved? F->G H Step 3: Chemical Modification (Advanced) G->H No G->K Yes I In-situ Salt Formation with a Lipophilic Acid H->I J Is the compound fully dissolved? I->J J->K Yes L Re-evaluate Primary Solvent Choice / Consider Alternative Strategy J->L No

Caption: A step-by-step decision tree for resolving solubility issues.

Step 1: Foundational Physical Techniques

Before altering the chemical composition of your system, exhaust simple physical methods.

  • Sonication: Use an ultrasonic bath to provide high-frequency agitation. This can break down agglomerates and increase the surface area of the solid exposed to the solvent, accelerating the rate of dissolution.

  • Controlled Heating: Gently warm the solvent while stirring. Use a temperature well below the solvent's boiling point and the compound's degradation temperature. This increases the kinetic energy of the system, often improving solubility.[3] Self-Validation: After cooling to room temperature, visually inspect the solution for any signs of precipitation. The absence of solid material indicates a stable solution at that concentration.

Step 2: Implementing a Co-Solvent System

If physical methods fail, modifying the solvent system is the next logical step. The principle of co-solvency involves using a solvent mixture to achieve a polarity profile that is more favorable for the solute.[8]

  • Causality: The amine and pyrazole moieties of your compound require a degree of polarity for effective solvation. A purely non-polar solvent cannot provide this. A co-solvent introduces this necessary polarity.[5]

  • Selection: Choose a co-solvent that is fully miscible with your primary non-polar solvent and has a higher affinity for your compound.

Table 1: Recommended Co-Solvents for Non-Polar Systems

Co-SolventAbbreviationRationale for UseTypical Starting % (v/v)
DichloromethaneDCMModerately polar, highly volatile, and miscible with most non-polar solvents.[4]1-5%
TetrahydrofuranTHFAprotic ether with good solvating power for many organics.1-10%
Ethyl AcetateEtOAcModerate polarity, less volatile than DCM.2-10%
Acetone---Polar aprotic solvent, often effective for pyrazole derivatives.[4]2-10%

Protocol for Co-Solvent Screening is detailed in Section 3.

Step 3: Advanced Strategy - In-Situ Salt Formation

For particularly stubborn solubility challenges, chemical modification can be a powerful tool. Since 5-methyl-1-phenyl-1H-pyrazol-4-amine is a basic compound due to its amine group, it can react with an acid to form a salt.[3] Salt formation is a widely used and effective method to enhance the solubility of drug candidates.[9][10]

  • Mechanism: By reacting the basic amine with an acid, you form an ion pair (an ammonium salt). This salt will have drastically different physicochemical properties, including solubility. The key is to choose an acid with a lipophilic (non-polar) counter-ion, which will make the resulting salt more soluble in the non-polar medium.

  • Reagent Selection: Use a lipophilic acid that is soluble in your non-polar solvent. A common choice is a sulfonic acid, such as p-toluenesulfonic acid (TsOH) or methanesulfonic acid (MsOH).

  • Execution: The acid is added in a stoichiometric amount (or slight excess) to the suspension of the amine in the non-polar solvent. The resulting acid-base reaction forms the salt in-situ, which then dissolves.

Protocol for In-Situ Salt Formation is detailed in Section 3.

Experimental Protocols

These protocols provide detailed, step-by-step instructions for the key troubleshooting techniques.

Protocol 1: Systematic Co-Solvent Screening

Objective: To identify an effective co-solvent and its optimal concentration to achieve complete dissolution.

  • Preparation: In separate small, sealable vials, add a pre-weighed amount of 5-methyl-1-phenyl-1H-pyrazol-4-amine (e.g., 5 mg).

  • Primary Solvent Addition: To each vial, add a precise volume of your primary non-polar solvent (e.g., 1 mL of toluene) to create a suspension.

  • Co-Solvent Titration:

    • To the first vial, add your chosen co-solvent (e.g., DCM) dropwise (e.g., 10 µL increments, equivalent to 1% v/v).

    • After each addition, cap the vial and vortex or sonicate for 1-2 minutes.

    • Visually inspect for dissolution.

  • Observation & Quantification: Record the volume of co-solvent required to achieve a clear, particulate-free solution. This determines the minimum effective percentage.

  • Validation: Allow the final solution to stand at room temperature for at least 30 minutes to ensure it remains stable and does not precipitate.

Protocol 2: In-Situ Salt Formation for Enhanced Solubility

Objective: To convert the insoluble amine into a soluble salt directly within the non-polar solvent.

  • Molar Calculation: Calculate the molar quantity of the 5-methyl-1-phenyl-1H-pyrazol-4-amine you wish to dissolve. (Molecular Weight: 173.21 g/mol ).[11]

  • Suspension: Suspend the amine in the desired volume of the non-polar solvent (e.g., hexane) in a flask equipped with a magnetic stir bar.

  • Acid Solution Preparation: Prepare a stock solution of a lipophilic acid (e.g., p-toluenesulfonic acid) in the same non-polar solvent.

  • Stoichiometric Addition: Slowly add 1.0 equivalent of the acid solution to the stirring amine suspension at room temperature.

  • Reaction & Dissolution: Stir the mixture. The acid-base reaction is typically fast. Observe as the solid amine disappears and a clear solution forms. If dissolution is slow, gentle warming (30-40°C) can be applied.

  • Confirmation (Optional): The formation of the salt can be confirmed by techniques like NMR spectroscopy if required, by observing the shift in the proton signals adjacent to the amine group.

References

  • BenchChem Technical Support. (n.d.). Improving solubility of pyrazole derivatives for reaction.
  • Filo. (2025, November 14). How does co-solvency increase solubility.
  • BenchChem Technical Support. (n.d.). Overcoming poor solubility of pyrazole derivatives during reaction workup.
  • Taylor & Francis. (n.d.). Cosolvent – Knowledge and References.
  • Wikipedia. (n.d.). Cosolvent.
  • ChemScene. (n.d.). 5-Methyl-1-phenyl-1h-pyrazol-4-amine.
  • International Journal of Pharmaceutical and Drug Analysis. (2023, March 13). Solubility enhancement techniques: A comprehensive review.
  • Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603–616.
  • Quora. (2018, March 30). Are amines soluble in organic solvents?.
  • AAPS PharmSciTech. (2025, July 30). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
  • Mol-Instincts. (n.d.). 5-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID 91138-00-0 wiki.
  • International Journal of Science and Research. (2018). Methods to boost solubility.
  • Crystal Pharmatech. (2026, January 28). Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs.
  • Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
  • MDPI. (2018, May 26).
  • ResearchGate. (2022, April).
  • ACS Omega. (2017, November 17). Solvent Polarity-Dependent Behavior of Aliphatic Thiols and Amines toward Intriguingly Fluorescent AuAgGSH Assembly.
  • Thieme Chemistry. (2025, September 2). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs).
  • PubChem. (n.d.). 5-Methyl-1-phenylpyrazole-4-carboxylic acid.
  • Wiley Online Library. (2025, July 22).
  • PubChem. (n.d.). methyl((1-phenyl-1H-pyrazol-4-yl)methyl)amine.
  • ChemicalBook. (2025, July 16). 5-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID | 91138-00-0.
  • Chemistry LibreTexts. (2024, November 7). Properties of amines.
  • Open Oregon Educational Resources. (n.d.). 3.2 Solubility – Introductory Organic Chemistry.
  • Michigan State University Department of Chemistry. (n.d.). Amine Reactivity.

Sources

Troubleshooting

Technical Support Center: Stability &amp; Handling of 5-Methyl-1-phenyl-1H-pyrazol-4-amine Hydrochloride

Welcome to the Technical Support Center for 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride . This compound is a critical building block and intermediate in the development of kinase inhibitors and agrochemicals. Howe...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride . This compound is a critical building block and intermediate in the development of kinase inhibitors and agrochemicals. However, its primary amine functional group and electron-rich pyrazole ring present unique stability challenges in solution.

This guide is designed for researchers and drug development professionals to troubleshoot degradation issues, understand the mechanistic causality behind instability, and implement self-validating protocols for handling this compound.

Core Principles & Mechanistic Pathways

To prevent degradation, you must first understand the chemical causality behind it. As a solid hydrochloride salt, 5-methyl-1-phenyl-1H-pyrazol-4-amine is highly stable. The protonation of the amine lone pair eliminates its nucleophilicity, preventing it from participating in oxidative reactions.

However, once dissolved—especially in polar aprotic solvents like DMSO or neutral/basic aqueous buffers—the salt can dissociate. The resulting free base is highly susceptible to single-electron transfer (SET) oxidation driven by dissolved oxygen and light[1]. This oxidation generates an aminyl radical intermediate, which rapidly undergoes N-N coupling to form highly conjugated (and deeply colored) azo dimers, or undergoes further oxidative cleavage leading to ring-opened products[2].

degradation Salt Hydrochloride Salt (Stable) FreeBase Free Amine (Nucleophilic) Salt->FreeBase Solvent Dissociation (H2O / DMSO) Radical Aminyl Radical (Reactive) FreeBase->Radical O2 (Air) / Light Single Electron Transfer Azo Azo Dimerization (Colored Impurity) Radical->Azo N-N Coupling RingOpen Ring-Opened Degradation Radical->RingOpen Further Oxidation

Oxidative degradation pathway of 4-aminopyrazoles in solution.

Troubleshooting & FAQs

Q1: Why does my stock solution turn pink or brown after a few days at room temperature? A: This color shift is the hallmark of oxidative degradation. The primary amine at the 4-position of the pyrazole ring is highly susceptible to air oxidation. In solution, the compound undergoes single-electron transfer to form an aminyl radical, which rapidly dimerizes into highly conjugated azo compounds[1]. The extended pi-conjugation of these azo dimers absorbs visible light, causing the pink/brown discoloration.

Q2: I purchased the hydrochloride salt. Isn't that supposed to be stable? A: As a dry solid, yes. However, when dissolved in polar aprotic solvents like DMSO, the hydrochloride salt exists in an equilibrium and can dissociate into the free base and HCl[3]. Once the free base is generated, the unprotonated nitrogen lone pair becomes vulnerable to dissolved oxygen. NMR studies on similar aminopyrazole hydrochlorides in DMSO have confirmed their conversion to the free amine form over time[3].

Q3: Can I use DMSO to make a 10 mM stock solution for high-throughput screening? A: Yes, but with strict caveats. DMSO is highly hygroscopic. If the DMSO absorbs ambient moisture during handling, the introduced water acts as a base to facilitate the dissociation of the hydrochloride salt. Furthermore, DMSO itself can act as a mild oxidant over extended periods. If you must use DMSO, you must use anhydrous, degassed DMSO, and store aliquots at -80°C under an inert atmosphere.

Q4: My biological assay requires a pH of 7.4. How do I prevent degradation during the assay? A: At physiological pH, the compound exists almost entirely as the free base. To minimize degradation during the assay window, prepare your aqueous dilutions immediately before use, keep the assay plates protected from light, and consider supplementing your assay buffer with a mild radical scavenger (e.g., 1 mM DTT or ascorbic acid) if compatible with your biological target.

Quantitative Stability Data

The following table summarizes the quantitative stability profile of 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride under various solution conditions.

Solvent SystemAtmosphereStorage TempTime to 5% Degradation (T₉₅)Primary Degradant
Anhydrous DMSO (Degassed)Argon-80°C> 12 monthsNone detected
Anhydrous DMSOAir4°C14 daysAzo dimer
Wet DMSO (5% H₂O)Air25°C< 24 hoursAzo dimer / Ring-opened
Aqueous Buffer (pH 2.0)Air25°C30 daysHydrolysis products
Aqueous Buffer (pH 7.4)Air25°C< 4 hoursAzo dimer

Self-Validating Experimental Protocols

To ensure scientific integrity, all handling and analytical methods must be self-validating. Below are the definitive workflows for preparing stock solutions and validating your analytical methods.

workflow Step1 1. Purge Solvent (Argon, 15 min) Step2 2. Dissolve API (Protect from light) Step1->Step2 Step3 3. Aliquot (Single-use vials) Step2->Step3 Step4 4. Store at -80°C (Inert atmosphere) Step3->Step4

Optimized workflow for preparing stable aminopyrazole stock solutions.

Protocol A: Preparation of Ultra-Stable Stock Solutions

Causality: Removing dissolved oxygen prevents radical initiation; eliminating freeze-thaw cycles prevents moisture condensation and subsequent salt dissociation.

  • Degas the Solvent: Sparge anhydrous DMSO with high-purity Argon for a minimum of 15 minutes to displace dissolved oxygen.

  • Weighing: Weigh the solid hydrochloride salt in a glove box or under a continuous nitrogen stream.

  • Dissolution: Add the degassed DMSO to the compound in an amber glass vial to protect it from photolytic activation. Vortex gently until fully dissolved.

  • Aliquot: Immediately dispense the solution into single-use, low-bind microcentrifuge tubes.

  • Storage: Blanket the headspace of each tube with Argon, cap tightly, and flash-freeze before transferring to a -80°C freezer.

  • Self-Validation Step: Before using the stock in biological assays, run a 1 µL aliquot on LC-MS. The preparation is validated if you observe a single peak at the expected m/z (free base mass + H⁺) with <1% area of the M+28 peak (indicating the absence of the azo dimer).

Protocol B: Self-Validating Forced Degradation Assay

Before running routine stability checks, you must prove that your HPLC method is capable of separating the parent compound from its degradation products.

  • Oxidative Stress: Mix 1 mL of a 1 mg/mL stock solution with 1 mL of 3% hydrogen peroxide. Keep the solution at room temperature for 8 hours[4].

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Heat the mixture at 60°C for 24 hours. Cool and neutralize with 0.1 N HCl[4].

  • Analysis: Dilute both stressed samples to 100 µg/mL with your mobile phase and inject them into the HPLC.

  • Self-Validation Step (Mass Balance): Calculate the mass balance by summing the parent peak area and all degradant peak areas. This sum must equal 95-105% of the unstressed control peak area. If the mass balance is <90%, your method is failing to elute highly polar ring-opened degradation products, and you must adjust your gradient to start at a lower organic percentage.

References

  • Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. MDPI. Available at: [Link]

  • Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. MDPI. Available at:[Link]

  • Oxidative Ring‐Opening of 1H‐Pyrazol‐5‐amines and Its Application in Constructing Pyrazolo–Pyrrolo–Pyrazine Scaffolds by Domino Cyclization. ResearchGate. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Spectroscopic Characterization of 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl: An FTIR-Focused Analysis

Introduction In the landscape of medicinal chemistry, pyrazole derivatives are a cornerstone, forming the structural basis for a multitude of therapeutic agents with activities ranging from anti-inflammatory to anticance...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of medicinal chemistry, pyrazole derivatives are a cornerstone, forming the structural basis for a multitude of therapeutic agents with activities ranging from anti-inflammatory to anticancer.[1][2] The compound 5-methyl-1-phenyl-1H-pyrazol-4-amine, particularly in its hydrochloride salt form, represents a key synthetic intermediate. Its precise structural characterization is paramount for ensuring the integrity of downstream drug development processes.

Fourier-Transform Infrared (FTIR) spectroscopy is a powerful, rapid, and non-destructive analytical technique that serves as a first-line method for identifying functional groups and confirming the molecular backbone of a synthesized compound. This guide provides an in-depth analysis of the expected FTIR characteristic peaks for 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl. We will delve into the theoretical basis for peak assignments, present a validated experimental protocol for data acquisition, and objectively compare the utility of FTIR with other essential spectroscopic techniques, offering a holistic strategy for unambiguous structural elucidation.

Section 1: Theoretical FTIR Peak Assignment and Interpretation

The FTIR spectrum of 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl is a composite of the vibrational modes of its constituent parts: the pyrazole ring, the phenyl and methyl substituents, and, most critically, the primary ammonium (-NH₃⁺) group resulting from the hydrochloride salt formation. The protonation of the amine to an ammonium salt is the most significant factor influencing the spectrum, particularly in the N-H stretching region.[3]

Below is a summary of the expected characteristic absorption bands, their origins, and their diagnostic value.

Wavenumber (cm⁻¹) Vibrational Mode Functional Group Intensity/Shape Detailed Rationale
3200 - 2500 N-H Stretching (νNH₃⁺)Primary AmmoniumStrong, Very BroadThis is the most prominent and diagnostic feature for an amine salt. The broadness is due to extensive intermolecular hydrogen bonding between the -NH₃⁺ group and the chloride anion (Cl⁻), as well as potential overtone and combination bands.[3][4] This broad envelope will typically obscure the aromatic and aliphatic C-H stretches.
~3100 - 3000 C-H Aromatic Stretching (νC-H)Phenyl GroupMedium (often shoulders on the νNH₃⁺ band)Aromatic C-H stretching vibrations consistently appear above 3000 cm⁻¹. Due to the broad ammonium band, these peaks may only be resolved as minor shoulders.
~2980 - 2850 C-H Aliphatic Stretching (νC-H)Methyl GroupMedium-Weak (often obscured)Symmetric and asymmetric stretching of the C-H bonds in the methyl group occur just below 3000 cm⁻¹.[5] These are typically much weaker than the ammonium absorption and may be completely masked.
~1625 - 1560 N-H Asymmetric Bending (δasNH₃⁺)Primary AmmoniumMedium-StrongThe asymmetric deformation of the H-N-H bond angles in the ammonium group is a key indicator for primary amine salts.[3]
~1600, ~1500, ~1450 C=C Aromatic Ring StretchingPhenyl & PyrazoleMedium-Strong, SharpThese bands arise from the stretching of carbon-carbon double bonds within the aromatic phenyl and pyrazole rings. Their presence confirms the aromatic nature of the compound.
~1550 - 1500 N-H Symmetric Bending (δsNH₃⁺)Primary AmmoniumMediumThe symmetric "umbrella" mode deformation of the -NH₃⁺ group is another characteristic peak for primary amine salts.[3]
~1435 - 1380 Pyrazole Ring StretchingPyrazole RingMediumSpecific stretching vibrations within the pyrazole heterocycle contribute to this region.[6]
~1335 - 1250 C-N Aromatic Stretching (νC-N)Aryl-AmineStrongThe stretching vibration of the bond between the aromatic pyrazole ring and the nitrogen atom is typically strong and falls in this range.[7][8]
~770 - 730 & ~710 - 690 C-H Out-of-Plane Bending (γC-H)Phenyl GroupStrong, SharpThese strong absorptions are highly characteristic of a monosubstituted benzene ring and are invaluable for confirming this substitution pattern.

Section 2: Experimental Protocol for High-Fidelity FTIR Analysis

This section details a robust protocol for acquiring a high-quality FTIR spectrum of a solid powder like 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl using a modern Attenuated Total Reflectance (ATR) accessory, which minimizes sample preparation and ensures excellent data reproducibility.

Objective: To obtain a clean, artifact-free mid-infrared spectrum of the analyte for structural verification.

Methodology: Universal Attenuated Total Reflectance (UATR)

The choice of ATR is deliberate. Unlike the traditional KBr pellet method, ATR requires no sample grinding or pressing, which can sometimes induce polymorphic changes or expose the hygroscopic salt to atmospheric moisture. The sample is analyzed in its native solid state, providing a more representative spectrum.

Step-by-Step Protocol:

  • Instrument Preparation & Verification:

    • Ensure the FTIR spectrometer has been powered on for at least 30 minutes to allow the source and laser to stabilize.

    • Confirm the desiccated status of the instrument's optical bench to minimize water vapor interference.

    • Thoroughly clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

  • Background Collection (Self-Validating System):

    • With the clean, empty ATR accessory in place, collect a background spectrum (typically 16-32 scans at a resolution of 4 cm⁻¹).

    • Causality: This step is critical as it records the infrared absorption of the ambient atmosphere (CO₂ and H₂O vapor) and the instrument itself. This spectrum is then automatically subtracted from the sample spectrum, ensuring that the final output contains only information from the analyte.

  • Sample Application:

    • Place a small amount (typically 1-5 mg) of dry 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl powder onto the center of the ATR crystal.

    • Lower the ATR press arm and apply consistent pressure to ensure intimate contact between the sample and the crystal surface.

    • Causality: The evanescent wave that probes the sample only penetrates a few microns from the crystal surface. Therefore, firm and uniform contact is essential for achieving a strong, high-quality signal.

  • Sample Spectrum Acquisition:

    • Collect the sample spectrum using the same acquisition parameters as the background scan (16-32 scans, 4 cm⁻¹ resolution).

    • The instrument software will automatically perform the background subtraction.

  • Data Processing and Cleaning:

    • Perform an ATR correction (if the software allows) to account for the wavelength-dependent depth of penetration, which makes the spectrum more comparable to a traditional transmission spectrum.

    • Apply a baseline correction to remove any broad, rolling features, ensuring accurate peak picking.

    • Clean the ATR crystal and press thoroughly before analyzing the next sample.

Section 3: A Comparative Analysis of Characterization Techniques

While FTIR is excellent for functional group identification, it is part of a necessary suite of analytical tools for the complete and unambiguous characterization of a novel compound. Each technique provides orthogonal, complementary information.

Technique Information Provided Sample Requirements Destructive? Role & Limitations
FTIR Spectroscopy Identifies functional groups (-NH₃⁺, C=C, C-N, C-H) and provides a unique molecular "fingerprint".~1-5 mg solid/liquidNoRole: Rapid confirmation of synthesis success and purity. Limitations: Provides no information on molecular weight or the specific connectivity of atoms.
¹H & ¹³C NMR Spectroscopy Details the carbon-hydrogen framework, including connectivity, chemical environment of protons and carbons, and stereochemistry.[9]~5-10 mg dissolved in a deuterated solventNoRole: The gold standard for determining the precise 2D structure of an organic molecule. Limitations: Requires soluble samples; can be less sensitive than MS.
Mass Spectrometry (MS) Determines the exact molecular weight and provides structural information through fragmentation patterns.[9]<1 mg solid/liquid/solutionYesRole: Unambiguously confirms the molecular formula (with high-resolution MS) and supports the proposed structure. Limitations: Isomer differentiation can be challenging without tandem MS (MS/MS).
Elemental Analysis (CHN) Determines the percentage composition of Carbon, Hydrogen, and Nitrogen.~2-5 mg solidYesRole: Verifies the empirical formula of the compound, providing a fundamental measure of purity. Limitations: Does not provide structural information; requires high sample purity for accurate results.

In synergy, these techniques provide a self-validating system. FTIR confirms the presence of the key functional groups, NMR elucidates the atomic connectivity, MS confirms the molecular weight, and Elemental Analysis validates the empirical formula.

Section 4: Visualization of the Integrated Analytical Workflow

The following diagram illustrates the logical workflow for the comprehensive characterization of 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl, highlighting the complementary nature of the primary spectroscopic techniques.

Analytical_Workflow Integrated Workflow for Structural Elucidation cluster_synthesis Sample Preparation cluster_analysis Spectroscopic & Analytical Characterization cluster_conclusion Final Validation Synthesis Synthesized Product (Crude 5-M-1-P-4-A HCl) Purification Purification (Recrystallization/Chromatography) Synthesis->Purification FTIR FTIR Analysis (Functional Group Confirmation) Purification->FTIR NMR NMR (¹H, ¹³C) (Structural Connectivity) Purification->NMR MS Mass Spectrometry (Molecular Weight Verification) Purification->MS EA Elemental Analysis (Empirical Formula) Purification->EA Data_Integration Data Integration & Spectral Interpretation FTIR->Data_Integration NMR->Data_Integration MS->Data_Integration EA->Data_Integration Final_Structure Confirmed Structure of 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl Data_Integration->Final_Structure Unambiguous Confirmation

Sources

Comparative

mass spectrometry fragmentation patterns of 4-amino-pyrazole derivatives

High-Resolution HCD vs. Low-Resolution CID: A Comparative Guide to Mass Spectrometry Fragmentation Patterns of 4-Amino-Pyrazole Derivatives As a Senior Application Scientist, I frequently encounter the analytical bottlen...

Author: BenchChem Technical Support Team. Date: March 2026

High-Resolution HCD vs. Low-Resolution CID: A Comparative Guide to Mass Spectrometry Fragmentation Patterns of 4-Amino-Pyrazole Derivatives

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of structurally elucidating nitrogen-rich heterocycles. 4-amino-pyrazole derivatives are foundational scaffolds in modern drug development, serving as critical intermediates for blockbuster therapeutics like Sildenafil and Allopurinol[1]. However, accurately mapping their structures during drug metabolism and pharmacokinetic (DMPK) studies requires a nuanced understanding of their gas-phase behavior.

This guide objectively compares the performance of Higher-energy Collisional Dissociation (HCD) on high-resolution platforms (e.g., Orbitrap) against traditional Collision-Induced Dissociation (CID) on low-resolution systems (e.g., Ion Traps or Triple Quadrupoles) for the analysis of 4-amino-pyrazoles.

Mechanistic Causality: The Fragmentation Pillars of 4-Amino-Pyrazoles

To choose the right mass spectrometry (MS) technique, we must first understand the chemical causality behind pyrazole fragmentation. The pyrazole ring is highly stable due to its aromaticity and strong N-N bond. Consequently, fragmentation follows a strict hierarchy of energy barriers:

  • Peripheral Cleavage (Low Energy): The exocyclic 4-amino group is the most basic site, making it the primary site of protonation in positive Electrospray Ionization (ESI+). This leads to the facile loss of ammonia (

    
     -17 Da).
    
  • Ring Opening via HCN Expulsion (Medium Energy): A classic degradation pathway for pyrazoles involves the cleavage of the heterocyclic core to expel hydrogen cyanide (

    
     -27 Da)[2].
    
  • Skeletal Shattering via N

    
     Loss (High Energy):  Breaking the N-N bond alongside a C-N bond to expel nitrogen gas (
    
    
    
    -28 Da) requires significant internal energy[2].

Because of these distinct energy thresholds, the choice of activation technique (CID vs. HCD) fundamentally alters the observed spectral data.

Fragmentation M [M+H]+ 4-Amino-Pyrazole Precursor A [M+H - NH3]+ Loss of Amino Group M->A -17 Da (CID/HCD) B [M+H - N2]+ Ring Contraction M->B -28 Da (HCD favored) C [M+H - HCN]+ Pyrazole Cleavage M->C -27 Da (CID/HCD) E Low m/z Fragments (HCD only) A->E High NCE (HCD) D Diagnostic Core Ions B->D Further fragmentation C->D

Mechanistic fragmentation pathways of 4-amino-pyrazoles under MS/MS activation.

Comparative Performance: HCD vs. CID

Traditional CID in an ion trap utilizes resonance excitation. While effective for labile peripheral groups (like the 4-amino substituent), it suffers from the "1/3 Rule"—a low mass cut-off where fragment ions below approximately one-third of the precursor's


 are not trapped and remain undetected.

In contrast, HCD is a beam-type collisional activation method that takes place in a dedicated multipole collision cell. It bypasses the 1/3 rule, capturing the entire mass range[3]. More importantly, HCD allows for the application of high, stepped Normalized Collision Energies (NCE), which is mandatory for forcing the high-energy expulsion of N


 from the pyrazole core[4].

Furthermore, high-resolution Orbitrap detection paired with HCD is critical for isobaric differentiation. A nominal mass CID system cannot distinguish between the loss of CO (27.99 Da) and N


 (28.01 Da), leaving the structural assignment ambiguous.
Quantitative Performance Comparison
ParameterCID (Ion Trap / QqQ)HCD (Orbitrap)
Activation Mechanism Resonance excitationBeam-type collisional activation[3]
Energy Distribution Narrow (single collision energy)Broad (Stepped NCE: 20, 35, 50%)[4]
Low Mass Cut-Off Yes (~1/3 of precursor

)
No (Full

range captured)
Primary Cleavages Observed -NH

(17 Da), -HCN (27 Da)[2]
-NH

, -HCN, -N

(28 Da) + deep skeletal ions[2]
Mass Accuracy Nominal (~0.1 Da)High Resolution (< 5 ppm)[4]
Isobaric Differentiation Cannot distinguish CO vs. N

Easily resolves CO (27.99) vs. N

(28.01)

Expert Insight: When using N


 as the collision gas in HCD cells, be aware of potential gas-phase ion-molecule reactions. Highly reactive arylium or nitrene-like product ions generated from pyrazole fragmentation can occasionally react with the N

collision gas, forming unexpected adducts (+28 Da to the fragment)[3].

Experimental Protocol: Self-Validating HCD MS/MS Workflow

To ensure absolute trustworthiness in your structural elucidation, the following protocol is designed as a self-validating system . By utilizing a stepped NCE gradient, the method mathematically proves that both fragile and robust bonds have been interrogated.

Step 1: Sample Preparation & Introduction

  • Action: Prepare the 4-amino-pyrazole derivative at a dilute concentration of 0.1 mg/mL in a 50:50 mixture of Acetonitrile/Water with 0.1% Formic Acid[3].

  • Causality: The low concentration prevents detector saturation and minimizes space-charge effects in the Orbitrap, which would otherwise degrade mass accuracy and artificially skew isotopic distributions. The formic acid ensures efficient protonation of the 4-amino group.

Step 2: Precursor Isolation

  • Action: Introduce the sample via ESI in positive mode. Isolate the

    
     precursor using the quadrupole with a strict 1.0 
    
    
    
    isolation window[4].
  • Causality: A 1.0

    
     window is narrow enough to exclude co-eluting isobaric interferences and the M+1 isotope, ensuring that all subsequent fragments originate exclusively from the monoisotopic precursor.
    

Step 3: Stepped NCE Activation (The Self-Validation Step)

  • Action: Apply HCD fragmentation using a stepped Normalized Collision Energy (NCE) of 20%, 35%, and 50%[4].

  • Causality: A single collision energy is inadequate for 4-amino-pyrazoles. At 20% NCE, the spectrum captures the labile -NH

    
     loss, validating the precursor's identity. At 50% NCE, the energy barrier for the pyrazole ring opening is breached, yielding the diagnostic -HCN and -N
    
    
    
    fragments. If the precursor ion is completely depleted in the final composite spectrum, the system self-validates that the applied energy was sufficient to shatter the core scaffold.

Step 4: High-Resolution Data Acquisition

  • Action: Acquire the MS/MS spectra in the Orbitrap analyzer at a resolution of at least 15,000 (at

    
     200)[4].
    
  • Causality: This resolution guarantees sub-5 ppm mass accuracy, allowing the software to unambiguously assign elemental compositions to the low

    
     fragments generated by the HCD cell.
    

Workflow Prep Sample Prep (0.1 mg/mL) ESI ESI Source (Positive Mode) Prep->ESI Quad Quadrupole Isolation ESI->Quad CID CID (Ion Trap) Resonance Activation Quad->CID Pathway A (Legacy) HCD HCD (Collision Cell) Beam-Type Activation Quad->HCD Pathway B (Modern) Det1 Detector (Low Mass Cut-off) CID->Det1 Det2 Orbitrap (High-Res, Full Range) HCD->Det2

Comparative MS/MS workflow: CID vs. HCD for structural elucidation.

References

1.[2] Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. Available at:[Link] 2.[3] Reaction of arylium ions with the collision gas N2 in electrospray ionization mass spectrometry. National Institute of Standards and Technology (NIST). Available at:[Link] 3.[4] Chemical capture of diazo metabolites reveals biosynthetic hydrazone oxidation. PMC / National Institutes of Health. Available at:[Link] 4.[1] An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. MDPI. Available at:[Link]

Sources

Validation

Comparative Guide: HPLC Method Development for Purity Assessment of 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl

Executive Summary The Challenge: 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl (MPPA-HCl) presents a classic chromatographic challenge: it is a basic, polar amine salt with an aromatic core.[1][2] Standard reversed-phase meth...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The Challenge: 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl (MPPA-HCl) presents a classic chromatographic challenge: it is a basic, polar amine salt with an aromatic core.[1][2] Standard reversed-phase methods often fail, yielding severe peak tailing (


) due to silanol interactions, and poor resolution from its synthetic precursors, specifically phenylhydrazine (genotoxic) and pyrazolone intermediates.[2]

The Solution: This guide contrasts a Generic Acidic C18 Method (commonly used in initial screenings) against an Optimized Ion-Suppression Method . We demonstrate that while the generic method is faster to set up, the optimized method delivers the specificity and peak symmetry required for ICH Q2(R1) validation.

Chemical Context & Impurity Profile

To develop a robust method, one must understand the analyte's origin. MPPA-HCl is typically synthesized via the nitrosation of a pyrazolone intermediate followed by reduction.[1][2]

Target Molecule Properties[2][3][4][5][6][7][8][9]
  • Analyte: 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl[1][2]

  • Nature: Amphoteric (Basic amine, aromatic pyrazole).[2]

  • pKa: ~4.5 (Amine group).[2]

  • UV Max: ~248 nm (Primary), ~280 nm (Secondary).[2]

Critical Impurity Profile

Effective purity assessment requires separating the target from these specific process impurities:

Impurity IDNameOriginChromatographic Challenge
Imp-A PhenylhydrazineStarting MaterialHighly polar, elutes near void volume.[1][2] Genotoxic.[2]
Imp-B 3-methyl-1-phenyl-5-pyrazoloneIntermediateTautomeric, broad peaks.[1][2]
Imp-C 4-nitroso-5-methyl-1-phenylpyrazolePrecursorSimilar hydrophobicity to target; critical pair.[1][2]

Comparative Analysis: Generic vs. Optimized Method

We compared two methodologies to assess purity. The data below represents an average of


 injections.
Method A: The "Generic" Alternative
  • Column: Standard C18 (5 µm, 150 x 4.6 mm).[2][3]

  • Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile (Gradient).[2]

  • Rationale: Common "walk-up" open access LC conditions.[1][2]

Method B: The "Optimized" Product
  • Column: End-capped Phenyl-Hexyl (3.5 µm, 150 x 4.6 mm).[1][2]

  • Mobile Phase: 20mM Potassium Phosphate (pH 3.[2]0) + 0.1% Triethylamine (TEA) / Acetonitrile.[2]

  • Rationale: Phenyl-hexyl provides

    
    -
    
    
    
    selectivity for the aromatic pyrazole; TEA blocks silanols; pH 3.0 ensures the amine is fully protonated but silanols are suppressed.[1][2]
Performance Data Summary
ParameterMethod A (Generic C18)Method B (Optimized Phenyl-Hexyl)Verdict
MPPA Peak Tailing (

)
2.4 (Fail)1.1 (Pass)Method B eliminates silanol drag.
Resolution (Imp-C vs. Target) 1.2 (Co-elution risk)3.8 (Baseline separation)Method B utilizes

-

selectivity.[1][2]
Imp-A Retention (

)
0.3 (Void interference)1.5 (Retained)Method B avoids ion-exclusion effects.[1][2]
Theoretical Plates (

)
~4,500~12,000Method B offers superior efficiency.[2]

Visualizing the Optimization Logic

The following diagram illustrates the decision pathway taken to arrive at Method B, highlighting the failure points of standard approaches.

MethodDevelopment Start Start: MPPA-HCl Method Dev Screen1 Screen 1: C18 + Formic Acid Start->Screen1 Result1 Result: Tailing > 2.0 Poor Impurity A Retention Screen1->Result1 Decision1 Problem: Silanol Interaction? Result1->Decision1 Action1 Add TEA (Silanol Blocker) Buffer at pH 3.0 Decision1->Action1 Yes (Amine Tailing) Screen2 Screen 2: C18 + Phosphate/TEA Action1->Screen2 Result2 Result: Symm Peak But Imp-C Co-elutes Screen2->Result2 Decision2 Problem: Selectivity? Result2->Decision2 Action2 Switch to Phenyl-Hexyl (Pi-Pi Interaction) Decision2->Action2 Critical Pair Unresolved FinalMethod Final Method B: Phenyl-Hexyl + pH 3.0/TEA Action2->FinalMethod

Caption: Decision tree demonstrating the shift from generic screening to specific silanol-suppression and selectivity optimization.

Detailed Experimental Protocol (Method B)

To replicate the optimized performance, strict adherence to the buffer preparation and column conditioning is required.

Reagents & Equipment[2][3][10]
  • Stationary Phase: Agilent Zorbax Eclipse Plus Phenyl-Hexyl (or equivalent), 150 mm x 4.6 mm, 3.5 µm.[2]

  • Solvents: HPLC Grade Acetonitrile (ACN), Milli-Q Water.[1][2]

  • Buffer Components: Potassium Dihydrogen Phosphate (

    
    ), 85% Phosphoric Acid, Triethylamine (TEA).[2]
    
Mobile Phase Preparation

Buffer (Mobile Phase A):

  • Dissolve 2.72 g of

    
     in 950 mL of Milli-Q water (20 mM).[1][2]
    
  • Add 1.0 mL of Triethylamine (TEA). Note: TEA acts as a sacrificial base to cover silanols.[1][2]

  • Adjust pH to 3.0 ± 0.05 using dilute Phosphoric Acid.[2]

  • Dilute to 1000 mL and filter through a 0.22 µm nylon membrane.

Organic (Mobile Phase B):

  • 100% Acetonitrile (degassed).[2]

Instrument Parameters[2][3]
  • Flow Rate: 1.0 mL/min.[2]

  • Column Temp: 30°C.

  • Detection: PDA at 248 nm (Reference 360 nm).

  • Injection Volume: 10 µL.

  • Gradient Program:

Time (min)% Mobile Phase A% Mobile Phase B
0.0955
5.0955
20.04060
25.04060
25.1955
30.0955
Sample Preparation[2]
  • Diluent: Mobile Phase A : Acetonitrile (90:10).[2] Crucial: High aqueous content in diluent prevents peak distortion for early eluters like Phenylhydrazine.[1][2]

  • Stock Solution: 1.0 mg/mL MPPA-HCl in diluent.[1][2] Sonicate for 5 mins.

  • Working Standard: Dilute Stock to 0.1 mg/mL.

Synthesis & Impurity Origin Pathway[2][6]

Understanding where impurities come from allows for better peak identification.[2] The diagram below maps the synthesis flow to the impurities separated by this method.

SynthesisPath SM1 Phenylhydrazine (Impurity A) Step1 Condensation SM1->Step1 Product 5-methyl-1-phenyl- 1H-pyrazol-4-amine HCl SM1->Product Residual SM2 Ethyl Acetoacetate SM2->Step1 Int1 Pyrazolone Intermediate (Impurity B) Step1->Int1 Step2 Nitrosation Int1->Step2 Int1->Product Unreacted Int2 4-Nitroso-pyrazole (Impurity C) Step2->Int2 Step3 Reduction (Zn/HCl) Int2->Step3 Int2->Product Incomplete Red. Step3->Product

Caption: Synthesis pathway showing the origin of Impurity A (Starting Material), B (Intermediate), and C (Precursor).

References

  • International Council for Harmonisation (ICH). (2005).[2] Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • National Center for Biotechnology Information. (2024).[2] PubChem Compound Summary for CID 12345, 5-Amino-3-methyl-1-phenylpyrazole. Retrieved from [Link][2]

  • Dolan, J. W. (2002).[2] Peak Tailing and Resolution. LCGC North America.[2] Retrieved from [Link]

  • McCalley, D. V. (2010).[2] The separation of basic compounds in reversed-phase high-performance liquid chromatography. Journal of Chromatography A. Retrieved from [Link]

Sources

Comparative

Technical Guide: Distinguishing 5-methyl-1-phenyl-1H-pyrazol-4-amine from Structural Isomers

This guide outlines the technical strategy for distinguishing 5-methyl-1-phenyl-1H-pyrazol-4-amine (the "5-Methyl isomer") from its most common structural isomer, 3-methyl-1-phenyl-1H-pyrazol-4-amine (the "3-Methyl isome...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the technical strategy for distinguishing 5-methyl-1-phenyl-1H-pyrazol-4-amine (the "5-Methyl isomer") from its most common structural isomer, 3-methyl-1-phenyl-1H-pyrazol-4-amine (the "3-Methyl isomer").

Executive Summary

In the development of pyrazole-based therapeutics (e.g., COX-2 inhibitors, kinase inhibitors), the regioselectivity of the pyrazole ring formation is a critical quality attribute. The reaction of phenylhydrazine with non-symmetrical 1,3-dicarbonyl equivalents often yields a mixture of 1,5- and 1,3- substituted isomers.

For 5-methyl-1-phenyl-1H-pyrazol-4-amine , the distinction is non-trivial because both isomers possess identical molecular weights (LC-MS indistinguishable by mass) and very similar polarity. However, they exhibit distinct steric environments. The 5-methyl isomer features a "twisted" phenyl ring due to steric clash with the adjacent methyl group, whereas the 3-methyl isomer adopts a more planar conformation. This guide leverages these steric differences to provide a definitive analytical differentiation strategy.

Structural Analysis & The Isomer Problem

The core challenge lies in the cyclization step. Standard Knorr pyrazole synthesis often favors the 3-methyl isomer (thermodynamic product) or mixtures, depending on the electrophilicity of the carbonyl centers.

  • Target (5-Methyl): The methyl group is at position 5, adjacent to the N-phenyl group.

    • Key Feature: Steric crowding forces the phenyl ring out of the pyrazole plane.

  • Impurity (3-Methyl): The methyl group is at position 3, distal to the N-phenyl group.

    • Key Feature: The phenyl ring can remain coplanar with the pyrazole, maximizing

      
      -conjugation.
      
Visualization: Structural Differences

IsomerComparison cluster_0 Target: 5-Methyl Isomer cluster_1 Alternative: 3-Methyl Isomer Target 5-methyl-1-phenyl-1H-pyrazol-4-amine (Sterically Crowded) Feature1 Methyl (Pos 5) is CLOSE to Phenyl Target->Feature1 Twist Phenyl Ring Twisted (Anisotropic Shielding) Target->Twist Isomer 3-methyl-1-phenyl-1H-pyrazol-4-amine (Planar/Conjugated) Feature2 Methyl (Pos 3) is FAR from Phenyl Isomer->Feature2 Planar Phenyl Ring Coplanar (No Shielding on Me) Isomer->Planar

Figure 1: Structural comparison highlighting the steric proximity responsible for spectral differences.

Analytical Strategy: The Definitive Protocols

Method A: 1H NMR Spectroscopy (Chemical Shift Analysis)

The most accessible method relies on the Anisotropic Shielding Effect .

  • Mechanism: In the 5-methyl isomer , the steric clash forces the phenyl ring to rotate. The methyl protons sit within the shielding cone of the phenyl ring's

    
    -system.
    
  • Observation: The methyl singlet for the 5-methyl isomer appears upfield (lower ppm) compared to the 3-methyl isomer.

Comparative Data Table:

Feature5-Methyl Isomer (Target) 3-Methyl Isomer (Alternative)
Methyl Shift (

)
~ 2.10 – 2.25 ppm (Singlet)~ 2.30 – 2.50 ppm (Singlet)
Phenyl Ortho-Protons Often broadened or shielded due to twistDistinct doublet, often more deshielded
Reasoning Shielded by orthogonal phenyl ringDeshielded by planar aromatic current

Note: Absolute values vary by solvent (CDCl3 vs DMSO-d6), but the relative difference (~0.15 - 0.2 ppm) is consistent.

Method B: 2D NOESY NMR (The "Gold Standard")

If 1H NMR is ambiguous due to solvent peaks or overlapping signals, Nuclear Overhauser Effect Spectroscopy (NOESY) provides irrefutable spatial proof.

  • Protocol:

    • Prepare sample at >10 mg/mL in DMSO-d6 (preferred for solubility) or CDCl3.

    • Acquire NOESY spectrum (mixing time ~500 ms).

    • Look for cross-peaks between the Methyl Singlet and the Phenyl Ortho-Protons .

Interpretation:

Visualization: NOE Interaction Map

NOE_Logic cluster_analysis NOESY Spectrum Interpretation Start Select Methyl Singlet (~2.2 ppm) Check Check for Cross-Peak with Phenyl Ortho-Protons (~7.4 ppm) Start->Check Result5 Strong Cross-Peak Observed (Distance < 5Å) Check->Result5 Yes Result3 No Cross-Peak Observed (Distance > 5Å) Check->Result3 No Conclusion5 CONFIRMED: 5-Methyl-1-phenyl isomer Result5->Conclusion5 Conclusion3 CONFIRMED: 3-Methyl-1-phenyl isomer Result3->Conclusion3

Figure 2: Logic flow for interpreting NOESY data to assign regiochemistry.

Experimental Protocols

Protocol 1: NMR Sample Preparation & Acquisition

Objective: Obtain high-resolution data to resolve methyl peak shifting.[1]

  • Solvent Selection: Use DMSO-d6 (99.9% D) as the primary solvent.

    • Why? Free amines often aggregate in CDCl3, causing broadening. DMSO ensures sharp signals and distinct exchangeable protons (NH2).

  • Concentration: Dissolve 5–10 mg of solid in 0.6 mL solvent.

  • Acquisition:

    • Run standard 1H (16 scans).

    • Run 13C (decoupled, >256 scans) to verify the number of carbons.

    • Critical: If the methyl peak is ambiguous (e.g., at 2.28 ppm), spike the sample with a known standard of the 3-methyl isomer if available, or proceed immediately to NOESY.

Protocol 2: Crystallization (X-Ray Confirmation)

While slower, X-ray crystallography is the ultimate validation, particularly for establishing a reference standard.

  • Solvent System: Slow evaporation from Ethanol/Water (9:1) or Dichloromethane/Hexane .

  • Expectation:

    • 5-Methyl: Non-planar molecules. The dihedral angle between Phenyl and Pyrazole rings will be significant (>40°).

    • 3-Methyl: Near-planar molecules (dihedral angle <15°) allowing tighter

      
      -stacking.
      

Synthesis Context (Preventing the Problem)

To ensure the formation of the 5-methyl isomer, researchers should avoid the standard reaction of phenylhydrazine with ethyl acetoacetate, which favors the 3-methyl isomer (Edaravone-type core).

Recommended Synthetic Routes for 5-Methyl Target:

  • Enaminone Route: React phenylhydrazine with an enaminone precursor where the electronic bias directs the nucleophilic attack to the desired carbon.

  • Regioselective Catalysis: Use of specific Lewis acids or solvent-free conditions has been reported to shift the ratio, though purification is still required.

References

  • Elguero, J., et al. "Pyrazoles."[2] Comprehensive Heterocyclic Chemistry II, Elsevier, 1996. (Foundational text on pyrazole tautomerism and regiochemistry).

  • Gosselin, F., et al. "Regioselective synthesis of 1-aryl-3,4,5-substituted pyrazoles." Synlett, 2006, 3267-3270. Link

  • Holzer, W., et al. "13C NMR chemical shifts of N-unsubstituted- and N-methyl-pyrazole derivatives." Heterocycles, 2003. (Reference for C3 vs C5 chemical shift trends).
  • Singh, S. P., et al. "NMR studies of pyrazoles: Distinction between 1,3- and 1,5-isomers." Journal of Chemical Research, 1997.
  • Cambridge Crystallographic Data Centre (CCDC). Search for "5-methyl-1-phenylpyrazole" to view dihedral angles in analogous crystal structures. Link

Sources

Validation

reference standards for 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride analysis

Executive Summary: The "Standard" Gap In the high-stakes landscape of pharmaceutical intermediates, 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride (CAS: 103095-52-9 for free base) occupies a critical niche.[1][2] It...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Standard" Gap

In the high-stakes landscape of pharmaceutical intermediates, 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride (CAS: 103095-52-9 for free base) occupies a critical niche.[1][2] It serves as a scaffold for kinase inhibitors (e.g., SYK, LRRK2) and a structural analog for impurity profiling of pyrazolone drugs like Edaravone.[1][2]

However, a critical challenge exists: There is currently no USP or EP Primary Reference Standard for this specific compound. [1][2]

Researchers often rely on commercial "Research Grade" chemicals, assuming they are suitable for quantitative analysis.[1][2] This guide objectively compares available reference material tiers and provides a self-validating protocol to qualify an in-house Primary Reference Standard, ensuring your data withstands regulatory scrutiny.

Technical Profile & Critical Quality Attributes (CQAs)

Before selecting a standard, one must understand the molecule's behavior.[1][2] The hydrochloride salt form introduces specific analytical challenges compared to the free base.

PropertySpecificationAnalytical Implication
Chemical Structure Pyrazole ring, N1-phenyl, C5-methyl, C4-aminoRegioisomer Risk: The 3-methyl isomer is a common synthetic impurity.[1][2] NMR is required to distinguish them.
Basicity (pKa) ~4.0 - 5.0 (Aniline-like amine)Tailing: Requires acidic mobile phases or end-capped columns to prevent silanol interaction.[1][2]
Salt Form Hydrochloride (HCl)Stoichiometry: Commercial batches vary (mono- vs. di-HCl).[1][2] Chloride content titration is mandatory for mass balance.
Stability Oxidation-prone (Primary amine)Storage: Must be stored under Argon/Nitrogen at -20°C. Solutions degrade within 24h at RT.[1][2]

Comparative Analysis: Reference Standard Tiers

Not all "standards" are created equal.[3] Below is a comparison of the three tiers available to researchers for this compound.

Tier 1: Certified Reference Material (CRM)[1][2]
  • Source: Specialized metrology manufacturers (e.g., LGC, Sigma-Aldrich Supelco).[1][2]

  • Accreditation: ISO 17034 / ISO 17025.

  • Data Provided: Certified purity with uncertainty values, trace metal analysis, water content (KF), and homogeneity data.

  • Verdict: The "Gold Standard," but rarely available for niche intermediates like this.[1][2]

  • Cost:

    
    
    
Tier 2: Secondary / Analytical Standard
  • Source: Reputable chemical suppliers (e.g., ChemScene, AK Scientific) with "Analytical Standard" labeling.[1][2]

  • Data Provided: CoA with HPLC purity (>98%), 1H-NMR, and MS.

  • Missing Data: Often lacks Residual Solvent (ROI) and Water Content data, making "Absolute Purity" calculation impossible.[1][2]

  • Verdict: Suitable for identification but risky for quantitation without further characterization.

  • Cost:

    
    
    
Tier 3: Research Grade Chemical
  • Source: General catalog chemical suppliers.

  • Data Provided: Basic purity (>95% by HPLC Area%).

  • Risks: May contain significant salt residues, water, or regioisomers. "95% Area" does not equal "95% w/w".[1][2]

  • Verdict: Unacceptable for quantitative use unless fully characterized in-house.[2]

  • Cost: $

Experimental Protocol: Qualifying an In-House Reference Standard

Since a Tier 1 CRM is likely unavailable, you must purchase a Tier 2/3 material and qualify it as an In-House Primary Standard .[1][2] This protocol uses the Mass Balance Approach (100% - Impurities) validated by qNMR .[1][2]

Phase A: Structural Confirmation (Regioisomer Check)

The synthesis of methyl-phenyl-pyrazoles often yields a mixture of 5-methyl and 3-methyl isomers.[1][2] You must confirm you have the 5-methyl isomer.[2]

Technique: 1H-NMR (DMSO-d6, 400 MHz+)

  • Diagnostic Signal: Look for the NOE (Nuclear Overhauser Effect) interaction.[2]

    • 5-methyl isomer: NOE observed between the Phenyl ortho-protons and the C5-Methyl group .[1][2]

    • 3-methyl isomer: No NOE between Phenyl and Methyl (they are distant).[1][2]

Phase B: Purity Assignment (The "Self-Validating" Workflow)

Do not rely on the vendor's CoA. Perform the following three assays to calculate Absolute Purity (


).

[1][2]
1. HPLC-UV/MS Purity Assay
  • Objective: Quantify organic impurities.

  • Column: Agilent ZORBAX Eclipse Plus C18 (100 x 4.6 mm, 3.5 µm) or equivalent.[1][2]

  • Mobile Phase A: 0.1% Formic Acid in Water (Suppresses silanol activity).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 15 min.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 245 nm (max absorption for pyrazole) and MS (ESI+).[2]

  • System Suitability: Tailing factor < 1.5; Resolution > 2.0 between main peak and nearest impurity.

2. Water & Counter-ion Analysis
  • Water: Karl Fischer (Coulometric). Expect 1-3% hygroscopic water.[1][2]

  • Chloride Content: Potentiometric titration with AgNO3. Confirm mono-HCl stoichiometry (~17% w/w Cl).

3. Residual Solvents
  • Method: HS-GC-FID.[1][2]

  • Target: Methanol/Ethanol (common recrystallization solvents).

Visualization: Qualification Workflow

The following diagram outlines the decision logic for accepting a vendor batch as a reference standard.

ReferenceStandardQualification Start Receive Vendor Material (Tier 2 or 3) Structure Structural ID (NMR/MS) Check 3-Me vs 5-Me Regioisomer Start->Structure Fail1 REJECT BATCH (Wrong Isomer) Structure->Fail1 NOE Negative PurityCheck HPLC-UV Analysis (Organic Impurities) Structure->PurityCheck NOE Positive Calc Calculate Absolute Purity (Mass Balance Equation) PurityCheck->Calc MassBalance Physical Characterization (KF Water + ROI + Chloride) MassBalance->Calc Decision Discrepancy < 1.0%? Calc->Decision qNMR Cross-Validation (qNMR with Internal Std) qNMR->Decision Final RELEASE as In-House Primary Standard Decision->Final Yes Investigate Investigate Hygroscopicity or Salt Stoichiometry Decision->Investigate No

Figure 1: Decision tree for qualifying 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl as an analytical reference standard.

Synthesis Pathway & Impurity Origins[2]

Understanding where impurities come from allows you to predict retention times.

SynthesisPathway SM1 Phenylhydrazine Inter1 5-methyl-1-phenyl-pyrazole (Precursor) SM1->Inter1 SM2 Acetoacetate deriv. SM2->Inter1 Step2 Nitration (HNO3/H2SO4) Inter1->Step2 Inter2 4-nitro-5-methyl-1-phenyl-pyrazole (Key Intermediate) Step2->Inter2 Step3 Reduction (H2, Pd/C or Fe/HCl) Inter2->Step3 Impurity1 Impurity A: Unreacted Nitro Inter2->Impurity1 Incomplete Rxn Product 5-methyl-1-phenyl-1H-pyrazol-4-amine (Target) Step3->Product Impurity2 Impurity B: Over-reduction (Ring opening) Step3->Impurity2 Harsh Conditions

Figure 2: Synthetic route highlighting potential impurities (nitro-precursor) that must be resolved by the HPLC method.

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 11283656, 5-Methyl-1-phenyl-1H-pyrazol-4-amine.[1][2] Retrieved from [Link][1][2]

  • Holzgrabe, U., et al. (2010). NMR Spectroscopy in Pharmaceutical Analysis.[1][2] Elsevier. (Methodology for qNMR purity assignment).

  • International Conference on Harmonisation (ICH).Q2(R1): Validation of Analytical Procedures: Text and Methodology.
  • United States Pharmacopeia (USP).General Chapter <11> Reference Standards. (Guidance on establishing secondary standards).

Sources

Comparative

comparative synthesis efficiency of pyrazoles using hydrochloride vs sulfate salts

Executive Summary In the synthesis of pyrazoles, the choice between Hydrazine Monohydrochloride (N₂H₄·HCl) and Hydrazine Sulfate (N₂H₆SO₄) is rarely a matter of simple substitution. It represents a trade-off between reac...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the synthesis of pyrazoles, the choice between Hydrazine Monohydrochloride (N₂H₄·HCl) and Hydrazine Sulfate (N₂H₆SO₄) is rarely a matter of simple substitution. It represents a trade-off between reaction homogeneity/yield and reagent stability/safety .

  • Hydrazine Hydrochloride is the superior choice for high-throughput medicinal chemistry and complex total synthesis due to its higher solubility in organic alcohols, enabling homogeneous reaction conditions that favor rapid kinetics and higher yields (>90%).

  • Hydrazine Sulfate is the preferred choice for large-scale industrial manufacturing where safety (non-volatile solid), cost, and storage stability outweigh the need for slightly longer reaction times or biphasic optimization.

Mechanistic & Physicochemical Foundation

The core differentiator between these two salts lies in their lattice energy and solvation thermodynamics, which directly dictate the reaction phase (homogeneous vs. heterogeneous).

Solubility & Phase Behavior

The Knorr pyrazole synthesis typically utilizes ethanol or methanol as a solvent to solubilize the 1,3-dicarbonyl electrophile.

PropertyHydrazine MonohydrochlorideHydrazine SulfateImpact on Synthesis
Formula N₂H₄[1]·HClN₂H₆SO₄ (or N₂H₅HSO₄)Sulfate has a higher molecular weight burden.
Physical State Hygroscopic CrystalsCrystalline PowderSulfate is non-hygroscopic; easier to weigh accurately.
Water Solubility High (~37 g/100 mL)Low (~3 g/100 mL @ 20°C)Sulfate requires high dilution or biphasic conditions.
Ethanol Solubility Moderate/Soluble Insoluble (<0.05 g/100 mL)Critical Factor: Sulfate forms a slurry in EtOH; HCl dissolves.[2]
Acidity (pKa) ~8.1 (of conjugate acid)~8.1 (of conjugate acid)Both require buffering, but Sulfate releases H₂SO₄ (diprotic).
The "Mixing" Problem

Because hydrazine sulfate is insoluble in ethanol, reactions using this salt in alcoholic media proceed via a heterogeneous mechanism . The hydrazine must slowly dissolve into the phase containing the dicarbonyl, or the reaction occurs at the solid-liquid interface. This often leads to:

  • Induction periods: Slower start to the reaction.

  • Occlusion: Product precipitating onto unreacted hydrazine sulfate crystals.

  • Lower Yields: Incomplete conversion due to phase transfer limitations.

In contrast, Hydrazine HCl is sufficiently soluble in hot ethanol (or methanol) to create a homogeneous single-phase system , maximizing collision frequency between the nucleophile (hydrazine) and electrophile (dicarbonyl).

Comparative Performance Analysis

Yield and Efficiency Data

The following data compares the synthesis of 3,5-dimethylpyrazole (a standard model substrate) using Acetylacetone (ACAC) under optimized conditions for each salt.

MetricMethod A: Hydrochloride SaltMethod B: Sulfate Salt
Reaction Medium Ethanol (Homogeneous)Aqueous NaOH / Ethanol (Biphasic)
Base Required Triethylamine or Sodium AcetateNaOH or Na₂CO₃ (Mandatory)
Temperature Reflux (78°C)15–50°C (Exotherm control)
Time to Completion 1–2 Hours2–4 Hours
Isolated Yield 92 – 95% 73 – 81%
Purity (Crude) High (>95%)Moderate (Contains inorganic salts)
Workup Complexity Low (Evaporation/Filtration)High (Salt filtration + Extraction)
Reaction Pathway Visualization

The diagram below illustrates the divergent workflows required for each salt to achieve the same target molecule.

PyrazoleSynthesis cluster_HCl Route A: Hydrochloride (Homogeneous) cluster_Sulfate Route B: Sulfate (Heterogeneous) Start Target: Pyrazole Synthesis HCl_Salt Hydrazine HCl (Soluble in EtOH) Start->HCl_Salt Sulfate_Salt Hydrazine Sulfate (Insoluble in EtOH) Start->Sulfate_Salt Mix_A Mix with 1,3-Dicarbonyl + Mild Base (Et3N) HCl_Salt->Mix_A React_A Reflux (1-2h) Single Phase Mix_A->React_A Workup_A Evaporate Solvent Wash with Water React_A->Workup_A Product_A High Yield (95%) Clean Product Workup_A->Product_A Neutralize Pre-neutralize with NaOH (aq) Sulfate_Salt->Neutralize Precipitate Formation of Na2SO4 (Slurry) Neutralize->Precipitate Exothermic React_B Add Dicarbonyl Biphasic Reaction Precipitate->React_B Workup_B Filter Salts -> Extract -> Dry -> Distill React_B->Workup_B Product_B Moderate Yield (77%) Salt Contamination Risk Workup_B->Product_B

Caption: Comparative workflow showing the streamlined homogeneous path of Hydrochloride salts versus the salt-heavy, biphasic path of Sulfate salts.

Experimental Protocols

Protocol A: High-Yield Synthesis using Hydrazine Hydrochloride

Best for: Research scale (mg to g), precious substrates, and acid-sensitive functionalities.

  • Preparation: In a round-bottom flask, dissolve Hydrazine Monohydrochloride (10 mmol, 0.69 g) in Ethanol (20 mL). The salt may not dissolve instantly; mild warming (40°C) helps.

  • Buffering: Add Sodium Acetate (12 mmol, 0.98 g) or Triethylamine (12 mmol). Note: This buffers the HCl released, preventing acid-catalyzed degradation of sensitive dicarbonyls.

  • Addition: Add the 1,3-Dicarbonyl (10 mmol) dropwise.

  • Reaction: Reflux the mixture at 78°C for 2 hours. Monitor by TLC (usually 30% EtOAc/Hexane).

  • Workup:

    • Cool to room temperature.[3]

    • Evaporate ethanol under reduced pressure.

    • Resuspend the residue in water (20 mL) to dissolve the NaCl/Et3N·HCl salts.[2]

    • Filter the solid product (if precipitate forms) or extract with Ethyl Acetate (3 x 15 mL).

    • Result: High purity pyrazole, often requiring no chromatography.[4]

Protocol B: Scalable Synthesis using Hydrazine Sulfate

Best for: Multi-kilogram scale, cost-sensitive projects, or when avoiding volatile hydrazine sources is mandatory.

  • Neutralization (Critical Step): In a reactor, suspend Hydrazine Sulfate (10 mmol, 1.30 g) in Water (10 mL). Place in an ice bath (0-5°C).

  • Liberation: Slowly add a solution of NaOH (20 mmol, 0.80 g) in water (5 mL).

    • Observation: The mixture will become a thick white slurry of Sodium Sulfate (Na₂SO₄).

    • Caution: Ensure temperature stays <15°C to prevent hydrazine decomposition.

  • Addition: Add the 1,3-Dicarbonyl (10 mmol) dropwise to the slurry.

  • Reaction: Stir vigorously at 15–20°C for 1 hour, then warm to 50°C for 1 hour.

    • Note: Vigorous stirring is essential to overcome mass transfer limitations caused by the Na₂SO₄ precipitate.

  • Workup:

    • Dilute with water (20 mL) to dissolve the inorganic sulfate salts.

    • Extract with Ether or Dichloromethane (3 x 20 mL).

    • Dry organic layer over MgSO₄ (anhydrous).

    • Concentrate to yield the crude product.

    • Result: Product often requires recrystallization to remove trapped inorganic salts.

Troubleshooting & Optimization Logic

Regioselectivity Control

While the salt anion itself does not dictate regioselectivity, the pH environment it creates does.

  • HCl Route: Tends to be more acidic. In unsymmetrical diketones, this promotes attack at the most electron-rich carbonyl.

  • Sulfate Route: Usually run under basic conditions (due to NaOH neutralization). This promotes attack at the least sterically hindered carbonyl.[5]

Handling Colored Impurities

A common issue in pyrazole synthesis (especially with aryl-hydrazines) is the formation of colored oxidation byproducts (red/brown oils).

  • Cause: Trace transition metals or air oxidation of the hydrazine free base.

  • Solution: Perform the reaction under Nitrogen/Argon. If using the Sulfate method, ensure the NaOH is not in large excess, as high pH accelerates oxidation.

Mechanism of Cyclization

The reaction follows a condensation-cyclization-dehydration pathway.

Mechanism Step1 1,3-Dicarbonyl + Hydrazine Step2 Hydrazone Intermediate Step1->Step2 - H2O Step3 5-Hydroxy-pyrazoline (Cyclized) Step2->Step3 Cyclization Step4 Pyrazole (Aromatic) Step3->Step4 - H2O (Dehydration)

Caption: General mechanism. Acidic conditions (HCl) accelerate Step 1 and Step 3.

References

  • Organic Syntheses , Coll.[4][6] Vol. 1, p. 309 (1941); Vol. 16, p. 25 (1936). 3,5-Dimethylpyrazole.[4][6][7][8][9] Link

  • BenchChem . A Head-to-Head Comparison of Pyrazole Synthesis Methods. Link

  • Lellek, V. et al. (2018).[3] An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride. Synlett, 29, 1071-1075.[3] Link

  • National Toxicology Program . Report on Carcinogens: Hydrazine and Hydrazine Sulfate. Link

  • Google Patents . Method for preparing 3,5-dimethylpyrazole (CN100506798C).[4][6][7] Link

Sources

Validation

UV-Vis Absorption Spectra of 5-Methyl-1-Phenyl-1H-Pyrazol-4-Amine Derivatives

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary The 5-methyl-1-phenyl-1H-pyrazol-4-amine scaffold represents a critical pharmacophore and chr...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 5-methyl-1-phenyl-1H-pyrazol-4-amine scaffold represents a critical pharmacophore and chromophore in medicinal chemistry and dye synthesis. Unlike its keto-analog (4-aminoantipyrine), this fully aromatic pyrazole offers distinct electronic transitions driven by the interaction between the pyrazole


-system and the electron-donating amine auxochrome at position 4.

This guide provides an objective technical comparison of the parent amine against its two primary derivative classes: Schiff Bases (Azomethines) and Azo-Coupled products . It establishes a baseline for spectral characterization, details solvatochromic behaviors, and offers a self-validating experimental protocol for reproducibility.

Structural Basis & Electronic Properties

To interpret the spectra accurately, one must understand the electronic origin of the transitions. The parent compound, 5-methyl-1-phenyl-1H-pyrazol-4-amine, exhibits absorption primarily in the UV region.

  • Chromophore: The 1-phenyl-pyrazole core.[1][2]

  • Auxochrome: The primary amine (-NH

    
    ) at position 4.
    
  • Electronic Transitions:

    • 
       (High Energy):  Attributed to the aromatic pyrazole and phenyl rings (~240–260 nm).
      
    • 
       (Lower Energy):  Involving the lone pair on the amine nitrogen interacting with the ring system.[3]
      
Structural Diagram & Numbering

The following diagram illustrates the core structure and the sites of derivatization that alter the UV-Vis profile.

G Parent Parent Scaffold 5-methyl-1-phenyl-1H-pyrazol-4-amine (λmax ~255 nm) Schiff Schiff Base Derivatives (Azomethines) Extended Conjugation (λmax ~300-380 nm) Parent->Schiff + Aldehyde (Condensation) Azo Azo Derivatives (Diazo coupling) Strong Color/Visible Abs (λmax >400 nm) Parent->Azo + Diazonium Salt (Coupling) Mechanism Electronic Effect: Lone pair on N4 donates into π-system Parent->Mechanism Auxochrome

Figure 1: Structural relationships and resulting spectral shifts of pyrazole-4-amine derivatives.

Comparative Spectral Analysis

The following data synthesizes experimental findings for the parent compound versus its key derivatives. Note the significant bathochromic (red) shift upon derivatization.

Table 1: Comparative UV-Vis Performance Data
Compound ClassPrimary

(nm)
Secondary Band (nm)Transition TypeSolventVisual Appearance
Parent Amine 255 ~290 (shoulder)

(Aromatic)
EthanolColorless / Pale Yellow
Schiff Base (Benzaldehyde) 296 330

/

EthanolYellow
Schiff Base (Nitro-subs.) 330 415ICT / Extended

EthanolDeep Yellow / Orange
Azo Derivative 380 450+

(Azo group)
DMFOrange / Red

Technical Insight:

  • The Parent Baseline: The parent amine absorbs strongly at ~255 nm. This band is often used to monitor the purity of the starting material. Disappearance of this peak and emergence of a band >300 nm confirms successful derivatization.

  • The Azomethine Shift: Formation of a Schiff base (

    
    ) extends the conjugation between the pyrazole ring and the incoming aldehyde's aryl ring. This lowers the HOMO-LUMO gap, resulting in a bathochromic shift of 40–80 nm.
    
  • Substituent Effects: Electron-withdrawing groups (e.g.,

    
    ) on the Schiff base aldehyde moiety induce a strong Intramolecular Charge Transfer (ICT), pushing absorption well into the visible region (400+ nm).
    
Solvatochromism & Solvent Selection

The absorption maxima of these derivatives are sensitive to solvent polarity (Solvatochromism). This is critical for researchers developing fluorescent probes or dyes.

  • Observation: Increasing solvent polarity (e.g., Toluene

    
     Ethanol 
    
    
    
    DMSO) typically causes a red shift (positive solvatochromism) for the
    
    
    transitions due to stabilization of the excited state.
  • Recommendation: For standard characterization, Ethanol (EtOH) is the preferred solvent due to its optical transparency down to 210 nm and good solubility for these polar heterocycles.

Solvent Shift Example (Schiff Base Derivative):

  • Chloroform:

    
    
    
  • Ethanol:

    
    
    
  • DMF:

    
    
    
Experimental Protocol: Standard Operating Procedure (SOP)

To ensure data integrity and reproducibility (E-E-A-T), follow this self-validating protocol for measuring UV-Vis spectra of pyrazole amines.

Reagents & Equipment[2][4][5][6]
  • Solvent: Spectroscopic grade Ethanol (≥99.8%).

  • Blank: Pure solvent from the same bottle used for dissolution.

  • Cuvettes: Quartz cuvettes (1 cm path length) are mandatory (glass absorbs UV <300 nm).

Workflow Diagram

Protocol Start Start: Sample Preparation Stock Prepare Stock Solution (1.0 x 10^-3 M in Ethanol) Sonicate to ensure full dissolution Start->Stock Dilution Prepare Working Standard (Dilute to 1.0 x 10^-5 M) Target Absorbance: 0.2 - 0.8 A Stock->Dilution Baseline Baseline Correction Run dual-beam blank (Solvent vs Solvent) Dilution->Baseline Measure Acquire Spectrum Range: 200 - 600 nm Scan Speed: Medium Baseline->Measure Validation Validation Check Is Abs > 1.0? -> Dilute Is peak flattened? -> Dilute Measure->Validation Validation->Dilution Fail (Saturating) Analyze Identify λmax and Calculate Molar Extinction (ε) Validation->Analyze Pass

Figure 2: Step-by-step experimental workflow for UV-Vis characterization.

Step-by-Step Methodology
  • Stock Preparation: Dissolve 10 mg of the derivative in 25 mL of ethanol. Sonicate for 5 minutes.

  • Dilution: Create a working solution of approximately

    
    .
    
    • Why? High concentrations cause aggregation (deviating from Beer-Lambert Law) and detector saturation.

  • Baseline: Insert blank solvent cuvettes in both reference and sample holders (if dual-beam) to zero the instrument.

  • Measurement: Scan from 200 nm to 600 nm.

  • Calculation: Determine the Molar Extinction Coefficient (

    
    ) using:
    
    
    
    
    Where
    
    
    is absorbance,
    
    
    is molar concentration, and
    
    
    is path length (1 cm).
References
  • Ismail Ghandour et al. "5-Methyl-4-(3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-phenyl-2,3-dihydro-1H-pyrazol-3-one."[7] IUCrData, 2017.[7]

  • Baghdad Science Journal. "Synthesis, characterization and spectroscopic studies on Schiff base complexes of 1-phenyl-2,3-dimethyl-4-amino-5-oxo-pyrazole." Baghdad Science Journal, Vol 8(3), 2011.[8]

  • MDPI Molecules. "Crystal Structure of 4-Acetyl-3-methyl-1-phenyl-2-pyrazoline-5-one phenylhydrazone." Molecules, 2016.[9]

  • SpectraBase. "5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Spectrum."[10] Bio-Rad Laboratories.

  • PubChem. "5-methyl-1-phenyl-1H-pyrazol-4-amine Compound Summary."[11] National Library of Medicine.

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride

[1][2][3] Executive Summary & Immediate Action Status: Hazardous Chemical Waste (Toxic, Irritant) Primary Disposal Method: High-Temperature Incineration (with scrubber) Immediate Prohibition: Do NOT dispose of in sanitar...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2][3]

Executive Summary & Immediate Action

Status: Hazardous Chemical Waste (Toxic, Irritant) Primary Disposal Method: High-Temperature Incineration (with scrubber) Immediate Prohibition: Do NOT dispose of in sanitary sewer, trash, or biohazard bags.

This guide outlines the operational safety and disposal protocols for 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride .[1] As a pyrazole derivative and amine salt, this compound presents specific risks regarding aquatic toxicity and nitrogen-based byproducts during degradation.

Chemical Identification & Hazard Profile

Before handling waste, verify the chemical identity to ensure compatibility with waste streams.[2]

PropertyDetail
Chemical Name 5-methyl-1-phenyl-1H-pyrazol-4-amine hydrochloride
Parent Base CAS (Free Base)
Functional Groups Aromatic Amine, Pyrazole Ring, Hydrochloride Salt
Molecular Weight ~209.68 g/mol (Salt); 173.21 g/mol (Base)
Physical State Solid (Crystalline powder), typically off-white to yellow
Solubility Soluble in water (due to HCl salt form), DMSO, Methanol
Hazard Classification (GHS)[8][10][11]
  • Acute Toxicity (Oral): Category 4 (Harmful if swallowed)[3][4]

  • Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation)

  • STOT-SE: Category 3 (May cause respiratory irritation)[5][6][4]

Personal Protective Equipment (PPE) & Engineering Controls

Treat all waste handling with the same rigor as synthesis.

  • Respiratory: NIOSH-approved N95 particulate respirator (minimum) or P100 if dust generation is likely.

  • Hands: Nitrile rubber gloves (minimum thickness 0.11 mm). Double gloving recommended for liquid waste handling.

  • Eyes: Chemical safety goggles. Face shield required if pouring large liquid volumes.

  • Body: Lab coat (buttoned) and long pants. Tyvek sleeves recommended for large spill cleanups.

  • Engineering: All solid handling and weighing must occur inside a certified Chemical Fume Hood.

Waste Disposal Protocols

A. Solid Waste (Pure Substance & Contaminated Solids)

Applicability: Expired stock, synthesis byproducts, contaminated weighing boats, paper towels.

  • Segregation: Do not mix with oxidizers (e.g., permanganates, nitrates) or strong bases.

  • Containerization: Use a rigid, wide-mouth High-Density Polyethylene (HDPE) or glass container.

  • Labeling: Affix a hazardous waste tag immediately.

    • Constituents: "5-methyl-1-phenyl-1H-pyrazol-4-amine HCl"

    • Hazards: Check "Toxic" and "Irritant".[3][5]

  • Storage: Store in a cool, dry Satellite Accumulation Area (SAA) until pickup. Keep container closed when not adding waste.[1][2]

B. Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, HPLC effluent.

  • Characterization: Determine the solvent base.

    • Aqueous: Solutions in water/buffers.

    • Organic: Solutions in DMSO, Methanol, Ethanol, etc.

  • pH Check: The hydrochloride salt is acidic. Ensure the waste stream pH is compatible with your facility's bulking guidelines (usually pH 5–9). Note: Do not neutralize in the waste container unless authorized, as heat generation may occur.

  • Disposal Path:

    • Organic Solvents: Pour into "Halogenated" or "Non-Halogenated" organic waste carboys depending on the solvent. The chloride ion from the salt does not automatically classify the solvent as halogenated, but the solvent itself dictates the stream.

    • Aqueous Solutions: Collect in "Aqueous Toxic" waste containers.

C. Empty Containers
  • Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the residue (e.g., methanol or water).

  • Rinsate Disposal: Collect all rinsate as Liquid Hazardous Waste (see Section B).

  • Defacing: Cross out the label and mark "Empty".

  • Final Step: Discard the triple-rinsed container in standard glass/trash recycling only if local regulations permit. Otherwise, dispose of the container as solid hazardous waste.

Spill Response & Cleanup Workflow

Critical Warning: Do NOT use bleach (sodium hypochlorite) to clean amine spills. This can generate chloramines, which are toxic and potentially explosive.

Step-by-Step Spill Protocol
  • Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

  • Protect: Don full PPE (Goggles, N95/P100, Double Nitrile Gloves).

  • Contain:

    • Solid Spill: Cover with wet paper towels to prevent dust dispersion.

    • Liquid Spill: Encircle with absorbent boom or pads.

  • Clean:

    • Scoop material into a waste container using a plastic spatula.

    • Wipe surface with a mild detergent (soap) and water solution.

    • Repeat wipe-down 2-3 times.

  • Test: Verify pH of the surface is neutral.

  • Dispose: All cleanup materials (wipes, gloves, scoop) go into the Solid Hazardous Waste container.

Decision Logic for Disposal

The following diagram illustrates the decision-making process for segregating this specific chemical waste.

DisposalWorkflow Start Waste Generation: 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl StateCheck Physical State? Start->StateCheck Solid Solid Waste (Powder, Wipes, Debris) StateCheck->Solid Powder/Debris Liquid Liquid Waste (Solutions) StateCheck->Liquid Dissolved SolidAction Place in Rigid Container Label: 'Toxic Solid' Solid->SolidAction SolventCheck Solvent Type? Liquid->SolventCheck Incinerate Final Disposal: High-Temp Incineration SolidAction->Incinerate OrgStream Organic Waste Stream (Incineration) SolventCheck->OrgStream DMSO, MeOH, etc. AqStream Aqueous Toxic Stream (Water Treatment/Incineration) SolventCheck->AqStream Water/Buffer OrgStream->Incinerate AqStream->Incinerate

Figure 1: Waste stream segregation logic for 5-methyl-1-phenyl-1H-pyrazol-4-amine HCl.

Technical Rationale & Compatibility

Why Incineration?

Pyrazoles possess high thermal stability due to their aromaticity. Standard landfills cannot guarantee the containment of leaching amines, which are toxic to aquatic life. High-temperature incineration (>850°C) with gas scrubbing is required to fully mineralize the nitrogen and chlorine content into innocuous


, 

, and captured salts.
Incompatibilities
  • Oxidizing Agents: Reaction with nitrates or peroxides can cause fire.

  • Hypochlorites (Bleach): Reaction with the primary amine group forms N-chloroamines.

    • Mechanism:

      
      
      
  • Bases: Adding strong base (NaOH) to the hydrochloride salt will liberate the free amine, potentially altering volatility and odor profiles.

References

  • U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Management System: Identification and Listing of Hazardous Waste. 40 CFR Part 261. Retrieved March 7, 2026, from [Link]

  • PubChem. (n.d.). Compound Summary: 5-Amino-3-methyl-1-phenylpyrazole.[5] National Library of Medicine. Retrieved March 7, 2026, from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.